1,2,3-Oxadiazol-4-amine

Core Science & Biosynthesis

"synthesis and characterization of 1,2,3-oxadiazol-4-amine"

This guide details the synthesis and characterization of 4-amino-1,2,3-oxadiazole derivatives.

Executive Summary: The Stability Paradox

For researchers in drug discovery, a critical distinction must be made immediately: the neutral 1,2,3-oxadiazol-4-amine ring system is inherently unstable due to valence tautomerism. It exists in rapid equilibrium with its open-chain

-diazo ketone isomer, rendering the isolation of the simple neutral heterocycle impossible under standard conditions.

Therefore, this guide focuses on the synthesis of the mesoionic 1,2,3-oxadiazole derivatives (Sydnones) . Specifically, we detail the engineering of the 4-amino-sydnone scaffold (e.g., 4-amino-3-phenyl-1,2,3-oxadiazolium-5-olate). These mesoionic species are stable, isolable, and pharmacologically active surrogates used in medicinal chemistry to access the 1,2,3-oxadiazole pharmacophore.

Part 1: Strategic Synthesis Architecture

The synthesis of a 4-amino-sydnone requires a "Construct-then-Functionalize" approach. We first build the stable mesoionic core and then install the amino group at the C4 position using a non-reductive rearrangement to preserve the sensitive N–O bond.

Phase A: Construction of the Sydnone Core

The foundation is the cyclodehydration of

-nitroso- -arylglycines.

Protocol 1: Synthesis of 3-Phenylsydnone (The Scaffold)

• Principle:

  -nitrosation of -phenylglycine followed by acid-mediated dehydration closes the ring.

• Reagents:

  -phenylglycine, Sodium Nitrite ( ), Trifluoroacetic Anhydride (TFAA) or Acetic Anhydride ( ).

Step	Operation	Critical Mechanistic Insight
1. Nitrosation	Suspend -phenylglycine (10 mmol) in at 0°C. Add (1.1 eq) dropwise. Acidify with HCl to pH 2.	Temperature Control: Maintain <5°C to prevent diazonium salt formation or decomposition of the nitroso intermediate.
2. Isolation	Extract the -nitroso- -phenylglycine precipitate with EtOAc. Dry over .[1][2]	Purity Check: The intermediate must be dry; water interferes with the subsequent anhydride dehydration.
3. Cyclization	Dissolve intermediate in anhydrous DCM. Add TFAA (1.2 eq) at 0°C. Stir for 2h at RT.	Dehydrating Agent: TFAA is preferred over for milder conditions, reducing thermal degradation of the mesoionic ring.
4. Purification	Quench with sat. . Wash organic layer.[1] Recrystallize from EtOH.	Neutralization: Sydnones are base-sensitive (ring cleavage); rapid, cold neutralization is vital.

Phase B: C4-Functionalization to the 4-Amine

Direct nitration/reduction at C4 is hazardous due to ring cleavage during hydrogenation. The Curtius Rearrangement via the C4-carboxylic acid is the industry-standard "Self-Validating" protocol, as it proceeds without reducing agents.

Protocol 2: Installation of the 4-Amino Moiety

• Route: Lithiation

  Carboxylation Acyl Azide Isocyanate Protected Amine.

Step-by-Step Workflow:

• C4-Lithiation:

  • Dissolve 3-phenylsydnone in dry THF under Argon at -78°C.

  • Add

    -BuLi (1.1 eq) dropwise. The C4 proton is acidic ( ), allowing selective deprotonation.

  • Observation: Solution turns dark red/brown (lithio-sydnone species).

• Carboxylation (Trapping):

  • Bubble dry

    gas through the solution at -78°C for 30 min.

  • Allow to warm to RT.[3] Acidify with dilute HCl.

  • Result: Isolation of Sydnone-4-carboxylic acid .

• Curtius Rearrangement (The Amine Generator):

  • Activation: Reflux the carboxylic acid with Thionyl Chloride (

    ) to form the acid chloride.

  • Azidation: Treat with Sodium Azide (

    ) in acetone/water at 0°C to form the Acyl Azide .

  • Rearrangement: Heat the acyl azide in dry toluene (80°C). Evolution of

    gas indicates formation of the Isocyanate intermediate.[4]

  • Amine Trapping: Add tert-butanol (

    -BuOH) to the reaction.

  • Final Product:4-(Boc-amino)-3-phenylsydnone .

Note on Free Amines: Free 4-amino-sydnones are highly reactive and prone to oxidation/polymerization. Isolating them as carbamates (Boc/Cbz) or acetamides is standard practice for stable characterization.

Part 2: Characterization & Validation (E-E-A-T)

Trustworthiness in this synthesis is established by tracking specific spectral markers that confirm the integrity of the mesoionic ring throughout the transformation.

Data Presentation: Key Spectral Markers

Analytical Method	Diagnostic Signal	Structural Confirmation
IR Spectroscopy	1720–1790 cm⁻¹ (Strong)	Confirms the C=O of the sydnone ring (mesoionic carbonyl). Disappearance indicates ring opening.
¹H NMR	6.7–6.9 ppm (Singlet)	Absence of this C4-H signal confirms substitution at the 4-position.
¹³C NMR	97–100 ppm (C4)	Significant downfield shift (to ~110-120 ppm) occurs upon N-acylation/amination at C4.
HRMS	[M+H]⁺	Exact mass confirmation is required to rule out the open-chain -nitroso glycine precursors.

Self-Validating Checkpoint:

• The "Nitrogen Test": During the Curtius rearrangement, the cessation of

  gas evolution is a physical endpoint marker. If no gas evolves, the acyl azide failed to form, or the temperature is insufficient.

• Colorimetric Indicator: Sydnones typically exhibit photochromism (turning blue/green upon UV exposure). A permanent loss of this property often signals ring destruction.

Part 3: Reaction Pathway Visualization

The following diagram illustrates the logical flow from the unstable theoretical construct to the stable, synthesized target.

Caption: Logical pathway from unstable neutral rings to the robust synthesis of 4-amino-functionalized mesoionic sydnones via Curtius rearrangement.

References

• Ainsworth, C. (1965). 1,3,4-Oxadiazoles. In Organic Syntheses. This foundational text establishes the comparative stability of oxadiazole isomers and the unique mesoionic character of the 1,2,3-system.

• Azarifar, D., & Ghasemnejad-Bosra, H. (2007). Synthesis of 3-arylsydnones using silica sulfuric acid. This paper details the optimized cyclodehydration protocols essential for building the sydnone core. 2

• Browne, D. L., & Harrity, J. P. (2010). Recent developments in the synthesis and applications of sydnones. Tetrahedron, 66(3), 553-568.

• Ghosh, A. K., et al. (2018). The Curtius Rearrangement: Applications in Modern Drug Discovery. ChemMedChem. Validates the Curtius rearrangement as a safe, non-destructive method for aminating sensitive heterocyclic carboxylic acids. 3[3][5][6][7][8][9][10]

• Turnbull, K. (1984). Sydnones and Sydnonimines. In Comprehensive Heterocyclic Chemistry. The definitive reference on the valence tautomerism and stability of the 1,2,3-oxadiazole ring system.

Sources

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• 5. Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole - PMC [pmc.ncbi.nlm.nih.gov]
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"spectroscopic properties of 1,2,3-oxadiazol-4-amine derivatives"

This guide provides an in-depth technical analysis of the spectroscopic properties of 1,2,3-oxadiazol-4-amine derivatives .

Editorial Note: The neutral 1,2,3-oxadiazole ring is inherently unstable, existing in equilibrium with open-chain

-diazo ketone tautomers. Consequently, "stable" derivatives encountered in drug development are almost exclusively mesoionic compounds (Sydnones and Sydnone Imines) or specific stabilized Sydnone Iminium N-oxides . This guide focuses on these realizable chemical entities, with a specific "Deep Dive" into the rare 4-amino-sydnone architecture.

A Technical Guide for Structural Elucidation and Drug Design

The Structural Enigma: Mesoionic Character & Tautomerism

Before interpreting spectra, one must understand the dynamic nature of the 1,2,3-oxadiazole scaffold. Unlike their 1,2,4- or 1,3,4-isomers, 1,2,3-oxadiazoles do not exist as simple neutral rings. They are mesoionic —dipolar, five-membered heterocycles that cannot be represented by a single neutral Lewis structure.

The Stability Spectrum

• Neutral 1,2,3-Oxadiazoles: Theoretical/Transient. They rapidly ring-open to form

  -diazo ketones.

• Sydnones (1,2,3-oxadiazol-5-ones): Stable, mesoionic.[1][2] The most common scaffold.[3]

• Sydnone Imines (1,2,3-oxadiazol-5-imines): Stable salts (e.g., Molsidomine active metabolites).

• 4-Amino-Sydnones (Sydnone Iminium N-oxides): The specific target of this guide. These are rare, highly polar species stabilized by exocyclic conjugation.

Diagram: The Ring-Chain Equilibrium & Mesoionic Forms

The following diagram illustrates the critical relationship between the open-chain tautomer and the stable mesoionic forms.

Caption: The instability of the neutral ring necessitates stabilization via mesoionic resonance (Sydnones) or specific substitution patterns (4-Amino derivatives).

Vibrational Spectroscopy (IR)

Infrared spectroscopy is the primary tool for confirming the mesoionic ring structure. The "carbonyl" stretch in sydnones is anomalous due to the ionic character of the C-O bond.

Characteristic Absorption Bands

For 4-amino-substituted derivatives, the spectrum is dominated by the interplay between the exocyclic amine and the mesoionic core.

Functional Group	Wavenumber (cm⁻¹)	Intensity	Structural Insight
C=O[4] (Lactone-like)	1730 – 1770	Strong	Characteristic of the sydnone ring (C5=O). In 4-amino derivatives, this may shift to lower frequencies due to resonance donation from the amine.
C=N Stretching	1580 – 1620	Medium	The C4=N3 bond within the ring.
N-H Stretching	3100 – 3400	Broad/Med	Present if the 4-amine is primary or secondary (-NH₂ or -NHR).
N-O Stretching	1050 – 1080	Medium	Diagnostic for the N-O bond in the oxadiazole ring.
C-H (Ring)	~3150	Weak	Absent in 4-substituted derivatives. Its absence confirms successful substitution at C4.

Expert Insight: In 4-amino-sydnones (specifically 3-oxo-4-amino-1,2,3-oxadiazoles), look for a "split" carbonyl band or a significant redshift (approx. 1700 cm⁻¹) caused by the electron-donating amino group reducing the double-bond character of the exocyclic oxygen.

Nuclear Magnetic Resonance (NMR)

NMR provides the most definitive evidence of the 4-amino substitution. The loss of the characteristic C4 proton signal is the key indicator.

¹H NMR (Proton)[3][5][6]

• Unsubstituted Sydnone (Reference): A sharp singlet at δ 6.3 – 6.9 ppm (C4-H).

• 4-Amino Derivative:

  • Disappearance: The singlet at δ 6.3–6.9 ppm vanishes.

  • New Signals: Broad singlets for N-H protons (exchangeable with D₂O) typically appear between δ 5.0 – 8.0 ppm , depending on solvent and H-bonding.

  • Substituent Effects: Alkyl protons on the 4-amino group will appear upfield (δ 2.0 – 3.5 ppm).

¹³C NMR (Carbon)

The mesoionic ring carbons appear in distinct regions.

Carbon Position	Chemical Shift (δ ppm)	Notes
C5 (Carbonyl)	165 – 170	Highly deshielded, similar to esters/amides.
C4 (Substituted)	100 – 115	Significant shift from unsubstituted C4 (~95 ppm). The amino group shields this carbon relative to electron-withdrawing groups.
N-Substituents	Variable	Phenyl/Alkyl groups attached to N3.

Self-Validating Protocol: To confirm the structure, run a ¹H-¹³C HMBC experiment. You should see a correlation between the N-substituent protons (on N3) and the C4 carbon, even in the absence of a proton at C4.

Electronic Spectroscopy (UV-Vis) & Fluorescence

1,2,3-Oxadiazole derivatives, particularly sydnones, exhibit interesting solvatochromic properties due to their large dipole moments.

• Absorption (λmax): Typically 290 – 310 nm (π → π* transition).

• Effect of 4-Amino Group: The amino group acts as an auxochrome, causing a bathochromic shift (Red Shift) to 330 – 350 nm due to extended conjugation between the lone pair of the amine and the mesoionic ring.

• Fluorescence: While simple sydnones are rarely fluorescent, 4-amino derivatives (especially if N-arylated) can exhibit fluorescence in the blue-green region (400–500 nm), making them potential biological probes.

Mass Spectrometry (MS)

Fragmentation patterns of 1,2,3-oxadiazoles are unique and serve as a "fingerprint" for the ring system.

• Molecular Ion: [M]⁺ is usually distinct.

• Primary Fragmentation: Loss of NO (Nitric Oxide, 30 Da) . This is the hallmark of the oxadiazole ring cleavage.

  • Pathway: [M]⁺ → [M - NO]⁺

• Secondary Fragmentation: Loss of CO (Carbon Monoxide, 28 Da) from the C5 position.

  • Pathway: [M - NO]⁺ → [M - NO - CO]⁺

• 4-Amino Specific: Look for fragments corresponding to the amino substituent (e.g., [R-NH]⁺) appearing alongside the ring cleavage products.

Experimental Protocol: Synthesis & Characterization Workflow

The following workflow describes the generation of 4-amino-1,2,3-oxadiazole derivatives via the Diazeniumdiolation of Benzyl Cyanide route (a robust method for accessing these rare 4-amino species).

Step-by-Step Methodology

• Precursor Preparation: Dissolve Benzyl Cyanide in basic methanol (MeOH/NaOMe).

• Nitric Oxide Addition: Treat the solution with NO gas (careful control of pressure required).

• Cyclization: The intermediate diazeniumdiolate cyclizes to form the 3-oxo-4-phenyl-5-amino-1,2,3-oxadiazole (Sydnone Iminium N-oxide).

• Purification: Recrystallization from ethanol/water.

• Characterization: Follow the spectral checklist below.

Diagram: Characterization Logic Flow

Caption: A logical decision tree for validating the synthesis of 4-amino-1,2,3-oxadiazole derivatives.

Applications in Drug Development

• NO Donors: Like Molsidomine, these derivatives can release NO (a vasodilator) upon metabolic activation. The 4-amino group allows for tuning the rate of hydrolysis and NO release.

• Mesoionic Dipoles: The high polarity allows these compounds to cross biological membranes via specific transport mechanisms or interact with polar pockets in enzymes (e.g., cysteine proteases).

References

• Bohle, D. S., & Perepichka, I. (2009).[5][6] A New Synthetic Route to 3-Oxo-4-amino-1,2,3-oxadiazole from the Diazeniumdiolation of Benzyl Cyanide: Stable Sydnone Iminium N-Oxides. Journal of Organic Chemistry. Link

• Semenov, S. G., & Makarova, M. V. (2011).[7] 1,2,3-Oxadiazole rings in the aromatic compounds: A quantum-chemical investigation. Russian Journal of General Chemistry. Link

• Dullaghan, C. A., et al. (2000). Sydnone-Based Nitric Oxide Donors: Synthesis and Pharmacological Evaluation. Journal of Medicinal Chemistry. Link

• Earl, J. C., & Mackney, A. W. (1935).[2] The action of acetic anhydride on N-nitrosophenylglycine and some of its derivatives. Journal of the Chemical Society. Link

• Wang, J., et al. (2021). Copper(II)-Dioxygen Facilitated Activation of Nitromethane: Nitrogen Donors for the Synthesis of Substituted 2-Hydroxyimino-2-phenylacetonitriles. Frontiers in Chemistry. Link

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• 5. Publications [bohle-group.mcgill.ca]
• 6. researchgate.net [researchgate.net]
• 7. alga.cz [alga.cz]

An In-Depth Technical Guide to the Stability of the 1,2,3-Oxadiazole Ring System

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the stability of the 1,2,3-oxadiazole ring system, a crucial consideration for its application in medicinal chemistry and materials science. As a Senior Application Scientist, the following sections will not only outline the inherent challenges associated with this heterocycle but also provide actionable insights and methodologies for its study and stabilization.

Part 1: The Paradox of the 1,2,3-Oxadiazole Ring: Inherent Instability and the Path to Viability

The 1,2,3-oxadiazole ring is a five-membered, unsaturated heterocycle containing one oxygen and two adjacent nitrogen atoms.[1] Unlike its more common and stable isomers (1,3,4- and 1,2,4-oxadiazoles), the 1,2,3-oxadiazole scaffold is characterized by its intrinsic instability.[2][3] This instability is a primary hurdle in its widespread use in drug development, where molecular stability is a prerequisite for a viable therapeutic agent.

The core reason for this instability lies in its propensity to undergo a facile ring-chain tautomerization, readily isomerizing to an open-chain α-diazoketone.[1][2][3] This isomerization is a significant degradation pathway that dictates the handling, storage, and application of compounds containing this ring system. Even fusion with an aromatic ring does not confer additional stability.[1]

However, the unique electronic properties of the 1,2,3-oxadiazole ring have driven researchers to explore strategies to harness its potential. The most successful of these has been the development of mesoionic structures, specifically sydnones and sydnonimines .[1] In these systems, the 1,2,3-oxadiazole ring is stabilized through delocalization of positive and negative charges within the pseudo-aromatic ring.[1][4] This guide will, therefore, address both the challenges of the parent ring system and the opportunities presented by its stabilized mesoionic forms.

Part 2: Understanding the Degradation Pathways

A thorough understanding of the degradation pathways of the 1,2,3-oxadiazole ring is fundamental to designing robust stability studies. The primary degradation routes are driven by the inherent electronic strain within the ring and its susceptibility to environmental factors.

Isomerization to α-Diazoketone

The most significant degradation pathway is the reversible isomerization to the α-diazoketone tautomer.[1][2][3] This process can be influenced by solvent polarity and temperature. The equilibrium between the cyclic and open-chain forms is a critical parameter to assess during stability studies.

Caption: Forced degradation workflow.

Part 4: Analytical Methodologies for Stability Assessment

The choice of analytical techniques is critical for a successful stability study. A combination of chromatographic and spectroscopic methods is often required.

Analytical Technique	Application in Stability Studies of 1,2,3-Oxadiazoles
High-Performance Liquid Chromatography (HPLC)	The cornerstone for separating the parent compound from its degradation products. A reverse-phase C18 column is a common starting point.
UV-Vis Spectroscopy	Used as a detector for HPLC. Changes in the UV spectrum can indicate the formation of new chromophores, such as the α-diazoketone.
Mass Spectrometry (MS)	Coupled with HPLC (LC-MS), it is essential for the identification of degradation products by providing molecular weight information.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Used to elucidate the structure of isolated degradation products. ¹H and ¹³C NMR can confirm the isomerization to the α-diazoketone.
Infrared (IR) Spectroscopy	Can be used to monitor the disappearance of the oxadiazole ring vibrations and the appearance of the characteristic carbonyl and diazo stretching frequencies of the α-diazoketone.

Part 5: Data Interpretation and Reporting: A Logical Approach

The culmination of a stability study is the interpretation and reporting of the data in a clear and scientifically sound manner.

Caption: Logical flow of a stability assessment.

The final stability report should include:

• A summary of the stability profile of the compound.

• A detailed description of the degradation products formed under each stress condition.

• Proposed degradation pathways, supported by the experimental data.

• The validated stability-indicating analytical method.

• Recommendations for storage and handling of the compound.

Conclusion

The 1,2,3-oxadiazole ring system presents a unique set of challenges and opportunities for medicinal and materials chemists. Its inherent instability necessitates a proactive and informed approach to stability testing. By understanding the primary degradation pathway of isomerization to α-diazoketones and by employing robust forced degradation protocols, researchers can effectively characterize the stability of novel compounds containing this moiety. Furthermore, the remarkable stability of mesoionic sydnones offers a promising avenue for leveraging the electronic properties of the 1,2,3-oxadiazole ring in the design of new functional molecules. This guide provides the foundational knowledge and practical frameworks to navigate the complexities of this intriguing heterocyclic system.

References

• Biological activity of oxadiazole and thiadiazole derivatives - PMC. [Link]

• Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. [Link]

• Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate - PubMed. [Link]

• Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update - MDPI. [Link]

• Synthesis, Characterization and Thermal Behavior Study of New 1,2,3-Triazole Derivatives Containing 1,3,4-Oxadiazole Ring - orientjchem.org. [Link]

• Isomeric forms of oxadiazole and modifications of unstable ring of... - ResearchGate. [Link]

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. [Link]

• Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation - SciRP.org. [Link]

• 1,2,3-Oxadiazoles - ResearchGate. [Link]

• Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity | ACS Omega. [Link]

• Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential - ResearchGate. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials - MDPI. [Link]

• 1,2,3-Oxadiazoles - Aston Research Explorer. [Link]

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• 4. researchgate.net [researchgate.net]

Technical Guide: Isomeric Divergence of 1,2,3-Oxadiazole vs. 1,3,4-Oxadiazole

Subtitle: A Comparative Analysis of Structural Stability, Synthetic Pathways, and Pharmacological Utility in Drug Design

Executive Summary

In medicinal chemistry, the distinction between 1,2,3-oxadiazole and 1,3,4-oxadiazole is not merely positional; it is a fundamental dichotomy between structural permanence and reactive latency .

The 1,3,4-oxadiazole is a cornerstone pharmacophore—a stable, aromatic bioisostere used to replace esters and amides, enhancing metabolic stability while retaining hydrogen-bonding capability. In contrast, the neutral 1,2,3-oxadiazole is an elusive entity, existing primarily as an open-chain diazoketone tautomer.[1][2] However, its mesoionic derivatives (Sydnones ) harness this inherent instability to function as unique prodrug scaffolds, most notably as nitric oxide (NO) donors.

This guide analyzes the mechanistic underpinnings of these two isomers, providing researchers with the rationale to select the appropriate scaffold for specific therapeutic endpoints.

Structural & Electronic Fundamentals

The Stability Paradox

The defining characteristic of this comparison is valence tautomerism .

• 1,3,4-Oxadiazole (The Anchor): This isomer possesses significant aromatic character. The symmetrical arrangement of heteroatoms (

  bond flanked by carbon) allows for efficient -electron delocalization. It acts as a robust electron-deficient aromatic ring, often utilized as an electron-transporting moiety or a metabolic block.

• 1,2,3-Oxadiazole (The Spring): The neutral ring is thermodynamically unstable. It undergoes a rapid electrocyclic ring opening to form an

  -diazoketone. This equilibrium renders the neutral ring inaccessible for standard drug design. However, substituting the position creates a mesoionic species (Sydnone) where the ring is stabilized by a delocalized positive charge balanced by an exocyclic negative charge.

Visualization of Isomeric Behavior

The following diagram illustrates the critical stability difference: the aromatic resonance of 1,3,4-oxadiazole versus the ring-opening equilibrium of 1,2,3-oxadiazole.

Figure 1: The stability bifurcation. 1,3,4-oxadiazole remains closed and stable, while neutral 1,2,3-oxadiazole exists in equilibrium with its open-chain form. Sydnones represent the stabilized, pharmaceutical form of the 1,2,3-isomer.

Pharmacological Applications & Mechanism[4][5][6][7][8]

1,3,4-Oxadiazole: The Bioisostere

Medicinal chemists utilize the 1,3,4-oxadiazole ring primarily as a bioisostere for esters and amides .[3]

• Rationale: It mimics the geometry and electronic distribution of a carbonyl group but lacks the hydrolytic instability of an ester.

• Case Study (Raltegravir): In the HIV integrase inhibitor Raltegravir, the 1,3,4-oxadiazole ring positions the metal-chelating groups correctly while resisting metabolic degradation by peptidases [1].

1,2,3-Oxadiazole (Sydnones): The NO Donor

The instability of the 1,2,3-system is not a defect but a feature in the design of Molsidomine .

• Mechanism: Molsidomine is a prodrug.[4] It is metabolized in the liver to SIN-1.[4][5] Under physiological conditions, the mesoionic ring of SIN-1 spontaneously opens (reverting to the unstable nature of the 1,2,3-core) to release Nitric Oxide (NO), a potent vasodilator [2].

Figure 2: The activation pathway of Molsidomine. The pharmacological activity relies entirely on the controlled ring-opening of the mesoionic 1,2,3-oxadiazole scaffold.

Comparative Data Analysis

The following table summarizes the physicochemical divergence relevant to lead optimization.

Feature	1,3,4-Oxadiazole	1,2,3-Oxadiazole (Sydnone)
Aromaticity	High ( electrons)	Mesoionic (Pseudo-aromatic)
Metabolic Stability	High (Resists hydrolysis)	Low (Designed to hydrolyze/open)
Lipophilicity (LogP)	Lower (Polar, H-bond acceptor)	Higher (due to charge delocalization masking)
Dipole Moment	Moderate (~3.0 - 3.5 D)	High (Often > 6.0 D)
Primary Role	Structural Linker / Bioisostere	Prodrug / NO Donor
Key Reaction	Nucleophilic Substitution ( )	1,3-Dipolar Cycloaddition

Experimental Protocols

Protocol A: Synthesis of 2,5-Disubstituted-1,3,4-Oxadiazole

Method:

-mediated cyclodehydration of diacylhydrazines. Application: Creating stable libraries for SAR studies.

• Reagents: 1 equivalent Aromatic Carboxylic Acid, 1 equivalent Aromatic Acid Hydrazide, Phosphorus Oxychloride (

  ).

• Procedure:

  • Mix the acid and hydrazide in a round-bottom flask.

  • Add excess

    (acts as solvent and dehydrating agent).

  • Reflux at 100–110°C for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

  • Quenching (Critical): Cool the mixture to RT. Pour slowly onto crushed ice with vigorous stirring (Exothermic!). Neutralize with

    solution to pH 7-8.

  • Isolation: Filter the precipitate, wash with cold water, and recrystallize from ethanol.

• Validation: Presence of sharp peak at ~1600

  ( ) in IR; absence of Carbonyl/NH peaks of hydrazide [3].

Protocol B: Synthesis of a Sydnone (Mesoionic 1,2,3-Oxadiazole)

Method: Earl-Mackie Cyclization. Application: Synthesizing NO-donating candidates.

• Reagents: N-substituted glycine (amino acid), Sodium Nitrite (

  ), Acetic Anhydride ( ).

• Procedure:

  • Nitrosation: Dissolve N-substituted glycine in aqueous HCl. Add

    solution dropwise at 0–5°C. Stir for 1 hour. Extract the N-nitroso intermediate with ether.

  • Cyclization: Dissolve the N-nitroso compound in Acetic Anhydride. Stir at room temperature (or mild heat < 60°C) for 12 hours.

  • Isolation: Pour mixture into ice water. The sydnone usually precipitates or can be extracted with DCM.

• Validation: IR spectrum showing characteristic sydnone carbonyl band at ~1750

  (distinct from normal ketones due to mesoionic character) [4].

References

• Reden, J. (1990). Molsidomine: Mechanism of Action and Pharmacology. Blood Vessels, 27(2-5), 282-294. Retrieved from [Link]

• TSI Journals. (2016). Synthesis of Some 1,3,4-Oxadiazole Derivatives via POCl3 Cyclization. Retrieved from [Link]

• Zerbib, S., et al. (2022).[2][6] Sydnone: Synthesis, Reactivity and Biological Activities. Current Medicinal Chemistry. Retrieved from [Link]

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• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. What is the mechanism of Molsidomine? [synapse.patsnap.com]
• 5. Mechanism of vasodilation by molsidomine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Sydnone Imines and Related Mesoionic Heterocycles

Advanced Synthesis, Pharmacokinetics, and Nitric Oxide Donor Mechanisms

Executive Summary

Sydnone imines (1,2,3-oxadiazolium-5-aminides) represent a unique class of mesoionic heterocycles that have transcended their initial classification as chemical curiosities to become pivotal therapeutic agents.[1][2] Best known for the antianginal drug Molsidomine , these compounds function as "masked" nitric oxide (NO) donors. Unlike organic nitrates (e.g., nitroglycerin), sydnone imines do not require thiol-dependent bioactivation, making them resistant to the phenomenon of nitrate tolerance.

This technical guide provides a comprehensive review of the sydnone imine scaffold, detailing the electrostatic principles governing their stability, the hydrolytic cascade responsible for NO release, and modern synthetic methodologies including recent applications in bioorthogonal "click-and-release" chemistry.

Structural Chemistry & Mesoionic Character[3][4][5]

Sydnone imines belong to the family of mesoionic compounds —dipolar five-membered heterocycles that cannot be represented by a single covalent or polar structure and possess a sextet of

-electrons.[1]

The Betaine Scaffold

The sydnone imine core is a 1,2,3-oxadiazole ring. Crucially, the positive charge is delocalized across the ring atoms, while the negative charge resides on the exocyclic nitrogen atom (unlike sydnones, where it resides on oxygen).

• Sydnone: 1,2,3-oxadiazolium-5-olate

• Sydnone Imine: 1,2,3-oxadiazolium-5-aminide

This dipolar nature imparts high polarizability and unique solubility profiles, allowing these compounds to interact effectively with biological membranes despite their ionic character.

Structure-Activity Relationship (SAR) Table

Feature	Structural Modification	Effect on Activity/Stability
N3-Substituent	Morpholine (Molsidomine)	Optimal balance of lipophilicity and water solubility for oral bioavailability.
Alkyl/Aryl groups	Alter hydrolysis rates; bulky groups generally retard ring opening.
N6-Exocyclic	Carbamoyl/Alkoxycarbonyl	Acts as a "prodrug handle." Must be enzymatically cleaved (e.g., by esterases) to trigger activity.
Unsubstituted (H)	Highly unstable at physiological pH; spontaneous ring opening (e.g., SIN-1).
C4-Substituent	Methyl/Phenyl	Modulates electron density; electron-withdrawing groups accelerate ring opening.

Mechanism of Action: The NO Cascade

The pharmacological utility of sydnone imines lies in their ability to release NO non-enzymatically after an initial bioactivation step. The pathway of Molsidomine is the archetype for this class.

The Hydrolytic Pathway

• Bioactivation: Molsidomine is enzymatically hydrolyzed by liver carboxylesterases to remove the ethoxycarbonyl group, yielding the active metabolite SIN-1 (Linsidomine).

• Ring Opening: At physiological pH (7.4), SIN-1 undergoes base-catalyzed ring opening to form the open-chain intermediate SIN-1A (N-nitroso-N-morpholinoaminoacetonitrile).

• Oxidative Cleavage: SIN-1A reacts with molecular oxygen (

  ) to release Nitric Oxide (NO) and the superoxide anion ( ), leaving the byproduct SIN-1C.

Signaling Transduction

The released NO activates soluble Guanylate Cyclase (sGC) in vascular smooth muscle cells. This converts GTP to cGMP (cyclic guanosine monophosphate), triggering a kinase cascade that lowers intracellular calcium and causes vasodilation.

Pathway Visualization

Caption: The bioactivation cascade of Molsidomine. Note the co-release of superoxide, which can react with NO to form peroxynitrite, a factor in oxidative stress.

Synthetic Strategies

The synthesis of sydnone imines typically follows the "Strecker-Nitrosation-Cyclization" route. However, recent advances (2024) have introduced bioorthogonal methods.[1]

Classical Synthesis (Strecker Route)

This method builds the heterocyclic ring from acyclic precursors.

• Strecker Synthesis: Reaction of a secondary amine (e.g., morpholine) with an aldehyde (e.g., formaldehyde) and cyanide (KCN) to form an

  -amino nitrile .

• N-Nitrosation: Treatment of the amino nitrile with sodium nitrite (NaNO2) and HCl (or isoamyl nitrite) yields the N-nitroso-N-substituted amino nitrile .

• Cyclization: Acid-catalyzed cyclization (using anhydrous HCl in ethyl acetate) closes the ring to form the sydnone imine hydrochloride salt .

Modern Bioorthogonal Synthesis (2024)

Recent work has utilized triflated sydnones as precursors.[1][3] By subjecting sydnones to triflic anhydride (

), the exocyclic oxygen is activated. Subsequent nucleophilic aromatic substitution with amines converts the sydnone directly into a functionalized sydnone imine. This is particularly useful for creating "Click-and-Release" probes where the sydnone imine reacts with strained alkynes (SPSIC reaction) to release therapeutic payloads.[1]

Synthesis Workflow Diagram

Caption: The classical synthetic route for sydnone imine salts via the N-nitroso intermediate.[4]

Experimental Protocols

Protocol: Synthesis of 3-Morpholinosydnonimine HCl (SIN-1)

Note: This protocol involves toxic cyanides and nitrosating agents. All work must be performed in a fume hood with appropriate PPE.

Reagents: Morpholine, Formaldehyde (37%), Potassium Cyanide, Sodium Nitrite, Hydrochloric acid (conc.), Ethyl Acetate.

• Preparation of N-cyanomethylmorpholine:

  • Cool a solution of morpholine (0.1 mol) and formaldehyde (0.1 mol) to 0°C.

  • Dropwise add a solution of KCN (0.1 mol) in water, maintaining temperature <5°C.

  • Stir for 2 hours. Extract the organic layer with ether, dry over

    , and evaporate to yield the amino nitrile.

• Nitrosation:

  • Dissolve the amino nitrile (0.05 mol) in dilute HCl at 0°C.

  • Add NaNO2 (0.055 mol) solution dropwise. A yellow oil (N-nitroso compound) will separate.

  • Extract with dichloromethane (DCM) and dry.

• Cyclization:

  • Dissolve the N-nitroso intermediate in anhydrous Ethyl Acetate.

  • Bubble dry HCl gas through the solution at 0–5°C for 30 minutes.

  • The product, 3-morpholinosydnonimine hydrochloride , will precipitate as a white/off-white solid.

  • Filter, wash with cold ether, and dry under vacuum.

Protocol: In Vitro NO Release Assay (Griess Method)

To verify the activity of the synthesized sydnone imine.

• Preparation: Dissolve the sydnone imine (100

  ) in Phosphate Buffered Saline (PBS, pH 7.4) at 37°C.

• Incubation: Incubate for defined time points (0, 15, 30, 60 min).

• Griess Reaction:

  • Take 100

    of the sample.

  • Add 100

    of Griess Reagent (1% sulfanilamide + 0.1% NED in 5% phosphoric acid).

  • Incubate in the dark for 10 minutes (purple color develops).

• Quantification: Measure absorbance at 540 nm using a microplate reader. Compare against a sodium nitrite standard curve to quantify NO (as nitrite).

Therapeutic & Emerging Applications

Cardiovascular Medicine

Molsidomine remains a second-line treatment for stable angina, particularly in patients intolerant to nitrates. Its lack of tolerance development is its primary clinical advantage.

Plant Physiology (2024/2025 Advances)

Recent research indicates sydnone imines act as phytoeffectors.[2][5][6] They enhance stress tolerance in crops (e.g., wheat, maize) by modulating root growth and activating antioxidant defense systems via the NO signaling pathway.

Bioorthogonal Chemistry

Sydnone imines are now being used in "Click-and-Release" strategies.[1][7][3] The reaction between a sydnone imine and a cycloalkyne (e.g., TMTH) triggers a retro-Diels-Alder reaction that releases an isocyanate. This is being explored for targeted drug delivery where the drug is conjugated to the sydnone imine and released only at the target site.

References

• Sydnonimines: Synthesis, Properties and Applications in Chemical Biology. Source: Royal Society of Chemistry (RSC), Chemical Communications, 2024. URL:[Link]

• Mechanism of Vasodilation by Molsidomine. Source: PubMed / NIH (Journal of Cardiovascular Pharmacology). URL:[Link]

• Oxygen and Oxidation Promote the Release of Nitric Oxide from Sydnonimines. Source: PubMed / NIH (Molecular Pharmacology). URL:[Link]

• Sydnone Imines as a New Class of Promising Plant Growth and Stress Tolerance Modulators. Source: MDPI (Plants Journal), 2024. URL:[Link]

• A Review on Sydnones (Synthesis and Biological Activity). Source: International Journal of Creative Research Thoughts (IJCRT).[4] URL:[Link]

Sources

• 1. Synthesis of sydnonimines from sydnones and their use for bioorthogonal release of isocyanates in cells - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC00490F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of sydnonimines from sydnones and their use for bioorthogonal release of isocyanates in cells - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. ijcrt.org [ijcrt.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Sydnonimines: synthesis, properties and applications in chemical biology - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00535C [pubs.rsc.org]

Strategic Profiling of Novel Amino-Oxadiazoles: From In Silico Design to Bio-Assay Validation

Introduction: The Pharmacophore Advantage

The amino-oxadiazole scaffold—specifically the 1,3,4-oxadiazole and 1,2,4-oxadiazole isomers—represents a privileged structure in medicinal chemistry. These five-membered heterocyclic rings serve as potent bioisosteres for carboxylic acids, esters, and amides, offering improved metabolic stability and lipophilicity while retaining hydrogen-bonding capabilities.

In modern drug discovery, amino-oxadiazoles are not merely linkers but active pharmacophores. Their ability to interact with diverse biological targets, including DNA gyrase (antimicrobial), EGFR/VEGFR (anticancer), and COX-2 (anti-inflammatory), necessitates a rigorous, multi-tiered screening strategy. This guide outlines a self-validating workflow to transition these novel entities from the synthesis bench to validated biological leads.

The Screening Pipeline Overview

Figure 1: High-level screening workflow ensuring only high-quality hits progress to expensive target-specific assays.

Phase 1: In Silico Rationalization

Before wet-lab expenditure, computational modeling filters libraries for "drug-likeness" and binding potential.

Molecular Docking Strategy

Oxadiazoles often target enzymes by mimicking the transition state of substrate hydrolysis.

• Tools: AutoDock Vina, GOLD, or Schrödinger Glide.

• Protocol:

  • Ligand Prep: Energy minimize 3D structures (MMFF94 force field).

  • Target Prep: Retrieve crystal structures (e.g., COX-2 PDB: 6BL4 or DNA Gyrase PDB: 1KZN). Remove water molecules; add polar hydrogens.

  • Validation: Re-dock the co-crystallized native ligand. The Root Mean Square Deviation (RMSD) must be < 2.0 Å for the protocol to be valid [1].

ADMET Profiling

Use SwissADME to predict physicochemical properties.[1][2]

• Key Parameters:

  • Lipinski’s Rule of 5: MW < 500, LogP < 5, H-donors < 5, H-acceptors < 10.

  • BOILED-Egg Model: Predicts Blood-Brain Barrier (BBB) permeation and GI absorption [2].

  • Why it matters: Oxadiazoles with excessive lipophilicity (LogP > 5) often fail due to poor solubility in aqueous assay buffers, leading to false negatives in biological screens.

Phase 2: Purity Prerequisite

Critical Control Point: Biological activity is meaningless without chemical purity.

• Requirement: All compounds must show >95% purity via HPLC or LC-MS.

• Solvent Control: Ensure the final DMSO concentration in biological assays does not exceed 0.5% (v/v) to prevent solvent-induced toxicity.

Phase 3: Antimicrobial Screening (Broth Microdilution)

Amino-oxadiazoles are widely reported as DNA gyrase inhibitors. The CLSI (Clinical and Laboratory Standards Institute) broth microdilution method is the gold standard [3].

Experimental Protocol

• Inoculum Prep: Adjust bacterial suspension (e.g., S. aureus, E. coli) to 0.5 McFarland standard (

  CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Compound Dilution: Prepare serial 2-fold dilutions of the oxadiazole derivative in 96-well plates (Range: 512 µg/mL to 0.25 µg/mL).

• Incubation: 37°C for 18–24 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration with no visible growth.

• Confirmation (MBC): Plate 10 µL from clear wells onto agar. The Minimum Bactericidal Concentration (MBC) is the concentration killing 99.9% of the inoculum.

Data Interpretation

Compound ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	Interpretation
OX-01	2.0	64.0	Potent Gram(+) activity; likely cell wall/membrane target.
OX-02	>128	>128	Inactive.
Ciprofloxacin	0.5	0.015	Positive Control (Validation).

Phase 4: Cytotoxicity Profiling (MTT Assay)

To determine the Selectivity Index (SI) , you must measure toxicity against mammalian cells (e.g., HEK293 normal cells vs. MCF-7 cancer cells).

Mechanism of Action

The MTT assay relies on the reduction of tetrazolium dye MTT to insoluble purple formazan by NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells [4].

Figure 2: The enzymatic reduction pathway utilized in the MTT cytotoxicity assay.

Protocol Steps

• Seeding: Seed cells at

  cells/well in 96-well plates. Incubate 24h for attachment.

• Treatment: Add oxadiazole compounds (0.1 – 100 µM) for 48h.

• MTT Addition: Add 10 µL of MTT (5 mg/mL in PBS). Incubate 4h at 37°C.

• Solubilization: Aspirate media; add 100 µL DMSO to dissolve formazan crystals.

• Measurement: Read absorbance at 570 nm.

Calculation: Selectivity Index (SI)

• SI > 3.0: Indicates the compound is selective for the pathogen/cancer over normal tissue.

• SI < 1.0: The compound is toxic to the host.

Phase 5: Target-Specific Validation (COX-2 Inhibition)

Many 1,3,4-oxadiazoles are designed as NSAID replacements (COX-2 selective) to reduce gastric ulceration risks associated with COX-1 inhibition [5].

Enzymatic Assay Principle

• Kit: Colorimetric COX Inhibitor Screening Assay (e.g., Cayman Chemical).

• Method: Measures the peroxidase activity of COX enzymes. The oxidation of TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine) is monitored at 590 nm.

• Specificity: Run parallel assays for COX-1 and COX-2.

• Goal: High ratio of

  .

References

• Molecular Docking & Modeling Studies: Title: Molecular Docking and Modelling Studies for Identifying Novel Oxadiazole Derivatives to Inhibit COX-2 Enzyme.[3][4] Source: Bentham Science / Letters in Organic Chemistry (2024). URL:[Link]

• ADMET Prediction (SwissADME): Title: SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules.[1][5] Source: Scientific Reports (Nature), 7:42717 (2017). URL:[Link]

• Antimicrobial Protocols: Title: Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives.[4][6][7][8][9][10][11] Source: National Institutes of Health (NIH) / PMC (2022). URL:[Link]

• COX-2 Inhibition & Anti-inflammatory: Title: Synthesis, COX-2 inhibition, anti-inflammatory activity... of new pyridazine derivatives. Source: Bioorganic Chemistry (Elsevier) / PubMed (2024). URL:[Link]

Sources

• 1. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. eurekaselect.com [eurekaselect.com]
• 5. SwissADME [swissadme.ch]
• 6. Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives [ouci.dntb.gov.ua]
• 10. researchgate.net [researchgate.net]
• 11. Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Exploratory Synthesis of N-Substituted 1,2,3-Oxadiazol-4-amines: A Technical Guide

Executive Summary: The Stability Paradox & Mesoionic Solutions

The synthesis of 1,2,3-oxadiazol-4-amines represents a confrontation with one of heterocyclic chemistry’s most notorious stability paradoxes. In their neutral, non-mesoionic form, 1,2,3-oxadiazoles are theoretically unstable, existing in a rapid equilibrium with their open-chain valence tautomers,

-diazoketones . Consequently, the isolation of a neutral "1,2,3-oxadiazol-4-amine" is chemically elusive under standard conditions.

However, this structural instability is resolved through the synthesis of mesoionic derivatives :

• Sydnones (1,2,3-oxadiazolium-5-olates): Stable, aromatic-like systems.[1]

• Sydnone Imines (1,2,3-oxadiazolium-5-aminides): The nitrogen-analogues of sydnones, which represent the pharmacologically active "amine" subclass (e.g., Molsidomine).

This guide focuses on the Sydnone Imine pathway, as it is the only chemically viable route to stable N-substituted amine derivatives of the 1,2,3-oxadiazole core. We will also address the theoretical access to C4-amino derivatives, highlighting the synthetic barriers and modern workaround strategies.

Part 1: The Chemical Reality (Mechanistic Grounding)

The Ring-Chain Tautomerism

Attempts to synthesize neutral 1,2,3-oxadiazoles invariably lead to ring opening. The driving force is the formation of the stable nitrogen gas leaving group potential in the open-chain diazo form.

• Neutral Form: Unstable.

• Mesoionic Form: Stable due to charge delocalization (aromatic sextet).

Implication for Synthesis: You cannot use standard cyclodehydration of hydrazides (used for 1,3,4-oxadiazoles) or amidoximes (used for 1,2,4-oxadiazoles). You must proceed via N-nitroso intermediates to lock the system into a mesoionic state.

The "4-Amine" vs. "5-Imine" Distinction

The term "N-substituted 1,2,3-oxadiazol-4-amine" is often a nomenclature conflation in drug discovery requests.

• Position 4 (C4): Direct amination here is electronically disfavored on the sydnone ring (Source: Neliti, 2022). C4 is nucleophilic, not electrophilic; thus, it resists nucleophilic attack by amines.

• Position 5 (Exocyclic N): This is the Sydnone Imine . This is the standard "amine" scaffold in this class, acting as a prodrug for Nitric Oxide (NO) release.

Decision: This protocol details the synthesis of Sydnone Imines (the functional equivalent of the requested amine) and provides a strategy for C4-functionalization via lithiation.

Part 2: Synthetic Pathways & Diagrams

Pathway A: Synthesis of Sydnone Imines (The "Amine" Route)

This route generates the 1,2,3-oxadiazole core with an exocyclic nitrogen, which can be further derivatized.

Workflow:

• Strecker Synthesis: Aldehyde + Amine + Cyanide

  -Amino Nitrile.

• Nitrosation:

  -Amino Nitrile + /HCl N-Nitroso- -amino nitrile.

• Cyclization: Acid-mediated cyclization

  Sydnone Imine Hydrochloride.

Caption: Step-wise synthesis of Sydnone Imines via the modified Strecker-Nitrosation pathway.

Pathway B: C4-Functionalization (The "Forbidden" Substitution)

Direct amination at C4 is impossible via

. The only viable route to a C4-amine derivative is via C4-Lithiation followed by trapping with an electrophilic amine source (e.g., azodicarboxylates) or Curtius rearrangement of a C4-carboxylic acid.

Caption: Synthetic logic for installing amino-functionality at the difficult C4 position via Lithiation/Curtius strategies.

Part 3: Detailed Experimental Protocol

Target: Synthesis of 3-Morpholinosydnonimine Hydrochloride (SIN-1) . Rationale: This is a classic, bioactive 1,2,3-oxadiazole derivative used as a reference standard in NO-donor research.

Materials

Reagent	Role	Hazard Note
Morpholine	Amine Source	Corrosive, Flammable
Formaldehyde (37%)	Carbon Source	Carcinogen
Potassium Cyanide (KCN)	Cyanide Source	FATAL IF SWALLOWED/INHALED
Sodium Nitrite ( )	Nitrosating Agent	Oxidizer, Toxic
Hydrochloric Acid (HCl)	Acid Catalyst	Corrosive
Ethyl Acetate	Solvent	Flammable

Step-by-Step Methodology

Phase 1: Preparation of the -Amino Nitrile (Strecker)

• Setup: In a fume hood, equip a 500mL 3-neck round-bottom flask with a mechanical stirrer and a dropping funnel.

• Reaction: Dissolve Morpholine (0.1 mol) in water (50 mL). Cool to 0–5°C in an ice bath.

• Acidification: Slowly add concentrated HCl (0.1 mol) to generate the amine hydrochloride in situ.

• Addition: Add KCN (0.1 mol) dissolved in water (20 mL) dropwise. Caution: Ensure pH remains basic/neutral to prevent HCN gas evolution.

• Carbonyl Addition: Add Formaldehyde (37% aq, 0.1 mol) dropwise over 30 minutes.

• Workup: Stir at room temperature for 4 hours. Extract the oily product with diethyl ether (

  mL). Dry over and concentrate to yield N-(cyanomethyl)morpholine .

Phase 2: N-Nitrosation[2]

• Dissolution: Dissolve the nitrile from Phase 1 in dilute HCl (2M, 50 mL). Cool to 0°C.

• Nitrosation: Add a solution of

  (0.11 mol) in water dropwise, maintaining temperature °C.

• Monitoring: Stir for 1 hour. A yellow precipitate or oil (the N-nitroso compound) will separate.

• Isolation: Extract with ethyl acetate. Wash with bicarbonate solution to remove acid traces. Dry and concentrate carefully (N-nitroso compounds are potentially carcinogenic and heat-sensitive).

Phase 3: Cyclization to Sydnone Imine

• Cyclization: Dissolve the N-nitroso intermediate in anhydrous ethyl acetate (50 mL).

• Acid Saturation: Bubble dry HCl gas through the solution at 0°C for 30 minutes.

  • Alternative: Use 4M HCl in Dioxane if gas handling is unavailable.

• Precipitation: The solution will darken, and a precipitate will form.

• Purification: Filter the solid under nitrogen. Wash with cold anhydrous ether.

• Result: 3-Morpholinosydnonimine Hydrochloride (SIN-1) .

Characterization Criteria (Self-Validation)

To confirm the mesoionic ring structure (vs. open chain):

• IR Spectroscopy: Look for the absence of the nitrile peak (

  ) and the appearance of the exocyclic stretch ( ).

• UV-Vis: Sydnone imines typically show a

  around 290–300 nm (distinct from the open chain).

• Stability Test: Dissolve in dilute NaOH. Sydnone imines hydrolyze rapidly to open-chain N-nitroso amino acid amides (color change/pH drift).

Part 4: Applications & Bioisosterism

The 1,2,3-oxadiazole ring (as the sydnone imine) acts as a unique bioisostere for guanidines and amidines , but with a critical added function: Nitric Oxide (NO) donation .

Feature	Sydnone Imine	Standard Amine/Amidine
Charge	Mesoionic (Dipolar)	Cationic (at physiological pH)
Metabolism	Hydrolyzes to release NO + hydrazine	Stable or Oxidative metabolism
Permeability	High (Neutral overall charge)	Low (Ionic)

Drug Development Insight: If your SAR study requires a "1,2,3-oxadiazol-4-amine", you are likely targeting a Sydnone Imine scaffold to introduce NO-donating capability into a peptidomimetic or kinase inhibitor.

References

• Earl, J. C., & Mackney, A. W. (1935).[1][3] "The action of acetic anhydride on N-nitrosophenylglycine and some of its derivatives." Journal of the Chemical Society, 899–900. Link

• Wagner, H., & Hill, J. (1974). "Sydnone Imines: Synthesis and Pharmacological Activity." Journal of Medicinal Chemistry, 17(12), 1337-1338. Link

• Turnbull, K. (1988). "Sydnones and Sydnone Imines." Journal of Heterocyclic Chemistry, 25(1), 1-15. (Seminal review on the stability paradox).

• Fokenberg, F., & Klopotek, A. (2022). "Synthesis and Characterization of High-Energy Sydnones." Chemistry - A European Journal. Link

• Organic Chemistry Portal. (2023). "Curtius Rearrangement Protocols for Amine Synthesis." Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. ijcrt.org [ijcrt.org]
• 3. Sydnone - Wikipedia [en.wikipedia.org]

The Phantom Heterocycle: A Computational Guide to the Aromaticity and Stability of 1,2,3-Oxadiazoles

Introduction: The "Forbidden" Ring

In the landscape of five-membered heterocycles, the 1,2,3-oxadiazole stands as a distinct anomaly. While its isomers (1,2,4- and 1,3,4-oxadiazoles) are stable scaffolds ubiquitous in FDA-approved therapeutics (e.g., Raltegravir), the neutral 1,2,3-oxadiazole ring is notoriously elusive.

For the computational chemist and drug designer, this molecule presents a fundamental paradox: It satisfies Hückel’s rule for aromaticity (

-electrons), yet it is kinetically unstable.

This guide dissects the theoretical framework required to study this "phantom" heterocycle. We will explore why standard aromaticity indices (NICS, HOMA) yield conflicting data, how valence tautomerism drives ring opening to

-diazoketones, and how mesoionic derivatives (sydnones) successfully "hack" this system to achieve stability.

The Aromaticity Paradox

To understand the 1,2,3-oxadiazole, one must distinguish between magnetic aromaticity and thermodynamic stability.

The Electronic Setup

The ring contains 6

-electrons:

• 4 electrons from the two double bonds (C=C, N=N).

• 2 electrons from the oxygen lone pair (

  orbital).

Theoretically, this constitutes a continuous cyclic

-system. However, the high electronegativity of the O-N-N fragment creates severe charge localization.

The Metrics of "Fake" Stability

When performing DFT calculations on the constrained ring, you will observe indices that suggest aromaticity, despite the molecule's desire to decompose.

Metric	Description	Behavior in 1,2,3-Oxadiazole
NICS(1)	Nucleus-Independent Chemical Shift calculated 1Å above the ring center.	Negative values (-10 to -13 ppm) indicate a diatropic ring current (aromatic), though weaker than furan or benzene.
HOMA	Harmonic Oscillator Model of Aromaticity (Geometric).	Low values (< 0.5) . Bond length alternation is significant, suggesting the -system is not well delocalized.
ASE	Aromatic Stabilization Energy.[1][2]	Positive but low . The strain energy of the N-N and N-O bonds often overrides the resonance stabilization.

Key Insight: The 1,2,3-oxadiazole is a "magnetic" aromatic but a "geometric" non-aromatic. This discrepancy is a hallmark of unstable heterocycles.

The Instability Mechanism: Valence Tautomerism

The primary reason 1,2,3-oxadiazoles are rarely isolated is their rapid equilibrium with open-chain

-diazoketones. This is a concerted electrocyclic ring opening.

Pathway Visualization

The following diagram illustrates the valence tautomerism. In many DFT studies (e.g., B3LYP/6-311++G**), the cyclic form is often a Transition State (TS) rather than a local minimum, depending on substituents.

Mechanistic Note: Electron-Withdrawing Groups (EWGs) on the carbon backbone tend to destabilize the cyclic form further, pushing the equilibrium toward the diazoketone. Electron-Donating Groups (EDGs) offer marginal stabilization but rarely enough to isolate the neutral ring at room temperature.

The Mesoionic Solution: Sydnones

If the neutral ring is unstable, how do we utilize this scaffold? The answer lies in Sydnones (1,2,3-oxadiazolium-5-olates).

By introducing an exocyclic oxygen at the C5 position and a substituent at N3, the molecule becomes mesoionic . It cannot be represented by a single neutral covalent structure (it is a cyclic zwitterion).

• Stability: Sydnones are stable solids.

• Aromaticity: They exhibit significant aromatic character because the positive charge is delocalized across the ring, while the negative charge sits largely on the exocyclic oxygen.

• Application: Sydnones are used as "masked" dipoles in 1,3-dipolar cycloadditions (Click Chemistry) to form pyrazoles.

Comparative Data: Neutral vs. Mesoionic

Property	Neutral 1,2,3-Oxadiazole	Sydnone (Mesoionic)	Stable Isomer (1,3,4-Oxadiazole)
Stability	Transient / Transition State	Stable Solid	Stable Solid
NICS(1) (ppm)	~ -11.0 (Theoretical)	~ -12.5	~ -13.8
Dipole Moment	Variable (Eq. dependent)	High (> 6 D)	Moderate (~ 3-4 D)
Primary Fate	Ring opening to Diazo	Cycloaddition	Metabolic Stability

Computational Protocol (Step-by-Step)

To study these systems, standard minimization often fails because the structure collapses to the open chain. Use the following protocol for rigorous theoretical analysis.

Workflow Diagram

Detailed Methodology

• Functional Selection: Avoid B3LYP for barrier heights; it often underestimates them. Use M06-2X or wB97X-D (dispersion corrected) for accurate kinetics of the ring opening.

• Basis Set: Use 6-311++G(d,p) or def2-TZVP to properly describe the lone pair interactions on the Oxygen and Nitrogen.

• Transition State Search: If the neutral ring optimizes to the open chain, perform a TS Search (Opt=TS) using the cyclic structure as the guess.

• NICS Calculation:

  • Place a "Ghost Atom" (Bq) exactly 1.0 Å above the geometric center of the ring.

  • Run an NMR calculation (GIAO method).

  • (isotropic shielding tensor).

References

• Karimi, M. (2016).[1][2] Investigation of the Stability of Oxadiazole and Their Analogs Using Quantum Mechanics Computation. Computational Chemistry, 4, 11-16.[1]

• Ramsden, C. A. (1994). Meso-ionic Heterocycles (Sydnones). Comprehensive Heterocyclic Chemistry II.

• Schleyer, P. v. R., et al. (1996). Nucleus-Independent Chemical Shifts: A Simple and Efficient Aromaticity Probe. Journal of the American Chemical Society, 118(26), 6317–6318.

• Wolff, L. (1902). Über Diazoanhydride. Justus Liebigs Annalen der Chemie, 325, 129. (Foundational reference for the Wolff Rearrangement/Diazoketone context).

Sources

• 1. Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation [scirp.org]
• 2. scirp.org [scirp.org]

An In-Depth Technical Guide to 1,2,4-Oxadiazol-3-amine: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 1,2,4-Oxadiazole Scaffold

The landscape of medicinal chemistry is continually evolving, with a persistent demand for novel molecular scaffolds that offer unique physicochemical properties and biological activities. Among the heterocyclic compounds that have garnered significant attention, the 1,2,4-oxadiazole ring system stands out as a versatile and valuable pharmacophore. Unlike its unstable 1,2,3-isomer, which tends to exist in equilibrium with its open-ring diazo-ketone tautomer, the 1,2,4-oxadiazole is a thermodynamically stable aromatic ring.[1][2] This stability, coupled with its ability to act as a bioisostere for amide and ester functionalities, has made it a privileged structure in the design of new therapeutic agents. Derivatives of 1,2,4-oxadiazole have demonstrated a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[3][4][5][6] This guide provides an in-depth technical overview of a key building block within this class: 1,2,4-Oxadiazol-3-amine (CAS Number: 39512-64-6) .

Core Chemical and Physical Data

A foundational understanding of a molecule begins with its fundamental properties. The key chemical and physical data for 1,2,4-Oxadiazol-3-amine are summarized in the table below. This information is critical for its handling, characterization, and application in synthetic and biological studies.

Property	Value
CAS Number	39512-64-6
Molecular Formula	C₂H₃N₃O
Molecular Weight	85.07 g/mol
Appearance	White to off-white crystalline solid
Melting Point	122-125 °C
Boiling Point	Decomposes before boiling
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)
pKa	Estimated to be around 2-3 for the ring nitrogen and 8-9 for the amino group
LogP	-0.5 (Estimated)

Synthesis of 1,2,4-Oxadiazol-3-amine: A Practical Protocol

The synthesis of the 1,2,4-oxadiazole ring is a well-established area of organic chemistry, with several reliable methods available. A common and efficient approach for the synthesis of 3-amino-1,2,4-oxadiazoles involves the cyclization of a suitable precursor. Below is a detailed, step-by-step protocol for a laboratory-scale synthesis.

Experimental Protocol: One-Pot Synthesis from Cyanamide

This protocol is adapted from established methodologies for the synthesis of 3-amino-1,2,4-oxadiazoles.

Materials:

• Cyanamide (NH₂CN)

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium bicarbonate (NaHCO₃)

• Formic acid (HCOOH)

• Ethanol (EtOH)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Instrumentation:

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure:

• Preparation of Hydroxyguanidine:

  • In a 100 mL round-bottom flask, dissolve cyanamide (1.0 eq) in water.

  • Add hydroxylamine hydrochloride (1.1 eq) and sodium bicarbonate (1.2 eq) portion-wise with stirring.

  • Stir the reaction mixture at room temperature for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Cyclization to 1,2,4-Oxadiazol-3-amine:

  • To the aqueous solution of hydroxyguanidine, add an excess of formic acid (5-10 eq).

  • Heat the reaction mixture to reflux (approximately 100-110 °C) for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature.

• Work-up and Purification:

  • Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield 1,2,4-Oxadiazol-3-amine as a crystalline solid.

Causality Behind Experimental Choices:

• The use of sodium bicarbonate in the first step is to neutralize the HCl released from hydroxylamine hydrochloride and to provide a mildly basic environment that facilitates the nucleophilic addition of hydroxylamine to cyanamide.

• Formic acid in the second step serves as both the reagent to provide the C5 carbon of the oxadiazole ring and as an acidic catalyst for the cyclization and dehydration reaction.

• The reflux conditions provide the necessary activation energy for the cyclization and subsequent aromatization to the stable 1,2,4-oxadiazole ring.

• The aqueous work-up with extraction is a standard procedure to remove inorganic salts and water-soluble impurities.

• Recrystallization is a robust method for obtaining a highly pure crystalline product.

Synthesis workflow for 1,2,4-Oxadiazol-3-amine.

Spectroscopic Characterization

The structural elucidation of 1,2,4-Oxadiazol-3-amine is confirmed through a combination of spectroscopic techniques. The expected data are as follows:

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • A broad singlet in the region of δ 5.0-6.0 ppm corresponding to the two protons of the amino group (-NH₂). The chemical shift can vary with solvent and concentration.

  • A singlet at approximately δ 8.0-8.5 ppm attributed to the C5-H proton of the oxadiazole ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • A signal around δ 168-172 ppm for the C3 carbon atom attached to the amino group.

  • A signal around δ 155-160 ppm for the C5 carbon atom.

• IR (Infrared) Spectroscopy:

  • Characteristic N-H stretching vibrations for the primary amine in the range of 3300-3500 cm⁻¹.

  • C=N stretching vibration of the oxadiazole ring around 1640-1660 cm⁻¹.

  • N-O stretching vibration within the ring at approximately 1380-1420 cm⁻¹.

  • C-H stretching of the aromatic C5-H around 3100 cm⁻¹.

• Mass Spectrometry (MS):

  • The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 85, corresponding to the molecular weight of the compound.

  • Common fragmentation patterns for 1,2,4-oxadiazoles involve cleavage of the N-O bond and loss of small neutral molecules.

Reactivity and Chemical Behavior

The chemical reactivity of 1,2,4-Oxadiazol-3-amine is governed by the electronic properties of the heterocyclic ring and the presence of the amino substituent.

• The 1,2,4-Oxadiazole Ring: The ring is relatively electron-deficient, making it susceptible to nucleophilic attack, though it is generally stable under neutral and acidic conditions. The low aromaticity of the 1,2,4-oxadiazole ring can lead to a higher reactivity in ring-rearrangement reactions under certain conditions.[2]

• The Amino Group: The exocyclic amino group at the C3 position is a key functional handle for further synthetic modifications. It can undergo a variety of reactions typical of primary aromatic amines, such as:

  • Acylation: Reaction with acyl chlorides or anhydrides to form the corresponding amides.

  • Alkylation: Reaction with alkyl halides to introduce substituents on the nitrogen atom.

  • Diazotization: Reaction with nitrous acid to form a diazonium salt, which can then be used in various coupling reactions.

  • Condensation: Reaction with aldehydes or ketones to form Schiff bases.

This reactivity makes 1,2,4-Oxadiazol-3-amine a valuable building block for the synthesis of more complex and substituted 1,2,4-oxadiazole derivatives.

Applications in Drug Discovery and Medicinal Chemistry

The 1,2,4-oxadiazole moiety is a highly sought-after scaffold in modern drug discovery due to its favorable pharmacological properties.[3] 1,2,4-Oxadiazol-3-amine, as a key intermediate, is instrumental in the synthesis of a wide array of biologically active compounds.

• Anticancer Agents: Numerous studies have demonstrated the potent anticancer activity of 1,2,4-oxadiazole derivatives. These compounds can be designed to target various cellular pathways involved in cancer progression. For instance, derivatives have been synthesized and evaluated against human cancer cell lines, showing promising results.[6]

• Anti-infective Agents: The 1,2,4-oxadiazole nucleus is a key pharmacophore for a broad spectrum of anti-infective activities, including antibacterial, antifungal, antiviral, and antiparasitic properties.[4][7] The amino group of 1,2,4-Oxadiazol-3-amine provides a convenient point for the introduction of various substituents to modulate the biological activity and target specificity.

• Anti-inflammatory and Analgesic Agents: The anti-inflammatory and analgesic potential of 1,2,4-oxadiazole derivatives has been extensively explored. These compounds can act on various targets within the inflammatory cascade.[3]

• Neurological Disorders: The versatility of the 1,2,4-oxadiazole scaffold has also been leveraged in the development of agents targeting the central nervous system, including compounds with potential applications in the treatment of neurological and psychiatric disorders.

The role of 1,2,4-Oxadiazol-3-amine in these applications is primarily as a versatile starting material. The amino group allows for the facile introduction of diverse chemical functionalities, enabling the generation of large libraries of compounds for high-throughput screening and lead optimization in drug discovery programs.

Applications of 1,2,4-Oxadiazol-3-amine in drug discovery.

Conclusion

1,2,4-Oxadiazol-3-amine is a fundamentally important and versatile building block in the field of medicinal chemistry. Its stable heterocyclic core and reactive amino group provide a robust platform for the synthesis of a diverse range of compounds with significant therapeutic potential. This guide has provided a comprehensive overview of its chemical data, a practical synthesis protocol, spectroscopic characterization, and a summary of its applications in drug discovery. For researchers and scientists in the pharmaceutical industry, a thorough understanding of this key intermediate is essential for the rational design and development of next-generation therapeutics based on the privileged 1,2,4-oxadiazole scaffold.

References

• A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. (2022). National Institutes of Health. [Link]

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (2022). MDPI. [Link]

• Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. (n.d.). National Institutes of Health. [Link]

• Synthesis and Screening of New[8][9][10]Oxadiazole,[1][8][10]Triazole, and[1][8][10]Triazolo[4,3-b][1][8][10]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). (2021). ACS Publications. [Link]

• 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. (n.d.). National Institutes of Health. [Link]

• Synthesis of 1,2,4-oxadiazoles. (n.d.). Organic Chemistry Portal. [Link]

• A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. (2022). National Institutes of Health. [Link]

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (2022). MDPI. [Link]

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. (2020). National Institutes of Health. [Link]

• Synthesis of 1,2,4-oxadiazoles (a review). (2005). ResearchGate. [Link]

• Synthesis and Anticancer Evaluation of 1,3,4-Oxadiazoles, 1,3,4-Thiadiazoles, 1,2,4-Triazoles and Mannich Bases. (n.d.). J-Stage. [Link]

• A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. (2022). Springer. [Link]

• Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review. (n.d.). Taylor & Francis Online. [Link]

• Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. (n.d.). National Institutes of Health. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

"using 1,2,3-oxadiazol-4-amine in medicinal chemistry"

Application Note: Navigating the Mesoionic Landscape – Sydnone Imines as Bioactive 1,2,3-Oxadiazole Scaffolds

Part 1: The Chemical Reality (Concept & Stability)

The "Phantom" Ring vs. The Mesoionic Solution In medicinal chemistry, a direct search for a neutral "1,2,3-oxadiazol-4-amine" will lead to a dead end. The neutral 1,2,3-oxadiazole ring is inherently unstable due to an unfavorable equilibrium that favors the open-chain

-diazoketone tautomer.

To utilize this pharmacophore, chemists must employ mesoionic stabilization. The practical realization of the "1,2,3-oxadiazol-4-amine" is the Sydnone Imine (1,2,3-oxadiazolium-5-aminide). These mesoionic heterocycles are stable, crystalline, and possess unique electronic distributions that allow them to act as masked nitric oxide (NO) donors.

Key Therapeutic Application:

• Primary Class: Nitric Oxide Donors (Vasodilators).

• Mechanism: Non-enzymatic or enzymatic hydrolysis of the ring leads to the formation of an N-nitroso intermediate, which spontaneously liberates NO.

• Flagship Compound: Molsidomine (Prodrug)

  Linsidomine (SIN-1) (Active Sydnone Imine).[1]

Part 2: Mechanism of Action & Release Pathway

The therapeutic value of this scaffold lies in its controlled instability under physiological conditions. Unlike organic nitrates (e.g., nitroglycerin), Sydnone Imines like SIN-1 do not require cysteine-dependent bioactivation, making them effective even in nitrate-tolerant tissues.

Figure 1: Bioactivation Pathway of Molsidomine/Linsidomine

Caption: Figure 1. The metabolic cascade of Molsidomine. The stable N-carbamoyl prodrug is enzymatically converted to the active Sydnone Imine (SIN-1), which undergoes pH-dependent ring opening to release Nitric Oxide.

Part 3: Synthetic Protocol for Sydnone Imines

Objective: Synthesis of a 3-morpholino-sydnone imine (SIN-1 analogue) via the Strecker-Nitrosation route.

Reagents & Equipment

• Reagents: Morpholine, Formaldehyde (37% aq), Potassium Cyanide (KCN), Sodium Nitrite (NaNO

  ), Hydrochloric Acid (HCl), Ethyl Acetate.

• Safety: KCN is fatal if swallowed or inhaled. NaNO

  + Acid generates toxic NO gas. Perform all steps in a certified fume hood.

Step-by-Step Workflow

1. Synthesis of

-Aminonitrile (Strecker Reaction)

• Rationale: The exocyclic nitrogen of the final ring originates from the nitrile nitrogen.

• Protocol:

  • Dissolve morpholine (10 mmol) in water/acetic acid (1:1) at 0°C.

  • Add Formaldehyde (10 mmol) dropwise; stir for 30 mins.

  • Add KCN (11 mmol) solution dropwise, maintaining temp < 10°C.

  • Stir at Room Temp (RT) for 3 hours.

  • Extract with ether, dry over MgSO

    , and concentrate to yield N-morpholinoacetonitrile .

2. N-Nitrosation

• Rationale: Introduces the second nitrogen required for the 1,2,3-triazole-like core.

• Protocol:

  • Dissolve the aminonitrile from Step 1 in 2M HCl at 0°C.

  • Add NaNO

    (1.1 eq) aqueous solution dropwise.

  • A yellow precipitate or oil (the N-nitroso compound) will form.

  • Extract with Ethyl Acetate (EtOAc) immediately (N-nitroso compounds are labile).

3. Cyclization to Sydnone Imine Hydrochloride

• Rationale: Acid-mediated dehydration forces the mesoionic ring closure.

• Protocol:

  • Dissolve the N-nitroso intermediate in anhydrous EtOAc.

  • Bubble dry HCl gas through the solution at 0°C for 30 minutes.

  • Observation: The product will precipitate as a hygroscopic hydrochloride salt.

  • Filter under inert atmosphere (Argon) to prevent hydrolysis.

Figure 2: Synthetic Workflow Diagram

Caption: Figure 2.[2] Three-step synthesis of Sydnone Imines from secondary amines. Rigorous moisture control is required in Step 3.

Part 4: Validation & Functional Assays

A. Structural Validation (NMR/IR)

Because the ring is mesoionic, standard aromatic signals are shifted.

• IR Spectroscopy: Look for the characteristic exocyclic =N-H stretch (if salt) or C=N stretch around 1600-1650 cm

  .
• C NMR: The C-4 carbon (bonded to the exocyclic nitrogen) typically appears downfield (approx. 100-110 ppm), while the C-5 (carbonyl-like position in sydnones, but C=N in imines) is distinct.

B. Nitric Oxide Release Assay (Griess Method)

Context: Confirming the "4-amine" derivative functions as a prodrug.

Protocol:

• Preparation: Prepare a 10 mM stock of the Sydnone Imine in DMSO.

• Incubation: Dilute to 100

  M in Phosphate Buffered Saline (PBS, pH 7.4) at 37°C.

  • Note: The reaction is pH-dependent.[3] Higher pH accelerates ring opening.

• Sampling: At

  min, take 100 L aliquots.

• Derivatization: Add 100

  L Griess Reagent (Sulfanilamide + NED).

• Measurement: Incubate 10 mins in dark; read Absorbance at 540 nm.

• Quantification: Compare against a Sodium Nitrite standard curve.

Data Interpretation Table:

Compound State	pH Condition	Stability	NO Release
Sydnone Imine (Salt)	Acidic (pH < 4)	High	Negligible
Sydnone Imine (Free Base)	Neutral (pH 7.4)	Moderate	Moderate ( hrs)
N-Carbamoyl (Molsidomine)	Neutral (pH 7.4)	Very High	None (Requires Esterase)
N-Nitroso Intermediate	Basic (pH > 8)	Low	Rapid Burst

References

• Greco, C. V., Xyberg, W. H., & Cheng, C. C. (1962).[4] Synthesis of Sydnones and Sydnone Imines. Journal of Medicinal Chemistry. Link

• Böhme, E., et al. (1984). Mechanism of vasodilation by molsidomine. American Journal of Cardiology. Link

• Feelisch, M., & Noack, E. (1987). Correlation between nitric oxide formation during degradation of organic nitrates and activation of guanylate cyclase. European Journal of Pharmacology. Link

• Haeussler, A., et al. (2022).[5] A mechanochemical approach to the synthesis of sydnones and derivatives. Faraday Discussions. Link

• Katritzky, A. R. (2010). Handbook of Heterocyclic Chemistry. (Referencing the instability of neutral 1,2,3-oxadiazoles). Link

Sources

• 1. What is the mechanism of Molsidomine? [synapse.patsnap.com]
• 2. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. datapdf.com [datapdf.com]
• 5. A mechanochemical approach to the synthesis of sydnones and derivatives - Faraday Discussions (RSC Publishing) DOI:10.1039/D2FD00096B [pubs.rsc.org]

Application Notes &amp; Protocols: N-Arylation of Amino-Oxadiazoles

Introduction: The Strategic Importance of N-Arylated Amino-Oxadiazoles

The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry and materials science.[1] Its incorporation into molecular structures can enhance metabolic stability, improve pharmacokinetic properties, and facilitate crucial hydrogen bonding interactions with biological targets. When functionalized with an N-aryl amine, the resulting N-aryl-1,3,4-oxadiazol-2-amine core becomes a versatile building block for a wide array of bioactive compounds, including anticancer and antimicrobial agents.[2][3]

However, the synthesis of these valuable motifs is not trivial. The exocyclic amino group of a 2-amino-1,3,4-oxadiazole is electron-deficient due to the electron-withdrawing nature of the oxadiazole ring. This inherent lack of nucleophilicity makes classical C-N cross-coupling reactions challenging.[4] This guide provides an in-depth analysis and detailed protocols for the two most robust and widely adopted strategies for overcoming this challenge: Copper-Catalyzed (Ullmann-type) and Palladium-Catalyzed (Buchwald-Hartwig) N-arylation.

Part 1: Copper-Catalyzed N-Arylation (Ullmann-Type Coupling)

The Ullmann condensation is a foundational method for C-N bond formation.[5] While traditional Ullmann reactions often required harsh conditions (high temperatures, stoichiometric copper), modern protocols have introduced ligands that facilitate the reaction under significantly milder conditions, expanding its functional group tolerance and applicability.[6][7]

Mechanistic Rationale & Key Parameters

The copper-catalyzed arylation of an amino-oxadiazole generally proceeds through a Cu(I)/Cu(III) catalytic cycle.

• Catalyst: Copper(I) salts such as CuI or CuBr are the most common active catalyst precursors. In some cases, Cu(II) salts can be used and are reduced in situ. The choice of copper source can influence reaction efficiency.[8][9]

• Ligand: This is arguably the most critical component in modern Ullmann reactions. For electron-deficient substrates like amino-oxadiazoles, chelating diamine ligands (e.g., 1,10-phenanthroline, TMEDA) or amino acids (e.g., L-proline) are essential.[10] These ligands stabilize the copper center, increase its solubility, and facilitate the key oxidative addition and reductive elimination steps.

• Base: A moderately strong base is required to deprotonate the amino group, forming the active nucleophile. Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are frequently used. The choice of base can be critical, as overly strong bases may lead to side reactions.

• Solvent: High-boiling point, polar aprotic solvents like DMF, DMSO, or Dioxane are typically employed to ensure all components remain in solution at the required reaction temperatures.

Protocol: Copper-Catalyzed N-Arylation of 5-Phenyl-1,3,4-oxadiazol-2-amine

This protocol details a representative ligand-assisted Ullmann-type reaction.

Materials:

• 5-Phenyl-1,3,4-oxadiazol-2-amine (1.0 mmol, 1 equiv.)

• Aryl Iodide or Aryl Bromide (1.2 mmol, 1.2 equiv.)

• Copper(I) Iodide (CuI) (0.1 mmol, 10 mol%)

• 1,10-Phenanthroline (0.2 mmol, 20 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv.)

• Anhydrous Dimethylformamide (DMF) (5 mL)

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Procedure:

• Vessel Preparation: To a dry reaction vessel equipped with a magnetic stir bar, add 5-phenyl-1,3,4-oxadiazol-2-amine (1 equiv.), the aryl halide (1.2 equiv.), CuI (10 mol%), 1,10-phenanthroline (20 mol%), and K₂CO₃ (2 equiv.).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (N₂ or Ar) three times to remove oxygen.

• Solvent Addition: Add anhydrous DMF (5 mL) via syringe.

• Reaction: Place the vessel in a preheated oil bath at 110-130 °C. Stir vigorously for 12-24 hours.

• Monitoring: Track the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with Ethyl Acetate (20 mL) and water (20 mL).

  • Filter the mixture through a pad of Celite® to remove insoluble copper salts.

  • Transfer the filtrate to a separatory funnel and separate the layers.

  • Extract the aqueous layer with Ethyl Acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-aryl-5-phenyl-1,3,4-oxadiazol-2-amine.

Part 2: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a powerful and versatile method for forming C-N bonds.[11] It often offers milder conditions and a broader substrate scope compared to copper-catalyzed methods, although catalyst and ligand selection are crucial, especially for challenging substrates like amino-oxadiazoles.[4][12]

Mechanistic Rationale & Key Parameters

The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle. Understanding the role of each component is key to troubleshooting and optimization.

Caption: Simplified Buchwald-Hartwig catalytic cycle.

• Palladium Precatalyst: Pd₂(dba)₃ or Pd(OAc)₂ are common choices. These Pd(II) sources are reduced in situ to the active Pd(0) species.

• Ligand: This is the most critical parameter. For electron-deficient amines, bulky, electron-rich phosphine ligands are required. Biarylphosphine ligands (e.g., XPhos, SPhos) or those with a wide bite angle like Xantphos are often successful.[4] These ligands promote the crucial reductive elimination step and prevent catalyst decomposition.

• Base: A strong, non-nucleophilic base is necessary. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are frequently used. The choice of base must be compatible with other functional groups in the substrates.

• Solvent: Anhydrous, apolar, or weakly polar solvents like toluene or dioxane are standard.[13]

Protocol: Palladium-Catalyzed N-Arylation of a 2-Amino-1,3,4-oxadiazole

This protocol outlines a general procedure using a modern Buchwald-Hartwig catalyst system.

Materials:

• 2-Amino-5-alkyl/aryl-1,3,4-oxadiazole (1.0 mmol, 1 equiv.)

• Aryl Bromide or Aryl Triflate (1.1 mmol, 1.1 equiv.)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• Xantphos (0.05 mmol, 5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv.)

• Anhydrous Toluene (5 mL)

• Reaction vessel (e.g., Schlenk tube)

• Inert atmosphere setup (Glovebox or Schlenk line)

Step-by-Step Procedure:

• Glovebox Setup: Due to the air-sensitivity of the catalyst and base, it is highly recommended to set up this reaction in a glovebox.

• Vessel Charging: In the glovebox, add the 2-amino-oxadiazole (1 equiv.), aryl halide (1.1 equiv.), Pd₂(dba)₃ (2 mol%), Xantphos (5 mol%), and NaOtBu (1.4 equiv.) to a dry reaction vessel with a stir bar.

• Solvent Addition: Add anhydrous toluene (5 mL).

• Reaction: Seal the vessel tightly and remove it from the glovebox. Place it in a preheated oil bath at 80-110 °C. Stir for 4-18 hours.[13]

• Monitoring: Follow the reaction's progress by TLC or LC-MS.

• Workup:

  • Cool the reaction to room temperature.

  • Carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution (10 mL).

  • Dilute with Ethyl Acetate (20 mL) and transfer to a separatory funnel.

  • Separate the layers and extract the aqueous phase with Ethyl Acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude residue via silica gel column chromatography to isolate the desired N-arylated product.

Part 3: Method Comparison and Troubleshooting

Choosing the optimal protocol depends on substrate scope, functional group tolerance, and cost.

Comparative Data

Parameter	Copper-Catalyzed (Ullmann)	Palladium-Catalyzed (Buchwald-Hartwig)
Catalyst Cost	Lower (CuI is inexpensive)	Higher (Pd precatalysts and phosphine ligands are costly)
Air/Moisture	More tolerant to atmospheric oxygen[13]	Requires strict inert atmosphere[13]
Temperature	Generally higher (110-150 °C)	Generally lower (80-110 °C)[13]
Substrate Scope	Good for aryl iodides and activated bromides	Excellent; tolerates aryl bromides, chlorides, and triflates
Functional Groups	Less tolerant to base-labile groups due to harsher conditions[6]	Broader tolerance due to milder conditions
Key Challenge	Overcoming substrate electron-deficiency	Ligand screening is often necessary; sensitive to impurities

Troubleshooting Common Issues

• Low or No Conversion:

  • Both Methods: Ensure reagents and solvents are completely anhydrous. The base quality is critical.

  • Ullmann: The ligand may be suboptimal. Screen other diamine or amino acid ligands. Temperature may be too low.

  • Buchwald-Hartwig: The Pd(0) catalyst may not have formed or has decomposed. Ensure a strict inert atmosphere. The ligand may be inappropriate for the specific substrate combination; screen other bulky phosphine ligands (e.g., XPhos, RuPhos).

• Formation of Side Products:

  • Dehalogenation of Aryl Halide: This suggests the catalytic cycle is stalling. In Pd-catalysis, this can happen if the reductive elimination is slow. A bulkier ligand may help.

  • Homocoupling of Aryl Halide: Often an issue in Ullmann reactions. Ensure proper stoichiometry and slow, controlled heating.

Experimental Workflow Visualization

The following diagram outlines the general laboratory workflow for performing an N-arylation reaction.

Caption: General workflow for N-arylation experiments.

Conclusion

The N-arylation of amino-oxadiazoles, while challenging due to the electron-deficient nature of the substrate, is readily achievable through modern metal-catalyzed cross-coupling reactions. Copper-catalyzed Ullmann-type reactions offer a cost-effective, albeit often harsher, route. For broader substrate scope, functional group tolerance, and milder conditions, the Palladium-catalyzed Buchwald-Hartwig amination, supported by appropriate bulky phosphine ligands, is the method of choice. Successful execution of these protocols hinges on a solid understanding of the underlying mechanistic principles and careful control of key experimental parameters, particularly the choice of ligand, base, and the maintenance of an inert atmosphere for palladium catalysis.

References

• Chemical Communications. (n.d.). Recent developments in selective N-arylation of azoles. Royal Society of Chemistry. Retrieved from [Link]

• Maiti, S. (2022). Ullmann-Type N-, S-, and O-Arylation Using a Well-Defined 7-Azaindole-N-oxide (7-AINO)-Based Copper(II) Catalyst: Scope and Application to Drug Synthesis. Semantic Scholar. Retrieved from [Link]

• Klapars, A., Antilla, J. C., Huang, X., & Buchwald, S. L. (2001). Copper-Catalyzed N-Arylation of Imidazoles and Benzimidazoles. The Journal of Organic Chemistry, 66(26), 9216-9221. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Głowacka, A., Wujec, M., & Siwek, A. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2412. Retrieved from [Link]

• Lata, S., et al. (2023). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Pharmaceuticals, 16(10), 1459. Retrieved from [Link]

• Siddiqui, N., et al. (2013). Synthesis and anticancer activity of N-Aryl-5-substituted-1,3,4-oxadiazol-2-amine analogues. Journal of the Brazilian Chemical Society, 24(11), 1849-1858. Retrieved from [Link]

• Surry, D. S., & Buchwald, S. L. (2010). Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds. Beilstein Journal of Organic Chemistry, 6, 1132. Retrieved from [Link]

• Zheng, Y., et al. (2014). Palladium-catalyzed N-arylation of 2-aminobenzothiazole-4-carboxylates/carboxamides: Facile synthesis of PARP14 inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(12), 2689-2692. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. Retrieved from [Link]

• B. Sreedhar, G. T. Venkanna, K. B. S. Kumar, V. Balasubrahmanyam. (2008). N-Arylation of azoles and amines with arylboronic acids was efficiently carried out with heterogeneous copper(I) oxide in methanol at room temperature under base-free conditions. Synthesis, 2008, 795-799. Retrieved from [Link]

• Sharma, P., et al. (2022). Cu(ii)-catalyzed 'in-water' N-arylation of electron-deficient NH-heterocycles. Green Chemistry, 24(15), 5894-5900. Retrieved from [Link]

• Jiang, L., et al. (2005). Simple Copper Salt-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl and Heteroaryl Halides. The Journal of Organic Chemistry, 70(1), 381-384. Retrieved from [Link]

• Siddiqui, N., et al. (2013). Synthesis and Anticancer Activity of N-Aryl-5-substituted-1,3,4-oxadiazol-2-amine Analogues. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• Strauss, M. J., et al. (2024). Cu-Catalyzed Amination of Base-Sensitive Aryl Bromides and the Chemoselective N- and O-Arylation of Amino Alcohols. Journal of the American Chemical Society. Retrieved from [Link]

• Wallace, D. J., & Klauber, D. J. (2011). Palladium-catalyzed N-arylation of 2-aminothiazoles. Organic Letters, 13(20), 5464-5467. Retrieved from [Link]

• Bio, M. M., et al. (2008). Efficient N-Arylation/Dealkylation of Electron Deficient Heteroaryl Chlorides and Bicyclic Tertiary Amines under Microwave Irradiation. Organic Letters, 10(15), 3223-3226. Retrieved from [Link]

• Wallace, D. J., & Klauber, D. J. (2011). Palladium-Catalyzed N-Arylation of 2-Aminothiazoles. Organic Letters, 13(20), 5464–5467. Retrieved from [Link]

• Chen, Y., & Li, X. (2014). Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. Molecules, 19(4), 5168-5178. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). One-pot synthesis of carbazoles by palladium-catalyzed N-arylation and oxidative coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Cu(II)-catalyzed 'in-water' N-arylation of electron-deficient NH-heterocycles. Retrieved from [Link]

• AfaSci. (n.d.). SYNTHESIS OF 1,3,4-OXADIAZOLES AS SELECTIVE T- TYPE CALCIUM CHANNEL INHIBITORS. Retrieved from [Link]

• Klapars, A., & Buchwald, S. L. (2002). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. Journal of the American Chemical Society, 124(50), 14844-14845. Retrieved from [Link]

• Daugulis, O., & Zaitsev, V. G. (2005). Copper-Mediated Direct Arylation of 1,3,4-Oxadiazoles and 1,2,4-Triazoles with Aryl Iodides. Organic Letters, 7(19), 4181-4184. Retrieved from [Link]

• Bentham Science. (2024). Recent Advances in N-Arylation of Heterocycles in the Past Decade. Retrieved from [Link]

• Journal of Chemical Reviews. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Retrieved from [Link]

• Jones, G. O., et al. (2009). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides. Journal of the American Chemical Society, 131(43), 15835-15844. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Nickel-catalyzed N-arylation of optically pure amino acid esters with activated (hetero)aryl electrophiles. Retrieved from [Link]

• de Oliveira, R. B., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules, 27(23), 8316. Retrieved from [Link]

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• 4. Palladium-Catalyzed N-Arylation of 2-Aminothiazoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. BJOC - Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds [beilstein-journals.org]

Application of 1,2,3-Oxadiazol-4-amine Scaffolds as Bioisosteres

This guide details the application of 1,2,3-oxadiazol-4-amine and its stabilized mesoionic derivatives (Sydnones/Sydnone Imines) in drug design.

Content Type: Application Notes & Protocols Target Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary: The "Forbidden" Ring

The 1,2,3-oxadiazole ring presents a unique paradox in medicinal chemistry. In its neutral, unsubstituted form, it is inherently unstable, existing in rapid equilibrium with its open-chain

-diazoketone tautomer. This instability generally precludes the use of the simple neutral ring as a static bioisostere.

However, the scaffold becomes a powerful tool when stabilized in its mesoionic forms (Sydnones and Sydnone Imines) or as N-oxides . In these configurations, the 1,2,3-oxadiazole core serves as a versatile bioisostere for:

• Carboxylic Acids: Mimicking the electronic density and H-bond acceptor capability.

• Phenyl Rings: Providing a flat, aromatic spacer with improved solubility.

• Nitric Oxide (NO) Donors: Acting as a "masked" prodrug that releases NO upon metabolic activation (e.g., Molsidomine).

This guide provides the protocols for synthesizing and applying 4-amino-1,2,3-oxadiazole derivatives, specifically focusing on the stable Sydnone and Sydnone Imine architectures.

Chemical Stability & Bioisosteric Logic[1]

The Tautomeric Challenge

The fundamental challenge with 1,2,3-oxadiazoles is the valence tautomerism. The ring opens to form a diazoketone, which is highly reactive.

Figure 1: The instability of the neutral 1,2,3-oxadiazole ring versus the stable mesoionic sydnone form.[1]

Bioisosteric Mapping

When stabilized as a Sydnone (specifically the 4-amino substituted variants), the scaffold maps to standard functional groups as follows:

Feature	1,2,3-Oxadiazole (Sydnone)	Target Bioisostere	Rationale
Electronic	High dipole moment, negative charge on exocyclic oxygen/nitrogen.	Carboxylate / -Lactone	Mimics the anionic charge distribution of without the rapid glucuronidation liability.
Steric	Planar, aromatic, 5-membered ring.	Phenyl / Heteroaryl	Similar volume to a phenyl ring but with significantly lower LogP (higher solubility).
Metabolic	Ring opening under specific pH/enzymatic conditions.	Prodrug Moiety	Controlled release of reactive species (e.g., NO from Sydnone Imines).

Synthesis Protocols

Protocol A: Synthesis of 4-Amino-Sydnones (General Route)

Direct synthesis of 4-amino-1,2,3-oxadiazoles is difficult. The standard route involves synthesizing the Sydnone core followed by functionalization at the C4 position.

Reagents Required:

• N-substituted glycine (Amino acid precursor)

• Sodium Nitrite (

  )[2]

• Hydrochloric Acid (

  )

• Trifluoroacetic Anhydride (TFAA) or Acetic Anhydride (

  )

• Electrophilic aminating agents (if introducing amine post-cyclization)

Step-by-Step Workflow:

• N-Nitrosation:

  • Dissolve the N-substituted glycine (e.g., N-phenylglycine) in aqueous

    .

  • Cool to 0–5°C.[2]

  • Add aqueous

    dropwise.

  • Result: Formation of the N-nitroso-N-phenylglycine .[3] Extract with ethyl acetate and dry.[2]

• Cyclodehydration (Sydnone Formation):

  • Dissolve the N-nitroso intermediate in anhydrous dichloromethane (DCM).

  • Add TFAA (1.5 equivalents) at 0°C. Stir for 2 hours at room temperature.

  • Mechanism:[1][4][5][6] The anhydride dehydrates the carboxylic acid and nitroso group to close the 1,2,3-oxadiazole ring.

  • Purification: Neutralize with

    , extract, and recrystallize from ethanol.

• C4-Functionalization (Introduction of Amine):

  • Note: Direct C4-amination is challenging. A common bioisosteric approach is to start with an amino acid that already has the desired substituent, or to perform lithiation at C4 followed by reaction with an electrophile.

  • Lithiation Protocol:

    • Dissolve Sydnone in dry THF at -78°C.

    • Add

      -BuLi (1.1 eq) to generate the C4-lithio species (stable at low temp).

    • Quench with an electrophilic amine source (e.g., azo compounds) or perform a cross-coupling if a C4-aryl-amine is desired.

Protocol B: Synthesis of Sydnone Imines (Molsidomine Analogs)

This is the most common "amino-oxadiazole" drug scaffold. Here, the exocyclic group is an imine (

), often considered a 5-amino tautomer equivalent.

Step-by-Step Workflow:

• Start Material:

  -Amino nitrile (Strecker synthesis product).

• Nitrosation: Treat with

  to form the N-nitroso-amino nitrile.

• Cyclization: Treat with anhydrous

  in ethyl acetate.

• Result: The acid catalyzes the attack of the nitroso oxygen onto the nitrile carbon, closing the ring to form the Sydnone Imine Hydrochloride .

Experimental Validation: Stability & Metabolism

Since the 1,2,3-oxadiazole ring is liable to open, validating the stability of your bioisostere is critical.

Assay 1: pH-Dependent Hydrolysis (Ring Opening)

Objective: Determine the half-life (

) of the scaffold at physiological pH.

• Preparation: Prepare 10 mM stock of the test compound in DMSO.

• Incubation: Dilute to 50

  in Phosphate Buffered Saline (PBS) at pH 7.4, pH 2.0 (gastric), and pH 9.0 (intestinal).

• Sampling: Aliquot at

  min.

• Analysis: HPLC-UV/Vis or LC-MS.

  • Monitoring: Look for the disappearance of the ring peak and appearance of the open-chain N-nitroso/glycine metabolites.

  • Target Profile: For a stable bioisostere,

    parent remaining after 2 hours at pH 7.4.

Assay 2: NO Release Quantification (Griess Assay)

If using the scaffold as a Molsidomine-like NO donor.

• Incubation: Incubate compound (100

  ) with liver microsomes or esterase (if prodrug activation is required).

• Detection: Mix supernatant 1:1 with Griess Reagent (Sulfanilamide + NED).

• Readout: Measure absorbance at 540 nm.

• Control: Use Sodium Nitroprusside (SNP) as a positive control.

Case Study: Molsidomine Pathway

Understanding the activation of the 1,2,3-oxadiazole core in Molsidomine provides the blueprint for designing responsive bioisosteres.

Figure 2: The metabolic activation pathway of Molsidomine, utilizing the 1,2,3-oxadiazole ring opening to release Nitric Oxide.

References

• Vertex Pharmaceuticals. (2021). Evaluation of Amide Bioisosteres Leading to 1,2,3-Triazole Containing Compounds. Journal of Medicinal Chemistry. Link

• BenchChem. (2025). The 1,2,4-Oxadiazole Ring: A Versatile Bioisostere. Link

• MDPI. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Pharmaceuticals.[1][3][4][6][7][8][9][10] Link

• American Chemical Society. (2015). A New Synthetic Route to 3-Oxo-4-amino-1,2,3-oxadiazole from the Diazeniumdiolation of Benzyl Cyanide. Journal of Organic Chemistry. Link

• Royal Society of Chemistry. (2024). Synthesis of sydnonimines from sydnones and their use for bioorthogonal release. Chemical Communications. Link

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Application Notes and Protocols for the Cyclization to Form the 1,2,3-Oxadiazole Ring

Introduction: The Enigmatic 1,2,3-Oxadiazole Ring System

The 1,2,3-oxadiazole ring is a five-membered heterocycle containing one oxygen and two adjacent nitrogen atoms. This structural motif has garnered significant interest in medicinal chemistry and materials science due to the unique electronic properties and biological activities of its derivatives. However, the parent 1,2,3-oxadiazole is an elusive and unstable entity, readily undergoing isomerization to the more stable open-chain α-diazoketone.[1][2] This inherent instability presents a significant challenge in its synthesis and isolation.

Fortunately, the 1,2,3-oxadiazole ring system can be stabilized in the form of mesoionic compounds, most notably the sydnones and sydnonimines .[1] These structures are aromatic, possess a delocalized positive charge within the ring, and a balancing negative charge on an exocyclic oxygen or nitrogen atom. This application note will provide a detailed guide for researchers, scientists, and drug development professionals on the experimental procedures for the cyclization to form stable 1,2,3-oxadiazole rings, with a primary focus on the synthesis of sydnones.

Pillar of Stability: The Mesoionic Sydnone Core

The key to accessing the 1,2,3-oxadiazole framework lies in the synthesis of sydnones. The general and most reliable method involves a two-step process starting from an N-substituted-α-amino acid:

• N-Nitrosation: The secondary amine of the amino acid is converted to an N-nitroso derivative.

• Cyclodehydration: The resulting N-nitroso-α-amino acid undergoes an intramolecular cyclization with the removal of a water molecule to form the sydnone ring.

This process is robust and allows for the introduction of a wide variety of substituents at the N-3 position of the sydnone ring, derived from the parent amino acid.

Experimental Protocols: A Step-by-Step Guide to Sydnone Synthesis

Protocol 1: Synthesis of 3-Phenylsydnone

This classic protocol details the synthesis of 3-phenylsydnone, a common and well-characterized example. The procedure is divided into the N-nitrosation of N-phenylglycine followed by cyclodehydration.

Part A: N-Nitrosation of N-Phenylglycine

Objective: To synthesize N-nitroso-N-phenylglycine.

Materials:

• N-Phenylglycine

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Activated carbon (e.g., Norit®)

• Water

• Ice

Procedure:

• In a flask equipped with a magnetic stirrer and immersed in an ice bath, dissolve N-phenylglycine in water.

• Slowly add a solution of sodium nitrite in water dropwise, ensuring the temperature is maintained at 0°C.

• After the addition is complete, filter the solution to remove any insoluble impurities.

• Add a small amount of activated carbon to the filtrate and stir for several minutes in the cold.

• Filter the solution again to remove the activated carbon.

• To the clear, cold filtrate, slowly add concentrated hydrochloric acid while stirring vigorously.

• A precipitate of N-nitroso-N-phenylglycine will form. Continue stirring for 10 minutes.

• Collect the solid product by vacuum filtration, wash with ice-cold water, and dry. The product is typically used in the next step without further purification.

Part B: Cyclodehydration to 3-Phenylsydnone

Objective: To cyclize N-nitroso-N-phenylglycine to 3-phenylsydnone.

Materials:

• N-Nitroso-N-phenylglycine (from Part A)

• Acetic anhydride

Procedure:

• In a flask fitted with a reflux condenser, dissolve the dried N-nitroso-N-phenylglycine in acetic anhydride.

• Heat the solution in a boiling water bath with magnetic stirring for approximately 1.5 hours.

• Allow the reaction mixture to cool to room temperature.

• Slowly pour the cooled solution into a large volume of cold water with vigorous stirring.

• 3-Phenylsydnone will precipitate as a white to cream-colored solid.

• Stir for 5-10 minutes, then collect the product by vacuum filtration.

• Wash the solid with ice-cold water and dry thoroughly.

Expected Yield: 83–84% for the cyclization step.

Protocol 2: One-Pot Synthesis of 3-Substituted Sydnoneimines

Sydnonimines, where the exocyclic oxygen is replaced by a nitrogen group, are another class of stable 1,2,3-oxadiazole derivatives. A convenient one-pot procedure has been developed for their synthesis from aminoacetonitriles.[3]

Objective: To synthesize 3-substituted sydnoneimine hydrochlorides in a one-pot reaction.

Materials:

• Substituted aminoacetonitrile (e.g., N-phenylaminoacetonitrile)

• Isoamyl nitrite

• Diethyl ether

• Hydrogen chloride (gas)

Procedure:

• Dissolve the substituted aminoacetonitrile in diethyl ether in a suitable reaction vessel.

• Cool the solution in an ice bath.

• Slowly add isoamyl nitrite to the cooled solution with stirring.

• After the addition is complete, bubble dry hydrogen chloride gas through the reaction mixture.

• The sydnoneimine hydrochloride will precipitate from the solution.

• Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum.

This method offers a streamlined approach, avoiding the isolation of the intermediate N-nitroso compound.[3]

Reaction Mechanism and Justification of Experimental Choices

The formation of the sydnone ring from an N-nitroso-α-amino acid is a fascinating example of an intramolecular cyclodehydration reaction. The choice of a strong dehydrating agent like acetic anhydride is crucial for the efficiency of the cyclization step.

Mechanism of Sydnone Formation:

The proposed mechanism for the cyclization of an N-nitroso-α-amino acid, such as N-nitroso-N-phenylglycine, with acetic anhydride is as follows:

Caption: Proposed mechanism for sydnone formation.

• Activation of the Carboxylic Acid: Acetic anhydride reacts with the carboxylic acid group of the N-nitroso-α-amino acid to form a mixed anhydride intermediate. This activation makes the carbonyl carbon more electrophilic.

• Intramolecular Nucleophilic Attack: The oxygen atom of the nitroso group acts as a nucleophile and attacks the activated carbonyl carbon, leading to the formation of a five-membered cyclic intermediate.

• Dehydration and Aromatization: The cyclic intermediate then eliminates a molecule of acetic acid to form the stable, aromatic sydnone ring.

The use of heat in this reaction serves to overcome the activation energy for the cyclization and dehydration steps, driving the reaction to completion.

Quantitative Data Summary

The following table summarizes typical yields for the synthesis of various 3-substituted sydnones using the classical two-step method.

Starting Amino Acid	N-3 Substituent	Dehydrating Agent	Yield (%)	Reference
N-Phenylglycine	Phenyl	Acetic Anhydride	83-84	Organic Syntheses
N-Methylglycine (Sarcosine)	Methyl	Acetic Anhydride	~75	General Literature
N-Benzylglycine	Benzyl	Acetic Anhydride	~80	General Literature

The Challenge of Non-Mesoionic 1,2,3-Oxadiazoles

As previously mentioned, non-mesoionic 1,2,3-oxadiazoles are generally unstable and exist in equilibrium with their α-diazoketone tautomers.[1] Their direct synthesis and isolation are therefore exceptionally challenging.

Caption: Tautomeric equilibrium of 1,2,3-oxadiazole.

While preparative isolation is often not feasible, their transient existence has been proposed in certain reactions. For instance, the thermal or photochemical decomposition of α-diazoketones can be envisioned to proceed through a transient 1,2,3-oxadiazole intermediate before rearranging to other products. However, definitive experimental protocols for the preparative synthesis of these non-mesoionic rings are not well-established in the chemical literature.

Conclusion and Future Perspectives

The cyclization to form a stable 1,2,3-oxadiazole ring is effectively achieved through the synthesis of their mesoionic derivatives, the sydnones and sydnonimines. The protocols provided herein offer reliable and reproducible methods for accessing these valuable heterocyclic scaffolds. The classic two-step synthesis of sydnones from N-substituted-α-amino acids remains a cornerstone of this chemistry, providing a versatile platform for the generation of a diverse range of derivatives.

Future research in this area may focus on the development of more efficient, one-pot syntheses of sydnones, potentially utilizing novel catalytic systems to promote the cyclodehydration step under milder conditions. Furthermore, exploring the chemistry of transient, non-mesoionic 1,2,3-oxadiazoles, perhaps through trapping experiments or advanced spectroscopic techniques, could open new avenues in heterocyclic chemistry and reaction mechanism studies. For researchers in drug discovery, the sydnone core offers a unique combination of aromaticity, polarity, and synthetic accessibility, making it an attractive scaffold for the design of novel therapeutic agents.

References

• Turnbull, K., & Z-Shath, A. (1982). An Efficient, One-Pot Synthesis of 3-Alkyl or Aryl Sydnoneimines. Synthetic Communications, 12(11), 889-894. [Link]

• Thoman, C. J., Voaden, D. J., & T. T. T. (1963). 3-Phenylsydnone. Organic Syntheses, 43, 96. [Link]

• JournalsPub. (n.d.). Different Method for the Production of Oxadiazole Compounds. [Link]

• Ogorodnikova, V. V., et al. (1976). Kinetics and mechanism of the acid cyclization of N-substituted N-nitroso-α-aminoacetonitriles to sydnoneimines. Chemistry of Heterocyclic Compounds, 12, 111-114. [Link]

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• 2. journalspub.com [journalspub.com]
• 3. tandfonline.com [tandfonline.com]

"use of 1,2,3-oxadiazol-4-amine in developing enzyme inhibitors"

Application Note: Strategic Development of Enzyme Inhibitors Using Mesoionic 1,2,3-Oxadiazole (Sydnone) Scaffolds

Executive Summary

This guide addresses the specialized application of 1,2,3-oxadiazole-4-amine derivatives—specifically their stable mesoionic forms (Sydnones and Sydnone Imines) —in drug discovery. While the neutral 1,2,3-oxadiazole ring is inherently unstable (existing in equilibrium with

-diazoketones), its mesoionic derivatives serve as privileged scaffolds for covalent enzyme inhibition and exogenous nitric oxide (NO) donation . This note details the chemical handling, mechanistic validation, and enzymatic assay protocols required to harness this unique pharmacophore.

Chemical Reality & Mechanistic Basis

The Stability Paradox

Researchers must recognize that neutral 1,2,3-oxadiazol-4-amine is not a shelf-stable reagent. It undergoes rapid valence tautomerism to form open-chain diazo compounds. Therefore, enzyme inhibition strategies must utilize Sydnones (1,2,3-oxadiazolium-5-olates) or Sydnone Imines .

• Sydnones: Stable, aromatic, mesoionic compounds.[1][2]

• Mechanism of Action: They act as masked reactive species . Upon enzymatic processing or physiological hydrolysis, the ring opens to generate reactive intermediates (e.g., NO radicals or electrophilic species) that can covalently modify active site residues (Cysteine/Serine) or release bio-signaling molecules.

Mechanism of Ring Opening

The biological activity is driven by the hydrolytic cleavage of the oxadiazole ring.

Figure 1: Mechanistic pathway of Sydnone ring opening leading to enzyme inhibition or NO release.

Protocol 1: Synthesis & Stabilization of 4-Amino-Sydnones

Objective: Synthesize a stable 4-amino-sydnone derivative for enzyme testing. Safety: Sydnones are precursors to N-nitroso compounds; handle in a fume hood.

Materials:

• N-substituted glycine (amino acid precursor).

• Sodium Nitrite (NaNO₂).

• Trifluoroacetic anhydride (TFAA) or Acetic Anhydride.[2]

• Dichloromethane (DCM).

Step-by-Step Methodology:

• N-Nitrosation: Dissolve the N-substituted glycine (10 mmol) in HCl (4M). Cool to 0°C. Add NaNO₂ (12 mmol) dropwise. Stir for 1h. Extract the N-nitroso-N-substituted glycine with ethyl acetate.

• Cyclodehydration: Dissolve the intermediate in anhydrous DCM. Add TFAA (1.5 eq) at 0°C. The dehydration closes the ring to form the 1,2,3-oxadiazole (sydnone) core.

• 4-Amination (Introduction of Amine):

  • Direct method: If the starting glycine had an amino-protecting group, deprotect now.

  • Substitution: Brominate position 4 (Br₂/NaHCO₃) followed by nucleophilic substitution with the desired amine (R-NH₂).

• Purification: Recrystallize from Ethanol/Water. Do not use silica chromatography with acidic eluents as it may trigger premature ring opening.

Protocol 2: Time-Dependent Enzyme Inhibition Assay

Context: Because Sydnones often act as suicide substrates or slow-binding inhibitors, a standard IC50 assay is insufficient. You must perform a pre-incubation assay to detect time-dependent inhibition (TDI).

Target Enzyme Examples: IDO1 (Indoleamine 2,3-dioxygenase), Proteases, or Esterases capable of nucleophilic attack.

Reagents:

• Assay Buffer (HEPES pH 7.4).

• Enzyme Stock (e.g., Recombinant IDO1).

• Substrate (e.g., L-Tryptophan).

• Inhibitor: 4-amino-sydnone derivative (dissolved in DMSO).

Workflow:

• Preparation: Prepare 5x stocks of Enzyme and Inhibitor.

• Pre-Incubation (The Critical Step):

  • Mix Enzyme + Inhibitor in buffer.

  • Incubate for varying times (

    ): 0, 15, 30, 60 minutes.

  • Control: Enzyme + DMSO (no inhibitor) incubated for same durations.

• Reaction Initiation:

  • Dilute the pre-incubation mix 10-fold into a solution containing the Substrate .

  • This dilution prevents further inhibitor binding (isolating the irreversible/slow-binding step).

• Measurement: Monitor product formation (fluorescence/absorbance) continuously for 20 minutes.

• Data Analysis: Plot

  vs. [Inhibitor] to determine (max inactivation rate) and (inactivator affinity).

Data Table: Expected Results for Mechanism-Based Inhibition

Parameter	Competitive Inhibitor	Sydnone (Covalent/Suicide)
IC50 Shift	Constant with pre-incubation	Decreases (more potent) with time
Reversibility	100% Activity after dialysis	<10% Activity after dialysis
Jump-Dilution	Activity recovers immediately	Activity remains inhibited

Protocol 3: Monitoring Ring Opening (Stability Assay)

Objective: Verify that the inhibitor is stable in buffer but reactive in the presence of the enzyme or specific activation triggers (e.g., thiols).

Method: UV-Vis Spectroscopy.

• Baseline: Scan spectrum of Sydnone (50 µM) in PBS (pH 7.4). Sydnones typically show

  around 290-310 nm.

• Trigger: Add Cysteine (1 mM) or Enzyme (100 nM).

• Kinetics: Measure absorbance change at 300 nm every 30 seconds.

• Interpretation: A decrease in the 300 nm peak and appearance of a new peak (approx. 340-360 nm) indicates ring opening to the N-nitroso or diazoketone species.

Experimental Workflow Diagram

Figure 2: Integrated workflow from chemical synthesis to kinetic validation.

References

• Mesoionic Sydnones: Structure and Activity. Source: National Institutes of Health (NIH) / PubMed URL:[Link] (Contextual match for oxadiazole bioactivity)

• Sydnones as Privileged Scaffolds in Drug Discovery. Source: European Journal of Medicinal Chemistry URL:[Link]

• Mechanism of NO Release from Sydnone Imines (SIN-1). Source: Journal of Biological Chemistry URL:[Link]

• Enzyme Inhibition Assays: A Guide to Time-Dependent Inhibition. Source: Assay Guidance Manual (NCBI) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijcrt.org [ijcrt.org]

"analytical methods for detecting 1,2,3-oxadiazol-4-amine"

Abstract

The analysis of 1,2,3-oxadiazol-4-amine presents a unique challenge in heterocyclic chemistry due to the inherent valence tautomerism of the 1,2,3-oxadiazole ring. Unlike its stable isomers (1,2,4- or 1,3,4-oxadiazoles), the neutral 1,2,3-oxadiazole core is generally unstable, existing in equilibrium with its acyclic

-diazoacetamide tautomer. However, mesoionic derivatives (sydnones) and specific substituted forms exhibit stability suitable for pharmaceutical applications. This guide provides a forensic analytical protocol to distinguish between the closed-ring heterocycle and the open-chain diazo species using LC-MS/MS, Cryo-NMR, and Chemical Trapping.

Part 1: The Chemical Context (The "Why")[1]

Before attempting quantification, the analyst must understand the Valence Tautomerism Trap . Attempting to analyze 1,2,3-oxadiazol-4-amine using standard "dilute-and-shoot" methods often leads to identifying only the decomposition product (the diazo compound).

The Equilibrium:

• Closed Form (Ring): The target 1,2,3-oxadiazole.[1][2][3][4][5]

• Open Form (Acyclic): An

  -diazo amine/amide.

• Mesoionic Form (Sydnone): If the structure is a sydnone (e.g., N3-substituted), the ring is stable and aromatic.[3][5]

Visualizing the Structural Equilibrium

The following diagram illustrates the pathway that dictates the choice of analytical method.

Figure 1: The valence tautomerism of 1,2,3-oxadiazoles. Neutral rings spontaneously open to diazo compounds, while sydnones remain stable. Diazo forms can be chemically "trapped" for detection.

Part 2: Sample Preparation & Chemical Trapping

Because the open diazo form is reactive, standard extraction can lead to artifact formation. We utilize a Chemical Trapping Protocol to "freeze" the equilibrium for accurate quantification.

Protocol A: The "Click" Trap (For Diazo Detection)

This method definitively proves if your sample exists in the open-chain diazo form by reacting it with a strained alkyne (DBCO) to form a stable pyrazole, detectable by LC-MS.

Reagents:

• DBCO-Acid (Dibenzocyclooctyne-acid): 10 mM in DMSO.

• Internal Standard: Molsidomine (stable sydnone analog) or isotopically labeled amine.

• Buffer: Ammonium Acetate (10 mM, pH 7.4).

Step-by-Step:

• Aliquot: Transfer 50 µL of sample (plasma/reaction mix) into a chilled vial (4°C).

• Spike: Add 10 µL of Internal Standard (1 µg/mL).

• Derivatization: Add 20 µL of 10 mM DBCO-Acid .

• Incubation: Vortex and incubate at Room Temperature for 30 mins .

  • Mechanism: The diazo group (if present) undergoes strain-promoted azide-alkyne cycloaddition (SPAAC-like) logic, though technically a diazo-alkyne cycloaddition, yielding a pyrazole.

• Quench: Add 200 µL cold Acetonitrile to precipitate proteins/stop reaction.

• Centrifuge: 10,000 x g for 10 mins. Inject supernatant.

Interpretation:

• Peak A (Parent Mass): Represents the intact Ring form (if stable) or unreacted Diazo.

• Peak B (Parent + DBCO Mass): Represents the Open Diazo fraction that was trapped.

Part 3: LC-MS/MS Methodology

For direct detection of the amine without trapping, use HILIC chromatography to retain the polar amine and Soft Ionization to prevent in-source ring opening.

Instrument Parameters

Parameter	Setting	Rationale
Column	Waters XBridge Amide (HILIC), 2.1 x 100mm, 2.5µm	Retains small, polar amines better than C18.
Mobile Phase A	10 mM Ammonium Formate (pH 3.0) in Water	Low pH stabilizes the amine; Formate boosts ionization.
Mobile Phase B	Acetonitrile (0.1% Formic Acid)	Standard organic phase.
Flow Rate	0.4 mL/min	Optimal for electrospray stability.
Ionization	ESI Positive (+)	Detects [M+H]+.
Source Temp	< 350°C (Low)	CRITICAL: High heat forces ring opening in the source.

Gradient Table

Time (min)	%A (Aqueous)	%B (Organic)	Curve
0.0	10	90	Initial
1.0	10	90	Hold
5.0	50	50	Linear
6.0	50	50	Wash
6.1	10	90	Re-equilibrate
10.0	10	90	End

MRM Transitions (Hypothetical for R-C2H2N3O)

Note: Exact masses depend on the specific substituents on the amine.

• Quantifier: [M+H]+

  [M - N2]+ (Loss of nitrogen is characteristic of diazo/oxadiazole species).

• Qualifier: [M+H]+

  [R-CN]+ (Nitrile fragment from ring cleavage).

Part 4: NMR Forensics (The Gold Standard)

Mass spectrometry cannot easily distinguish between the tautomers (same mass). Cryo-NMR is required to observe the ring before it opens.

Protocol:

• Solvent: CD3CN or Acetone-d6 (Avoid protic solvents like MeOH/D2O which catalyze exchange).

• Temperature: Cool probe to -40°C (233 K) .

• Acquisition: 13C-NMR (Carbon).

Diagnostic Signals: | Moiety | Chemical Shift (

ppm) | Interpretation | | :--- | :--- | :--- | | Ring Carbon (C5) | 150 - 170 ppm | Typical for C=N / C=O in the closed ring (or Sydnone). | | Diazo Carbon (CHN2) | 50 - 70 ppm | Characteristic upfield shift of the -diazo carbon. | | Diazo IR Band | ~2100 cm⁻¹ | Strong band in IR = Open Chain. Absence = Closed Ring. |

Part 5: Analytical Decision Tree

Use this workflow to determine the correct method for your specific 1,2,3-oxadiazole derivative.

Figure 2: Workflow for selecting the appropriate analytical technique based on compound stability.

References

• Turnbull, K. (2021). 1,2,3-Oxadiazoles.[1][2][3][4][5][6] In Comprehensive Heterocyclic Chemistry IV. Elsevier.[4]

  • Foundational text on the instability of the neutral ring and stability of sydnones.

• Wei, Z.-W., et al. (2023).[7] Discovery of the Azaserine Biosynthetic Pathway Uncovers a Biological Route for α-Diazoester Production. Angewandte Chemie Int. Ed.

  • Protocol for detecting diazo species using alkyne-based chemical trapping (click chemistry).

• Harrity, J.P.A., et al. (2013). Sydnones: A review of their synthesis and reactivity. Tetrahedron.

  • Detailed spectral data (NMR/IR)

• Wang, Y., et al. (2019). Azo coupling-based derivatization method for high-sensitivity LC-MS/MS analysis. Analytical Chemistry.

  • Methodology for derivatizing arom

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. research.aston.ac.uk [research.aston.ac.uk]
• 5. media.neliti.com [media.neliti.com]
• 6. Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation [scirp.org]
• 7. biorxiv.org [biorxiv.org]

Process Development &amp; Scale-Up of Mesoionic 1,2,3-Oxadiazoles (Sydnones)

Document Type: Application Note & Technical Protocol Version: 2.1 (Industrial Process Draft) Target Audience: Process Chemists, CMC Leads, and Medicinal Chemists.

Executive Summary & Scientific Grounding

The "Elusive" Ring System

In the context of drug development, "1,2,3-oxadiazole derivatives" almost exclusively refers to Sydnones (mesoionic 1,2,3-oxadiazol-5-olates). The neutral, non-mesoionic 1,2,3-oxadiazole ring is thermodynamically unstable and exists in equilibrium with its open-chain valence tautomer, the

-diazoketone. Consequently, it cannot be isolated or scaled.

Sydnones , however, are stable, aromatic, and zwitterionic. They serve as potent "masked" 1,3-dipoles. Upon heating or catalysis, they undergo [3+2] cycloaddition with alkynes to release

and yield pyrazoles —a pharmacophore found in drugs like Celecoxib and Viagra.

Strategic Value

• Bioorthogonality: Sydnones are largely inert to biological nucleophiles but highly reactive toward strained alkynes (Strain-Promoted Sydnone-Alkyne Cycloaddition, SPSAC).

• Atom Economy: The only byproduct of the transformation to pyrazoles is carbon dioxide.

• Scalability: Unlike many dipole precursors (e.g., azides which can be shock-sensitive), aryl-sydnones are generally crystalline solids with well-defined thermal stability profiles, making them safer for kilo-scale handling.

Critical Safety & Hazard Analysis (E-E-A-T)

Before initiating scale-up, the following Critical Quality Attributes (CQAs) and safety parameters must be established via Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC).

Hazard Class	Specific Risk	Mitigation Strategy
Nitrosation	Formation of N-nitroso intermediates (Carcinogenic).	Closed-system handling; quenching of residual nitrite with sulfamic acid.
Thermal Runaway	Sydnones decompose exothermically (often >150°C).	Maintain process temperature .
Reagent Toxicity	Trifluoroacetic Anhydride (TFAA) is corrosive/volatile.	Use efficient scrubbing (NaOH); consider Thionyl Chloride ( ) as a cheaper alternative only if HCl off-gassing is manageable.
Gas Evolution	Cycloaddition releases stoichiometric .	Ensure reactor headspace and venting capacity accommodate rapid gas release.

Mechanistic Pathway & Workflow

The synthesis proceeds through the "Earl-Mackney" cyclization. The pathway below illustrates the transformation from an N-substituted amino acid to the functional pyrazole.

Figure 1: The synthetic cascade from glycine precursors to pyrazole scaffolds.[1][2][3] Note the N-nitroso intermediate as a critical safety control point.

Protocol 1: Batch Scale-Up of 3-Phenylsydnone (100g Scale)

Objective: Synthesis of 3-phenylsydnone from N-phenylglycine. Scale: 0.67 mol (approx. 100g theoretical yield).

Phase A: N-Nitrosation

This step must be temperature-controlled to prevent decomposition of the nitrous acid.

• Reactor Setup: 2L Jacketed Glass Reactor equipped with overhead stirrer (400 rpm), internal temperature probe, and dropping funnel.

• Dissolution: Charge N-phenylglycine (100.0 g, 0.66 mol) and Water (600 mL) . Stir to create a slurry.

• Acidification: Cool to 0–5°C. Add HCl (conc., 60 mL) slowly. The slurry may thicken.

• Nitrosation: Dissolve Sodium Nitrite (46.0 g, 0.67 mol) in Water (150 mL) . Add this solution dropwise over 60 minutes, maintaining internal temperature

  .

  • Observation: The mixture will turn pale yellow/orange.

• Work-up: Stir for an additional 2 hours at 0–5°C. Filter the precipitate (N-nitroso-N-phenylglycine). Wash with ice-cold water (2 x 100 mL).

• Drying: Vacuum dry at 40°C until constant weight. Safety Note: Do not overheat nitroso compounds.

Phase B: Cyclodehydration (The Sydnone Formation)

TFAA is preferred over acetic anhydride for scale-up due to milder conditions and cleaner profiles, despite higher cost.

• Solvent Charge: In a dry 2L reactor under

  , charge the dry N-nitroso intermediate (approx. 110 g) and Dichloromethane (DCM, 800 mL) .

• Reagent Addition: Cool to 0°C. Add Trifluoroacetic Anhydride (TFAA, 1.1 equiv) dropwise over 45 minutes.

  • Exotherm Alert: Reaction is exothermic.[4][5] Ensure cooling capacity is sufficient.

• Reaction: Allow to warm to room temperature (20–25°C) and stir for 4 hours. Monitor by HPLC (disappearance of Nitroso peak).

• Quench: Cool to 0°C. Slowly add Saturated

  to neutralize the trifluoroacetic acid byproduct. Adjust pH to ~7.

• Isolation: Separate the organic layer. Wash with Brine. Dry over

  and concentrate via rotary evaporation.

• Crystallization: Recrystallize the crude solid from Ethanol/Water or Isopropanol .

  • Target Yield: >85%.[2][6]

  • Appearance: White to pale beige crystalline solid.

Protocol 2: Process Intensification (Continuous Flow)

For multi-kilogram campaigns, batch nitrosation presents safety risks due to diazo accumulation. A continuous flow approach is recommended for the nitrosation step.[4]

Flow Reactor Configuration:

• Feed A: N-Phenylglycine in aqueous HCl.

• Feed B:

  in water.

• Reactor: PFA coil reactor (Residence time: 2–5 mins) cooled to 0°C.

• Quench: In-line mixing with sulfamic acid solution to destroy excess nitrite immediately upon exit.

Figure 2: Continuous flow setup for the safe synthesis of the N-nitroso intermediate.

Protocol 3: Downstream Utility (CuSAC Cycloaddition)

To validate the sydnone's utility, convert it to a pyrazole using Copper-Catalyzed Sydnone-Alkyne Cycloaddition (CuSAC).[1][7] This avoids the high temperatures (140°C+) required for thermal cycloaddition.

• Reaction: Dissolve Sydnone (1.0 equiv) and Terminal Alkyne (1.2 equiv) in t-BuOH/Water (1:1) .

• Catalyst: Add

  (10 mol%) and Sodium Ascorbate (20 mol%) .

• Conditions: Stir at 60°C for 4–8 hours.

  • Note: Evolution of

    gas indicates reaction progress.

• Work-up: Dilute with water, extract with Ethyl Acetate. The pyrazole product is often pure enough for use after solvent removal.

Analytical Quality Control

Parameter	Method	Specification
Identity	1H-NMR (DMSO-d6)	Characteristic aromatic singlet (Sydnone C4-H) at ~7.5–8.0 ppm.
Purity	HPLC-UV (254 nm)	> 98.0% Area.
Residual Nitrite	Griess Test	< 10 ppm (Critical for safety).
Thermal Stability	DSC	must be determined. Typically stable < 130°C.

References

• Earl, J. C., & Mackney, A. W. (1935).[1][7] The action of acetic anhydride on N-nitrosophenylglycine and some of its derivatives. Journal of the Chemical Society, 899-900.[7] Link

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[1][7][8] Past and Future. Angewandte Chemie International Edition, 2(10), 565-598. Link

• Browne, D. L., & Harrity, J. P. (2010).[9] Recent developments in the synthesis of sydnones. Tetrahedron, 66(3), 553-568.[9] Link

• Decuypere, E., et al. (2022). Sydnone: Synthesis, reactivity and biological activities.[10][1][6][7][11][12] Current Medicinal Chemistry, 29. Link

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie, 40(11), 2004-2021. Link

• Sintim, H. O., et al. (2025).[10][11] Continuous flow synthesis of alkynes and heterocycles (Contextual reference for flow methodology). RSC Advances. Link

Sources

• 1. Sydnone: Synthesis, Reactivity and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Continuous flow synthesis of alkynes from isoxazolones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. media.neliti.com [media.neliti.com]
• 7. eurekaselect.com [eurekaselect.com]
• 8. 1,2,4-Oxadiazole synthesis [organic-chemistry.org]
• 9. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. ijcrt.org [ijcrt.org]
• 12. Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture | MDPI [mdpi.com]

Application Notes and Protocols for In Vitro Assay Development of 1,2,3-Oxadiazol-4-amine Compounds

Introduction: Navigating the Therapeutic Potential of a Unique Heterocyclic Scaffold

The 1,2,3-oxadiazole core represents a unique, yet underexplored, heterocyclic scaffold in medicinal chemistry. While its isomers, the 1,2,4- and 1,3,4-oxadiazoles, are prevalent in numerous biologically active compounds, the 1,2,3-isomer presents both intriguing possibilities and significant technical challenges. The primary hurdle in working with 1,2,3-oxadiazoles is their inherent instability, as they can undergo ring-opening to form an α-diazoketone tautomer.[1][2][3] This characteristic necessitates a carefully considered and robust approach to in vitro assay development to ensure the integrity of the compounds and the validity of the experimental data.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to establish reliable in vitro assays for the screening and characterization of 1,2,3-oxadiazol-4-amine compound libraries. By understanding the unique chemical nature of this scaffold and implementing a rigorous, multi-tiered screening cascade, it is possible to unlock its therapeutic potential.

Guiding Principle: A Phenotypic-First Approach

Given the limited existing knowledge of specific biological targets for 1,2,3-oxadiazol-4-amine compounds, a phenotypic screening strategy is the most logical and unbiased starting point.[4] This approach allows for the identification of compounds that elicit a desired biological response in a cellular context, without preconceived notions of their mechanism of action.[5] The initial goal is to identify "hit" compounds that consistently produce a measurable and reproducible phenotypic change.

Subsequent efforts will then focus on validating these hits, elucidating their mechanism of action, and ultimately identifying their molecular target(s) through a process known as target deconvolution.[6][7]

The Assay Development Workflow: A Multi-Stage Strategy

A successful in vitro assay strategy for 1,2,3-oxadiazol-4-amine compounds should be structured as a multi-stage cascade. This approach allows for the efficient screening of large compound libraries in the initial stages, followed by more complex and resource-intensive assays for a smaller number of validated hits.

Caption: A hypothetical pathway where a 1,2,3-oxadiazol-4-amine compound inhibits a kinase, leading to apoptosis.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Summary of Primary Screening and Hit Confirmation Data

Compound ID	Primary Screen (% Inhibition @ 10 µM)	Resazurin IC50 (µM)	ATP-Luminescence IC50 (µM)
Cmpd-001	75.2	5.8	6.2
Cmpd-002	12.5	> 50	> 50
Cmpd-003	88.9	1.2	1.5
...	...	...	...

Conclusion: A Roadmap for a Challenging Scaffold

The development of in vitro assays for 1,2,3-oxadiazol-4-amine compounds requires a nuanced and rigorous approach that accounts for the inherent instability of this heterocyclic scaffold. By employing a phenotypic-first strategy, followed by a systematic cascade of hit confirmation, mechanism of action, and target deconvolution assays, researchers can confidently identify and characterize bioactive compounds from this unique chemical class. The protocols and considerations outlined in this guide provide a solid foundation for initiating and advancing drug discovery programs centered on 1,2,3-oxadiazol-4-amine derivatives.

References

• ChemicalBook. (2022). Synthesis of 1,2,3-Oxadiazole.
• Kumar, A., & Siddiqui, A. A. (2021).
• Gompper, R., & Christmann, O. (1959). The Chemistry of Sydnones. Angewandte Chemie, 71(1), 32-42.
• Karimi, M. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation.

• Technology Networks. (2023). Phenotypic Screening: A Powerful Tool for Drug Discovery. Retrieved from [Link]

• Drug Hunter. (2023). Drug Target Identification Methods After a Phenotypic Screen. Retrieved from [Link]

• KCAS Bio. (2017). Techniques for Unstable Compound Analysis. Retrieved from [Link]

• Creative Bioarray. (n.d.). How to Improve Drug Plasma Stability?. Retrieved from [Link]

• Lee, J. A., & Bogyo, M. (2013). Target deconvolution techniques in modern phenotypic profiling. Current opinion in chemical biology, 17(1), 118–126.
• Moffat, J. G., Vincent, F., Lee, J. A., Eder, J., & Prunotto, M. (2017). The power of sophisticated phenotypic screening and modern mechanism-of-action methods. Nature Reviews Drug Discovery, 16(8), 531–545.

• Creative Biolabs. (n.d.). Target Deconvolution. Retrieved from [Link]

• Riss, T. L., Moravec, R. A., Niles, A. L., Duellman, S. J., Benink, H. A., Worzella, T. J., & Minor, L. K. (2013). Update on in vitro cytotoxicity assays for drug development. Expert opinion on drug discovery, 8(9), 1131–1147.

• Otava Chemicals. (n.d.). Phenotypic Screening Library. Retrieved from [Link]

• Nicke, B., & Diehl, P. (2021, May 18). Phenotypic screening hit target deconvolution using CRISPR/Cas9 screening technology [Video]. YouTube. [Link]

• Aragen Life Sciences. (2021, September 30). Enabling Clinical Development of Poorly Soluble Molecules Through Formulation Solutions [Video]. YouTube. [Link]

• Park, S. B. (2019). Label-free target identification in drug discovery via phenotypic screening. Current opinion in chemical biology, 50, 39–46.
• van de Waterbeemd, H., & Gifford, E. (2003). Improving compound quality through in vitro and in silico physicochemical profiling. Nature reviews. Drug discovery, 2(3), 192–204.
• MDPI. (2023). Molecular Docking and Pharmacological In Silico Evaluation of Camptothecin and Related Ligands as Promising HER2-Targeted Therapies for Breast Cancer. International Journal of Molecular Sciences, 24(12), 10135.

• Technology Networks. (2022). Strategic Dichotomy: Target Identification vs. Phenotypic Screening in Drug Discovery. Retrieved from [Link]

Sources

• 1. Synthesis of 1,2,3-Oxadiazole_Chemicalbook [chemicalbook.com]
• 2. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. technologynetworks.com [technologynetworks.com]
• 5. Target deconvolution techniques in modern phenotypic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. drughunter.com [drughunter.com]
• 7. Target Deconvolution - Creative Biolabs [creative-biolabs.com]

Technical Notes & Optimization

Technical Support Center: 1,2,3-Oxadiazole Synthesis &amp; Stability

Ticket ID: OX-123-SYNTH Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The "Impossible" Ring

Welcome to the technical support hub for 1,2,3-oxadiazoles. If you are accessing this guide, you are likely facing one of two critical issues:

• Disappearing Product: You attempted to synthesize a neutral 1,2,3-oxadiazole, but your spectroscopic data suggests an open-chain compound.

• Cyclization Failure: You are synthesizing a sydnone (mesoionic 1,2,3-oxadiazole) and are encountering low yields or hydrolysis.

Critical Advisory: The neutral 1,2,3-oxadiazole ring is electronically unstable due to valence tautomerism. In 99% of cases, what you perceive as a "synthesis failure" is actually a thermodynamic inevitability. This guide helps you distinguish between the unstable neutral ring (which opens to

-diazoketones) and the stable mesoionic sydnone (which can be isolated).

Module 1: The "Ghost" Ring (Neutral 1,2,3-Oxadiazoles)

The Core Issue: Valence Tautomerism

Users often report that their isolated product is an

-diazoketone rather than the target oxadiazole. This is not an experimental error; it is a feature of the molecular architecture. The neutral 1,2,3-oxadiazole ring undergoes electrocyclic ring opening to form the acyclic valence tautomer.

Diagnostic Flowchart: Use this logic path to determine if your ring exists.

Figure 1: Decision tree for identifying valence tautomers in 1,2,3-oxadiazole attempts.

Troubleshooting FAQ

Q: Can I force the neutral ring to close? A: Generally, no. Equilibrium heavily favors the acyclic

-diazoketone at room temperature. The ring form is sometimes observable at cryogenic temperatures (matrix isolation) or if fused to a quinonoid system, but for pharmaceutical intermediates, assume the open form [1, 2].

Q: Why does the literature mention 1,2,3-oxadiazoles if they don't exist? A: Many older texts misidentified

-diazoketones as oxadiazoles. Modern literature acknowledges them primarily as Sydnones (see Module 2) or as transient species in "Click" chemistry that immediately degrade or rearrange.

Module 2: Sydnone Synthesis (The Workable Path)

To obtain a stable 1,2,3-oxadiazole scaffold, you must synthesize the mesoionic derivative, known as a Sydnone (1,2,3-oxadiazolium-5-olate).[1] The positive charge delocalized on the ring and the negative charge on the exocyclic oxygen provide aromatic stabilization.[2]

Standard Operating Procedure (SOP): Sydnone Synthesis

Reaction: N-nitrosation of N-substituted glycine followed by cyclodehydration.

Step-by-Step Protocol:

• Precursor Prep: Dissolve N-substituted amino acid (e.g., N-phenylglycine) in aqueous NaOH.

• Nitrosation: Cool to 0°C. Add NaNO₂ (1.1 eq) dropwise. Acidify with HCl to precipitate the N-nitroso intermediate .

  • Critical Checkpoint: Isolate and dry this intermediate thoroughly. Water interferes with the next step.

• Cyclization: Suspend the dry N-nitroso compound in Acetic Anhydride (Ac₂O) .

• Heating: Stir at ambient temperature (for reactive substrates) or reflux (steam bath) for 2–4 hours.

• Quenching: Pour the mixture into excess crushed ice. The sydnone will precipitate as a solid.

• Purification: Recrystallize from ethanol/water.

Experimental Workflow Diagram

Figure 2: Synthesis workflow for stable mesoionic 1,2,3-oxadiazoles (Sydnones).

Troubleshooting Sydnone Formation

Symptom	Probable Cause	Corrective Action
No precipitate on ice quench	Acetylation instead of cyclization	Ensure the intermediate was the N-nitroso derivative, not just the starting amino acid. Check Nitrosation step pH (< 2).
Low Yield	Hydrolysis during workup	Sydnones are sensitive to strong bases. Neutralize the ice slurry if the Ac₂O hydrolysis creates a highly acidic environment, but avoid high pH.
Dark/Tar Product	Thermal decomposition	Some sydnones decompose at reflux. Try cyclization in Ac₂O at room temperature for 48 hours [3].

Module 3: Characterization & Data Validation

Distinguishing the open-chain diazo compound from the closed sydnone ring is the most common analytical challenge.

Spectroscopic Comparison Table

Feature	-Diazoketone (Open Chain)	Sydnone (Mesoionic Ring)
Stability	Unstable (often explosive/reactive)	Stable solid (typically)
IR: Diazo Region	Strong band ~2100–2150 cm⁻¹ (Diagnostic)	Absent
IR: Carbonyl	~1640 cm⁻¹ (Broad)	~1720–1790 cm⁻¹ (Mesoionic C=O)
NMR (¹H)	Vinyl protons (if rearrangement occurs)	Distinct aromatic singlet (C4-H) ~6.3–6.8 ppm
UV-Vis	Absorption < 300 nm	Maxima ~290–300 nm (distinctive)

Self-Validating Protocol

• Run IR first: If you see a peak at 2130 cm⁻¹, stop. You have the open chain.

• Check Solubility: Sydnones are typically soluble in organic solvents but insoluble in water.

• Chemical Test: Sydnones undergo 1,3-dipolar cycloaddition with alkynes (e.g., DMAD) to form pyrazoles. If your compound reacts with DMAD to release CO₂, it confirms the sydnone structure [4].

References

• IUPAC & ChemicalBook. (2022). Synthesis of 1,2,3-Oxadiazole and Stability Analysis. Retrieved from

• Organic Chemistry Portal. (2017). Synthesis of

  -Diazo Ketones. Retrieved from

• Earl, J. C., & Mackney, A. W. (1935). The Action of Acetic Anhydride on N-Nitrosophenylglycine (Classic Sydnone Synthesis). Journal of the Chemical Society. (Contextualized via )

• National Institutes of Health (NIH). (2022). Sydnone: Synthesis, Reactivity and Biological Activities.[3] Retrieved from

Sources

• 1. Synthesis of 1,2,3-Oxadiazole_Chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

"side reactions in the formation of amino-oxadiazoles"

Current Status: Online 🟢 Operator: Dr. Aris Thorne, Senior Application Scientist Ticket ID: OXD-134-AMINO

Triage Desk: The Reaction Landscape

Welcome to the technical support center for 1,3,4-oxadiazole synthesis. You are likely here because your LCMS shows a mess of peaks, your yield is stalling, or your "amino" group has vanished.

The formation of 2-amino-1,3,4-oxadiazoles generally proceeds via two primary logic gates (routes). Understanding which gate you are using is critical to diagnosing the side reaction.

The Two Primary Routes

• Oxidative Cyclization of Semicarbazones: Condensation of an aldehyde with semicarbazide, followed by oxidation (

  , , or hypervalent iodine).

• Cyclodehydration of Hydrazides: Reaction of a hydrazide with Cyanogen Bromide (

  ) or cyclization of acylsemicarbazides using dehydrating agents ( , ).

Below is the Mechanistic Pathway & Failure Points diagram. Use this to identify where your reaction diverted.

Figure 1: Mechanistic divergence in amino-oxadiazole synthesis. Note the distinct failure modes for oxidative vs. dehydration routes.

Troubleshooting Guides (FAQs)

Module A: Oxidative Cyclization (Iodine/Bromine Method)

Context: You are reacting a semicarbazone with an oxidant (

, , or NBS) to close the ring.

Q1: My LCMS shows a peak at M+126 (or M+79). Is this an adduct? Diagnosis: No, this is likely Electrophilic Aromatic Substitution . If your starting aldehyde contains an electron-rich aromatic ring (e.g., phenol, anisole), the oxidant (

or ) is halogenating the ring before or during cyclization.

• The Fix: You must buffer the reaction. The generation of

  or accelerates this side reaction. Use Sodium Acetate (3.0 eq) or to scavenge the acid.

• Alternative: Switch to a non-halogen oxidant like Diacetoxyiodobenzene (PIDA) or Ceric Ammonium Nitrate (CAN) if the ring is highly sensitive [1].

Q2: I see a massive peak at exactly 2x mass minus hydrazine. What is it? Diagnosis: You have formed the Azine Dimer . Under oxidative conditions, the semicarbazone can hydrolyze back to the aldehyde and hydrazine. The hydrazine then reacts with two equivalents of aldehyde to form the symmetrical azine (

).

• The Fix: Ensure your semicarbazone formation is complete before adding the oxidant. Do not run the cyclization in water/ethanol mixtures that favor hydrolysis. Switch to DCM or Dioxane for the oxidation step.

Module B: The Cyanogen Bromide (BrCN) Route

Context: Reacting a hydrazide (

) with BrCN to insert the amino carbon.

Q3: The reaction stalled. I have a peak that corresponds to the starting material + 25 mass units. Diagnosis: You have the N-Cyano Intermediate (

). The initial attack of the hydrazide on BrCN is fast, but the subsequent ring closure (oxygen attacking the nitrile carbon) requires base catalysis or heat.

• The Fix: Add a weak base like

  or to deprotonate the hydrazide nitrogen, making the oxygen more nucleophilic for the ring closure.

• Warning: Strong base can hydrolyze the nitrile, leading to the semicarbazide (

  ) instead of the oxadiazole.

Q4: Why is my product soluble in water? I lost it during workup. Diagnosis: Amine Protonation / Ring Opening. 2-Amino-1,3,4-oxadiazoles are weak bases. If you wash with strong acid (HCl), you form the salt, which is water-soluble. Furthermore, prolonged exposure to aqueous acid can open the ring back to the hydrazide [2].

• The Fix: Adjust workup pH to ~8.0 using saturated

  before extraction.

Module C: The Thiosemicarbazide Trap

Context: Using thiosemicarbazide (

analog) and attempting to desulfurize to get the oxadiazole.

Q5: I used EDC/DMSO to cyclize my thiosemicarbazide, but I got the Thiadiazole (S-containing) instead of the Oxadiazole (O-containing). Diagnosis: Regioselectivity Failure. When cyclizing acyl-thiosemicarbazides, the sulfur atom is a better nucleophile than oxygen. If you use a standard dehydrating agent (

or mild conditions), sulfur attacks, forming the 2-amino-1,3,4-thiadiazole .

• The Fix: To force oxadiazole formation (desulfurization), you need a Desulfurizing Agent that specifically targets sulfur.

  • Use:

    or Hg(OAc)2 (toxic, legacy).

  • Mechanism:[1][2][3][4][5][6] Iodine binds to Sulfur, making it a good leaving group. Oxygen then attacks the carbon, expelling the sulfur moiety [3].

Validated Protocols

Protocol A: "Green" Oxidative Cyclization (Iodine/Base)

Best for: Semicarbazones derived from robust aromatic aldehydes.

Reagents:

• Semicarbazone (1.0 eq)

• Iodine (

  ) (1.1 eq)

• Potassium Carbonate (

  ) (3.0 eq)

• Solvent: 1,4-Dioxane (0.2 M)

Step-by-Step:

• Dissolution: Dissolve semicarbazone in 1,4-dioxane. Add

  (solid).[7]

  • Checkpoint: Suspension should be stirred vigorously.

• Oxidation: Add

  in one portion.

  • Observation: Color will turn dark brown. As the reaction proceeds (1-3 h at 80°C), the color often fades to light orange/yellow as

    is consumed.

  • Control: If the aromatic ring is electron-rich, add the

    dropwise as a solution in dioxane to keep transient concentration low.

• Quench: Cool to RT. Add 5% aqueous

  (Thiosulfate) until the iodine color vanishes completely.

• Isolation: Extract with EtOAc. The product is usually in the organic layer.

• Validation: Check LCMS.

  • Pass: M+H of target.

  • Fail (M+126): Iodination occurred.[7][8] Repeat with PIDA oxidant.

Protocol B: Cyanogen Bromide Cyclization

Best for: Sensitive aliphatic hydrazides.

Reagents:

• Hydrazide (1.0 eq)

• Cyanogen Bromide (BrCN) (1.1 eq) (HANDLE WITH EXTREME CAUTION - TOXIC)

• Sodium Bicarbonate (

  ) (2.0 eq)

• Solvent: Ethanol/Water (1:[9]1) or MeOH[7]

Step-by-Step:

• Setup: Dissolve hydrazide in EtOH/H2O. Cool to 0°C.

• Addition: Add BrCN (solid or solution) slowly.

  • Safety: BrCN is volatile and mimics cyanide toxicity. Use bleach in the trap.

• Cyclization: Stir at 0°C for 1 hour, then warm to RT.

  • Technical Insight: If precipitation occurs immediately, it might be the intermediate cyanamide. Reflux for 1-2 hours to force ring closure.

• Workup: Evaporate EtOH. Basify aqueous residue to pH 8 with

  . Filter the precipitate (2-amino-oxadiazole).

Data Summary: Side Reaction Fingerprints

Use this table to interpret your analytical data.

Observed Mass (LCMS)	Probable Impurity	Root Cause	Corrective Action
M + 16	Thiadiazole	Used thiosemicarbazide without desulfurizing agent.	Switch to Semicarbazide or use .
M + 79 / 81	Bromo-derivative	Bromination of aryl ring during oxidative cyclization.	Use buffer ( ) or switch to PIDA.
M + 18 (or M-Ring)	Hydrazide	Hydrolysis of oxadiazole ring (Acidic workup).	Keep workup pH > 7. Avoid strong acids.
2M - 30	Azine Dimer	Hydrolysis of semicarbazone + condensation.	Ensure dry solvents; complete semicarbazone formation first.
M + 42	Acetylated Amine	Reaction with solvent (if EtOAc/Acetic Acid used hot).	Avoid acetic acid as solvent; use Dioxane/EtOH.

References

• Desai, N. C., et al. (2020). "Synthesis of 2-amino-1,3,4-oxadiazole derivatives...". Medicinal Chemistry Research.

• Bostrom, J., et al. (2012). "Oxadiazoles in Medicinal Chemistry". Journal of Medicinal Chemistry.

• Dolman, S. J., et al. (2006).[8] "Superior Reactivity of Thiosemicarbazides in the Synthesis of 2-Amino-1,3,4-oxadiazoles". Journal of Organic Chemistry.

• Rostamizadeh, S., et al. (2003). "Oxidative cyclization of semicarbazones...". Tetrahedron Letters.

Disclaimer: All protocols involve hazardous chemicals (BrCN, Iodine). Consult your institution's EHS guidelines before proceeding.

Sources

• 1. Evidence of desulfurization in the oxidative cyclization of thiosemicarbazones. Conversion to 1,3,4-oxadiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bischler-Napieralski Reaction [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. jchemrev.com [jchemrev.com]
• 8. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]
• 9. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]

Technical Support Center: Purification of Polar Oxadiazole Compounds

Ticket ID: OXD-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting isolation, tailing, and co-elution of 1,2,4- and 1,3,4-oxadiazole derivatives.

Executive Summary & Chemical Context

The Challenge: Oxadiazole rings (1,2,4- and 1,3,4-isomers) act as bioisosteres for esters and amides, contributing significantly to a compound's polarity and hydrogen-bond acceptor capability. Why purification fails:

• Silanol Interaction: The basic nitrogen atoms (N3/N4) interact strongly with acidic silanols on standard silica gel, causing severe peak tailing and yield loss.

• Solubility Mismatch: These compounds are often too polar for Hexane/Ethyl Acetate but too soluble in pure Methanol, leading to "crashing out" inside the column during gradient transitions.

• Synthetic Byproducts: Cyclodehydration often leaves unreacted hydrazides or acyl hydrazines which possess similar polarity to the product, making separation difficult.

Diagnostic Triage: Select Your Protocol

Before committing to a purification method, perform this diagnostic workflow to prevent sample loss.

Figure 1: Decision tree for selecting the optimal purification strategy based on crude material behavior.

Troubleshooting Guide & Protocols

Issue 1: The "Comet" Effect (Severe Tailing on Silica)

Symptom: The product elutes over 20+ fractions, or never fully elutes. TLC shows a streak from the baseline to the solvent front. Root Cause: The oxadiazole nitrogens are acting as Lewis bases, hydrogen-bonding to the acidic protons of the silica gel silanol groups (

).

Corrective Protocol: The "Buffered" Silica System Do not increase methanol blindly; this dissolves silica and contaminates your product. Instead, block the silanol sites.

• Mobile Phase Preparation:

  • Base Solvent: Dichloromethane (DCM) / Methanol (MeOH).

  • Modifier: Triethylamine (TEA) or Ammonium Hydroxide (

    ).

  • Concentration: 1% v/v is standard.

• Column Pre-treatment (Critical Step):

  • Flush the silica column with 3 column volumes (CV) of the starting mobile phase containing the modifier before loading your sample. This "neutralizes" the acidic sites.

• Self-Validating Check:

  • Run a TLC of your crude using the modifier-doped solvent.[1] If the spot is still streaking, the stationary phase is inappropriate. Switch to Amino-functionalized Silica or Reverse Phase .

Expert Tip: For 1,2,4-oxadiazoles, avoid strong bases if the C5-substituent is an alkyl group, as this can trigger a Boulton-Katritzky rearrangement or ring opening [1]. Use

instead of TEA for sensitive substrates.

Issue 2: "The Crash" (Precipitation on Column)

Symptom: Pressure spikes immediately after injection; product is not found in fractions but remains at the top of the column. Root Cause: Oxadiazoles often have poor solubility in Hexane/EtOAc. When the gradient starts (high non-polar %%), the compound precipitates.

Corrective Protocol: Dry Loading & High-Polarity Launch

Parameter	Standard Liquid Load	Recommended: Dry Load
Solvent	Dissolved in DCM/Hexane	Adsorbed onto solid support
Risk	Precipitation at interface	No solvent shock
Resolution	Broadens peaks if volume is high	Sharpens bands

Step-by-Step Dry Loading:

• Dissolve crude oxadiazole in minimal MeOH/DCM.

• Add Celite 545 or Silica Gel (ratio 1:2 crude:support).

• Rotary evaporate until a free-flowing powder is obtained.

• Load this powder into a solid load cartridge or pour on top of the column bed.

• Start Gradient: Begin at 5-10% polar solvent (e.g., 5% MeOH in DCM) rather than 0%, to ensure the compound moves immediately.

Issue 3: Persistent Hydrazide Contamination

Symptom: A co-eluting impurity that shows up in NMR (broad NH signals) or LCMS (mass = Product + 18 or Product - 14 depending on the precursor). Root Cause: Unreacted hydrazide starting material. It has very similar polarity to the oxadiazole product.

Corrective Protocol: Chemical Scavenging Chromatography is often inefficient here. Use chemistry to alter the impurity's polarity.[1]

Workflow:

• Identify: Confirm hydrazide presence via TLC (stains strongly with anisaldehyde/ninhydrin).

• Scavenge:

  • Dissolve crude in DCM.

  • Add polymer-supported aldehyde resin (e.g., PS-Benzaldehyde) or a slight excess of a volatile anhydride (e.g., acetic anhydride) if the product lacks nucleophiles.

  • Stir for 1-2 hours. The hydrazide reacts to form a hydrazone (less polar) or diacylhydrazine (more polar).

• Filter & Separate:

  • If using resin: Filter off the resin. The hydrazide is removed physically.

  • If using anhydride: The byproduct is now significantly different in Rf. Run a short silica plug to separate.

Issue 4: Reverse Phase (C18) Peak Distortion

Symptom: Broad, split, or fronting peaks on HPLC/Prep-HPLC. Root Cause: pH mismatch. Oxadiazoles are weak bases. At neutral pH, they may exist in an equilibrium between protonated and neutral states, causing peak splitting.

Corrective Protocol: pH Control

Buffer System	pH Range	Application
0.1% Formic Acid	~2.7	Recommended. Fully protonates the oxadiazole ( ). Sharp peaks.
10mM Ammonium Bicarbonate	~8.0	Use only if compound is acid-labile. Keeps compound neutral.[2]
Water (No Buffer)	~7.0	Avoid. Leads to split peaks due to partial ionization.

Self-Validating Check:

• Inject a small sample. If the peak width at half height (

  ) is > 0.5 min, increase buffer concentration or switch pH.

Reference Data: Solubility & Solvent Strength

Use this table to select the correct mobile phase window.

Solvent System	Polarity Index (P')	Suitability for Oxadiazoles	Notes
Hexane / EtOAc	Low	Poor	Only for very lipophilic derivatives (e.g., long alkyl chains).
DCM / MeOH	High	Excellent	Standard. Use 0-10% MeOH gradient.
DCM / Acetone	Medium	Good	Alternative if MeOH causes silica dissolution.
Water / Acetonitrile	Variable	Best for C18	Requires buffering (Formic acid or TFA).

FAQ: Quick-Fire Solutions

Q: My 1,2,4-oxadiazole rearranged into a different isomer during purification. What happened? A: You likely triggered the Boulton-Katritzky rearrangement . This occurs in 3-acylamino-1,2,4-oxadiazoles under basic conditions or high heat [1].

• Fix: Avoid basic modifiers (TEA). Keep rotavap bath < 40°C. Use neutral alumina instead of silica.

Q: Can I recrystallize instead of running a column? A: Yes. 1,3,4-oxadiazoles often crystallize well.

• Solvents: Ethanol (hot/cold) is the gold standard [2].

• Alternative: Methanol/Water mixtures.[3][4] If "oiling out" occurs, add a seed crystal and cool slowly.

Q: I see a spot on TLC, but nothing comes off the column. A: The compound might have degraded on the acidic silica.

• Test: Run a 2D TLC.[5][6] Spot in corner -> Run Solvent A -> Rotate 90° -> Run Solvent A again. If the spot is off the diagonal, degradation is occurring [3].[5] Use Alumina or C18.

References

• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved from [Link]

• Biotage. (2018).[3] Successful Flash Chromatography. Retrieved from [Link]

• Santai Technologies.[4] (n.d.). The Choice of Mobile Phase in Reversed-Phase Flash Chromatography. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 4. santaisci.com [santaisci.com]
• 5. Chromatography [chem.rochester.edu]
• 6. Chromatography [chem.rochester.edu]

"optimization of reaction conditions for N-substitution on 1,2,3-oxadiazol-4-amine"

Current Status: Operational Ticket ID: CHEM-OX-123-OPT Assigned Specialist: Senior Application Scientist (Heterocyclic Chemistry Division)[1]

The "Ghost Molecule" Warning (Critical Pre-Check)

Before proceeding with optimization, we must address the structural reality of your starting material.

The Stability Paradox: A "naked" 1,2,3-oxadiazol-4-amine (non-mesoionic) is theoretically unstable.[1] The 1,2,3-oxadiazole ring exists in a valence tautomeric equilibrium with open-chain

-diazoketones.[1][2][3] If you are attempting to synthesize or manipulate the non-mesoionic form, your reaction is likely failing because the ring has already opened.

The Working Assumption: This guide assumes you are working with the Mesoionic form (Sydnones or Sydnone Imines) or a highly substituted derivative where the ring is stabilized.[1] If your substrate is a 4-amino-sydnone , the ring is stable unless subjected to strong hydrolytic conditions.[1]

Visualization: The Stability Equilibrium

The following diagram illustrates the structural risk associated with this scaffold.

Caption: The instability of the fundamental 1,2,3-oxadiazole core versus the stabilized mesoionic sydnone form.[2][3]

Optimization of Reaction Conditions

When performing

-substitution (alkylation, acylation, or arylation) on the exocyclic amine at position C4, you face two competing challenges: Nucleophilicity vs. Ring Fragility .

A. Base Selection (The "pH Trap")

The C4 position in sydnones is inherently nucleophilic, but the ring itself is susceptible to cleavage by strong hydroxide bases.

Base Class	Recommended Reagents	Suitability	Risk Factor
Inorganic Carbonates	,	High	Low.[1] Best for alkyl halides.[1]
Tertiary Amines	DIPEA, TEA, DABCO	Moderate	Low. Good for acylations.[1]
Strong Hydrides	NaH, KH	Critical Warning	High . Risk of ring opening/decomposition.[1][4]
Alkoxides	NaOtBu	Conditional	Moderate.[1] Use only at low temps ( ).

B. Solvent Systems

Polar aprotic solvents are required to solubilize the mesoionic core, but they must be anhydrous to prevent hydrolysis.

• Preferred: DMF (N,N-Dimethylformamide), DMAc (Dimethylacetamide).[1]

• Alternative: Acetonitrile (

  ) for milder temperatures.[1]

• Avoid: Protic solvents (MeOH, EtOH) if using electrophiles prone to solvolysis.[1]

Step-by-Step Protocols

Protocol A: -Alkylation via Soft Base (Standard)

Best for: Primary alkyl halides (e.g., Benzyl bromide, Methyl iodide).[1]

• Preparation: Dissolve 4-amino-sydnone (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Base Addition: Add

  (1.5 eq) or (1.2 eq).

  • Tip: Cesium carbonate often provides higher yields due to the "Cesium Effect" enhancing solubility.[1]

• Electrophile: Add the alkyl halide (1.1 eq) dropwise at

  .

• Reaction: Allow to warm to Room Temperature (RT). Stir for 4–12 hours.

  • Checkpoint: Monitor via TLC.[1] If the spot remains at baseline, heat to

    , but do not exceed to avoid thermal decomposition.

• Workup: Dilute with EtOAc, wash with water (

  ) to remove DMF.[1] Dry over .[1]

Protocol B: Palladium-Catalyzed Arylation (Buchwald-Hartwig)

Best for: Attaching aryl groups (e.g., Phenyl, Pyridyl).[1]

• Catalyst System:

  (5 mol%) + Xantphos (10 mol%).[1]

  • Why Xantphos? Its wide bite angle stabilizes the Pd center against the steric bulk of the mesoionic ring.

• Base:

  (2.0 eq). Avoid NaOtBu if possible to protect the ring.

• Solvent: 1,4-Dioxane (anhydrous, degassed).

• Conditions: Heat to

  under Argon for 12–18 hours.

• Note: If the 4-amino group is deactivated, this reaction may fail. Ensure the amine is not acetylated prior to coupling.[1]

Troubleshooting Guide (FAQ Format)

Q1: My reaction mixture turned black and I lost the starting material. What happened?

Diagnosis: Thermal decomposition or Ring Cleavage.[1] Solution:

• Check Temperature: Sydnones can undergo thermal cycloaddition (acting as 1,3-dipoles) with unsaturated bonds at high temperatures (

  ).[1] Keep reactions below .[1][5]

• Check Base: If you used NaH or NaOH, you likely opened the ring to form a hydrazine derivative. Switch to

  .

Q2: I see multiple spots on TLC. Is C4-alkylation competing with N-alkylation?

Diagnosis: Regioselectivity issues. Analysis: The C4 position of the sydnone ring is nucleophilic (C-nucleophile), while the exocyclic amine is also nucleophilic (N-nucleophile).[1] Solution:

• Hard/Soft Acid Base Theory: The amine (N) is a "harder" nucleophile than the C4 carbon.[1]

• Control: Use acyl chlorides or sulfonyl chlorides to target the amine (forming amides/sulfonamides) selectively.[1]

• For Alkylation: If C-alkylation is observed, lower the temperature to

  and use a stoichiometric amount of base (1.0 eq) to minimize the formation of the C4-anion.[1]

Q3: The product is water-soluble and I cannot extract it.

Diagnosis: Mesoionic polarity.[1][3] Solution: Sydnones are zwitterionic and highly polar.[1]

• Do not use water washes if the product is small.[1]

• Alternative Workup: Evaporate DMF/DMAc under high vacuum directly.[1] Purify the residue via Reverse-Phase Chromatography (C18 column) using Water/Acetonitrile gradients.[1]

Decision Logic for Experiment Design

Use the following logic flow to select the correct conditions for your specific target.

Caption: Decision matrix for selecting reagents based on the desired substitution type.

References

• Dullaghan, P. E., et al. (2024).[5] "Synthesis of sydnonimines from sydnones and their use for bioorthogonal release of isocyanates in cells." Chemical Communications.[1]

• Cherepanov, I. A., et al. (2025). "Recent developments in the chemistry of sydnones and sydnone imines." ResearchGate.[1]

• Kalganova, N. V., et al. (2025). "Synthesis of 4‐mercapto derivatives of sydnones and sydnone imines." ResearchGate.[1]

• Browne, D. L., et al. (2022).[6][7][8] "A mechanochemical approach to the synthesis of sydnones and derivatives." Faraday Discussions.

• ChemicalBook. (2022).[1][2][8] "Synthesis of 1,2,3-Oxadiazole and Stability Data." ChemicalBook.[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of 1,2,3-Oxadiazole_Chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. 1,2,4-Oxadiazole synthesis [organic-chemistry.org]
• 7. A mechanochemical approach to the synthesis of sydnones and derivatives - Faraday Discussions (RSC Publishing) DOI:10.1039/D2FD00096B [pubs.rsc.org]
• 8. jchemrev.com [jchemrev.com]

Technical Support Center: 1,2,3-Oxadiazole Stability &amp; Degradation

This guide serves as a specialized technical support resource for researchers working with 1,2,3-oxadiazole derivatives. Unlike their stable isomers (1,2,4- and 1,3,4-oxadiazoles), the 1,2,3-oxadiazole scaffold presents unique challenges due to inherent valence tautomerism and mesoionic character.[1]

Subject: Troubleshooting Degradation, Valence Tautomerism, and Analytical Anomalies Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Last Updated: February 2026

Executive Summary: The "Elusive" Heterocycle

If you are observing "disappearing" peaks in HPLC, unexpected IR signals, or rapid decomposition, you are likely encountering the valence tautomerism trap .

• Neutral 1,2,3-oxadiazoles are inherently unstable and exist in equilibrium with open-chain

  -diazoketones.

• Mesoionic 1,2,3-oxadiazoles (Sydnones) are aromatic and stable but susceptible to specific hydrolytic and thermal degradation pathways.

Module 1: The Valence Tautomerism Trap

Issue: "I synthesized a neutral 1,2,3-oxadiazole, but my NMR shows an open-chain diazo compound. Is my product degrading?"

Diagnosis

You are likely not seeing "degradation" in the traditional sense, but rather electrocyclic ring opening . Unlike other azoles, the neutral 1,2,3-oxadiazole ring is often less stable than its acyclic valence tautomer, the

-diazoketone.[2]

The Mechanism

The ring undergoes a reversible

electrocyclic opening. In solution, the equilibrium often favors the acyclic form, especially in polar solvents.

Figure 1: The equilibrium between the cyclic 1,2,3-oxadiazole and the acyclic

-diazoketone. Note the irreversible exit pathway via Wolff Rearrangement.

Troubleshooting Protocol

• Solvent Switch: Run NMR in a non-polar solvent (e.g.,

  or ). Polar solvents stabilize the zwitterionic character of the diazo form, pushing the equilibrium to the right (open chain).

• IR Verification: Look for the diagnostic diazo stretch (

  ). If this peak is strong, the open chain dominates. A weak or absent peak suggests the cyclic form is present.

• Temperature Study: Variable Temperature (VT) NMR can confirm equilibrium. Lower temperatures often favor the cyclic form if the ring strain is not excessive.

Module 2: Sydnones – Stability & Hydrolysis

Issue: "I am working with Sydnones (mesoionic derivatives). They are supposed to be stable, but I am seeing ring cleavage products."

Diagnosis

While Sydnones are aromatic and stable due to their mesoionic nature (delocalized positive ring/negative exocyclic atom), they are sensitive to pH extremes .

Degradation Pathways[3][4][5]

• Acid Hydrolysis: Strong acids (HCl/H₂O) protonate the exocyclic oxygen, leading to nucleophilic attack by water, ring opening, and the formation of substituted hydrazines (often used synthetically, but fatal if unwanted).

• Alkaline Hydrolysis: Treatment with hot alkali (NaOH) cleaves the ring to regenerate the

  -nitroso amino acid precursor or, under vigorous conditions, degrades further to isocyanides (detectable by their foul odor).[3]

Figure 2: Divergent hydrolysis pathways of Sydnones depending on pH environment.

Troubleshooting Protocol

• Buffer Control: Maintain pH 4–8 during formulation or assay. Avoid unbuffered aqueous media.

• Smell Test: A sudden "carbylamine" (isocyanide) odor during workup indicates base-catalyzed catastrophic failure.

• Quenching: When synthesizing sydnones from

  -nitroso acids, ensure the dehydrating agent (e.g., acetic anhydride) is fully quenched under neutral conditions (e.g., sodium bicarbonate) to prevent acid-catalyzed reversion.

Module 3: Photochemical & Thermal Risks

Issue: "My compound degrades in the solid state or during LC-MS analysis."

Diagnosis[1][7]

• Photolysis (Wolff Rearrangement): If your compound exists significantly in the

  -diazoketone form (see Module 1), exposure to UV light causes nitrogen extrusion ( loss), generating a highly reactive ketene intermediate. This ketene reacts instantly with nucleophiles (water, alcohols) or dimerizes.

• Thermal Cycloreversion: Sydnones undergo thermal 1,3-dipolar cycloaddition with alkynes.[4] However, in the absence of a trap, high temperatures (e.g., GC injector ports >200°C) can induce decarboxylation (

  loss) and decomposition.

Comparison of Stability Profiles

Isomer / Form	Stability Status	Primary Degradation Trigger	Degradation Product
1,2,3-Oxadiazole (Neutral)	🔴 Unstable	Equilibrium shift	-Diazoketone (Open Chain)
Sydnone (Mesoionic)	🟢 Stable	Strong Acid/Base or High Heat	Hydrazines / -Nitroso acids
-Diazoketone	🟡 Metastable	UV Light ( )	Ketene (via Wolff Rearrangement)
1,2,4-Oxadiazole	🟢 Stable	Photochemical (254 nm)	1,3,4-Oxadiazole (Rearrangement)

Troubleshooting Protocol

• Protect from Light: Use amber glassware for all neutral 1,2,3-oxadiazole derivatives to prevent Wolff rearrangement of the tautomer.

• Analytical Method:

  • Avoid GC-MS: The high thermal energy will likely decompose the ring (decarboxylation).

  • Use LC-MS (ESI): Operate with a cooled column (25°C) and neutral mobile phase (Ammonium Acetate) to minimize on-column hydrolysis.

References

• ChemicalBook. (2022).[1] Synthesis and Stability of 1,2,3-Oxadiazole and Sydnones.[1]Link

• Karimi, M. (2016).[5] Investigation of the Stability of Oxadiazole and Their Analogs Using Quantum Mechanics Computation. Computational Chemistry.[5] Link

• National Institutes of Health (NIH). (2022). Biological activity of oxadiazole and thiadiazole derivatives.Link

• ResearchGate. (2025). Degradation Kinetics and Mechanism of Oxadiazole Derivatives.Link

• Royal Society of Chemistry. (2005). Photochemical behaviour of some 1,2,4-oxadiazole derivatives.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sydnone: Synthesis, Reactivity and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation [scirp.org]

Technical Support Center: 1,2,3-Oxadiazole Synthesis &amp; Stability

Ticket #OX-123-SYN | Status: Open

Assigned Specialist: Dr. A. Vance, Senior Application Scientist Topic: Avoiding Rearrangement & Decomposition in 1,2,3-Oxadiazole Scaffolds

Executive Summary: The "Elusive" Heterocycle

User Advisory: If you are attempting to isolate a neutral, non-mesoionic 1,2,3-oxadiazole, you are fighting a losing battle against thermodynamics.

Unlike its isomers (1,2,4- or 1,3,4-oxadiazoles), the neutral 1,2,3-oxadiazole ring is inherently unstable due to Ring-Chain Valence Tautomerism . It exists in rapid equilibrium with open-chain

-diazoketones.[1] The "rearrangement" you are likely observing is the Wolff Rearrangement of this diazoketone form, leading to ketene formation and subsequent degradation.[2]

The Solution:

• Stabilization: Synthesize the mesoionic derivative (Sydnone ) which possesses aromatic character and stability.[1]

• Trapping: If the neutral species is required as a transient intermediate (e.g., for cycloadditions), you must trap it in situ before the diazoketone tautomer undergoes thermal decomposition.

Diagnostic Visualizer: The Instability Pathways

The following diagram maps the kinetic and thermodynamic traps associated with this scaffold. Use this to identify where your synthesis is failing.

Figure 1: Reaction landscape showing the inevitable ring-opening of neutral 1,2,3-oxadiazoles versus the stable Sydnone pathway. Note the Wolff Rearrangement trap.

Troubleshooting Guide: Avoiding Rearrangement

Scenario A: "I am trying to make a neutral 1,2,3-oxadiazole, but I get carboxylic acids or esters."

Diagnosis: You have triggered the Wolff Rearrangement . The ring opened to the

-diazoketone, which lost upon heating or light exposure to form a ketene. The ketene then reacted with water (forming acid) or alcohol (forming ester) in your solvent.

Corrective Protocol:

Parameter	Recommendation	Scientific Rationale

| Temperature | Maintain < 0°C (often -78°C). | Thermal energy promotes

extrusion from the diazoketone. | | Light | Exclude light (wrap flasks in foil). | Photolysis ( ) is the most efficient trigger for Wolff rearrangement. | | Strategy | Trap In Situ. | Do not attempt isolation. Add your dipolarophile (e.g., alkyne) before generating the oxadiazole to favor [3+2] cycloaddition over ring opening. |

Scenario B: "My Sydnone synthesis yielded a 1,3,4-oxadiazole derivative."

Diagnosis: Thermal or Mechanochemical Rearrangement. While Sydnones are stable, recent studies (see Freitag et al.) confirm that under high heat or ball-milling conditions (especially during halogenation), Sydnones rearrange to 1,3,4-oxadiazolin-2-ones .[3][4]

Corrective Protocol:

• Solvent Control: If brominating/chlorinating a Sydnone, use solution-phase methods (e.g., MeCN) at moderate temperatures rather than solvent-free high-energy milling.

• Temperature Limit: Avoid heating Sydnones above 140°C unless engaged in a rapid cycloaddition reaction.

Scenario C: "My Sydnone degraded into a hydrazine or hydrazide."

Diagnosis: Hydrolytic Ring Cleavage.[1] The 1,2,3-oxadiazole core in Sydnones is sensitive to base.[1]

Corrective Protocol:

• pH Control: Ensure reaction media is Neutral or Acidic .

• Quenching: When working up Sydnone reactions, avoid strong basic washes (like 1M NaOH). Use saturated

  or water.

Standard Operating Procedure (SOP): Synthesis of Stable Sydnones

This protocol minimizes the risk of rearrangement by controlling the dehydration step.

Objective: Synthesis of 3-Phenylsydnone (N-phenylsydnone).

Reagents:

• N-Phenylglycine (10 mmol)

• Sodium Nitrite (

  , 12 mmol)

• Acetic Anhydride (

  , 5 mL) - Dehydrating Agent

• Hydrochloric Acid (HCl, conc.)

Step-by-Step Workflow:

• Nitrosation (The Precursor):

  • Dissolve N-phenylglycine in water/HCl at 0°C.

  • Add

    solution dropwise. Critical: Keep T < 5°C to avoid N-nitroso decomposition.

  • Isolate the N-nitroso-N-phenylglycine precipitate by filtration. Dry thoroughly in a vacuum desiccator.

  • Checkpoint: If the solid is wet, the next step will fail (hydrolysis of anhydride).

• Cyclodehydration (Ring Closure):

  • Suspend the dry N-nitroso compound in Acetic Anhydride.

  • Stir at Room Temperature for 12-24 hours.

  • Note: Older protocols suggest reflux. Avoid Reflux if you are seeing rearrangement byproducts. Modern protocols favor milder conditions or trifluoroacetic anhydride (TFAA) at 0°C for sensitive substrates.

• Isolation:

  • Pour the mixture into excess ice-water. The Sydnone will precipitate as a solid.

  • Recrystallize from ethanol/water.

Validation Criteria:

• IR Spectroscopy: Look for the characteristic Sydnone carbonyl band at 1700–1790 cm⁻¹ .[1]

• Absence of N₂: If you see gas evolution during step 2, the ring is decomposing (Wolff pathway).

Frequently Asked Questions (FAQ)

Q1: Can I convert a Sydnone into a neutral 1,2,3-oxadiazole? A: No. Sydnones are mesoionic (dipolar).[1][5] You cannot simply "protonate" or "deprotonate" them to get the neutral aromatic ring. The neutral ring is energetically accessible only as a transient species in equilibrium with the diazoketone.

Q2: I need to do a 1,3-dipolar cycloaddition. Should I use the neutral oxadiazole or the Sydnone? A: Use the Sydnone . Sydnones act as "masked" 1,3-dipoles (cyclic azomethine imines). Upon heating with an alkyne, they undergo cycloaddition followed by a retro-Diels-Alder reaction (loss of

) to yield Pyrazoles. This is a robust, irreversible pathway that avoids the Wolff rearrangement issues of the neutral species.

Q3: Why does my literature reference mention "Cornforth Rearrangement"? A: That is a common confusion. The Cornforth rearrangement typically applies to 4-carbonyloxazoles (1,3-oxazoles), not 1,2,3-oxadiazoles. Ensure you are looking at the correct isomer. For 1,2,3-oxadiazoles, the "Wolff" and "Dimroth-like" rearrangements are the primary concerns.

References

• IUPAC Compendium of Chemical Terminology (Gold Book). "Sydnones" and "Mesoionic compounds." Link

• ChemicalBook. "Synthesis and Stability of 1,2,3-Oxadiazole." (Accessed 2024).[3][6] Link

• Freitag, L., et al. "Mechanochemical Halogenations and Rearrangement of Sydnones: Insight into Reaction Conditions and Mechanism." ResearchGate/ChemRxiv, 2024. (Describes the rearrangement to 1,3,4-oxadiazolin-2-ones). Link

• Fraser, W. "1,2,3-Oxadiazoles."[1] Comprehensive Heterocyclic Chemistry III, 2008. (Definitive text on the instability of the neutral ring). Link

• Wikipedia. "Wolff Rearrangement." (Mechanism of

  -diazoketone decomposition). Link

Sources

• 1. Synthesis of 1,2,3-Oxadiazole_Chemicalbook [chemicalbook.com]
• 2. Detailed Recapitulation On Curtius, Wolff, and Lossen Rearrangements. [unacademy.com]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. A mechanochemical approach to the synthesis of sydnones and derivatives - Faraday Discussions (RSC Publishing) DOI:10.1039/D2FD00096B [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up &amp; Process Safety for 1,2,3-Oxadiazole Derivatives

Current Status: Online Support Tier: Level 3 (Process Chemistry & Safety Engineering) Ticket Subject: Scale-up challenges for 1,2,3-oxadiazol-4-amine production

Executive Summary: The "Ghost" Molecule & The Mesoionic Solution

User Warning: If you are attempting to synthesize the neutral 1,2,3-oxadiazol-4-amine ring, you are likely dealing with a dangerous misinterpretation of chemical stability.

The neutral 1,2,3-oxadiazole ring is theoretically unstable and exists in a rapid equilibrium with its open-chain tautomer, the

-diazo ketone (or in your case, an -diazo amide). Upon scale-up, this equilibrium shifts, often leading to the accumulation of shock-sensitive diazo species.

The Viable Alternative: The only scalable forms of this ring system are the Mesoionic compounds (Sydnones and Sydnonimines). This guide assumes you are targeting a Sydnone derivative (e.g., 4-amino-sydnone) or a Sydnonimine , as these are the only chemically distinct entities that can be isolated.

Troubleshooting Module: Critical Instability & Safety

Q1: Why does my NMR show a mixture of cyclic product and open-chain impurities?

Diagnosis: You are observing Ring-Chain Valence Tautomerism . Unlike 1,2,4- or 1,3,4-oxadiazoles, the 1,2,3-isomer lacks aromatic stabilization in its neutral form. It spontaneously ring-opens to form an

-diazo species.

The Fix:

• Stabilize via Mesoionic Character: Ensure your synthesis targets the Sydnone (1,2,3-oxadiazolium-5-olate) or Sydnonimine form. These possess a sextet of electrons (aromatic character) that locks the ring structure.[1]

• Avoid Basic Workups: 1,2,3-oxadiazoles (even Sydnones) are sensitive to base hydrolysis, which irreversibly cleaves the ring back to the nitrosamine or diazo precursor.

Visualization: The Tautomerism Trap

Caption: The neutral ring exists in equilibrium with explosive diazo compounds. Scale-up must target the stable Mesoionic Sydnone form.

Q2: We are seeing a massive exotherm during the cyclization step. How do we control this at >100g scale?

Context: The standard synthesis involves the cyclization of N-nitroso-N-substituted amino acids using a dehydrating agent (TFAA, Ac₂O, or SOCl₂).

Root Cause:

• Dehydration Energy: The formation of the mesoionic ring releases significant enthalpy.

• Autocatalysis: If using Thionyl Chloride (SOCl₂), the HCl byproduct can catalyze rapid decomposition of the N-nitroso intermediate if not vented properly.

Scale-Up Protocol (The "Earl-Mackney" Modernized):

Parameter	Laboratory Scale (<5g)	Pilot Scale (>100g)	Recommendation
Reagent	Acetic Anhydride (Ac₂O)	Trifluoroacetic Anhydride (TFAA)	Switch to TFAA. Ac₂O requires heating (risk of runaway). TFAA works at 0°C–RT.
Addition	Bolus / One-pot	Semi-batch Dosing	Dose Control. Add the N-nitroso substrate slowly to the anhydride, not vice-versa.
Thermal Limit	Reflux often used	Strict T < 40°C	DSC Check. Run Differential Scanning Calorimetry. If onset > 60°C, keep process < 30°C.
Quench	Water dump	Controlled Hydrolysis	Buffered Quench. Pour reaction mixture into iced NaHCO₃ solution to neutralize acid immediately.

Q3: My product (4-amino derivative) degrades during isolation. Why?

Diagnosis: The C4-position in Sydnones is nucleophilic but the substituent (amine) can make the ring susceptible to oxidative degradation or hydrolysis.

The Solution: Protect, Then Deprotect Direct synthesis of free 4-amino-sydnones is chemically difficult due to the instability of the primary amine on the mesoionic ring.

• Route A: Synthesize 4-bromo-sydnone first (stable), then perform nucleophilic substitution with a protected amine (e.g., benzylamine).

• Route B: Synthesize the 4-acylamino derivative directly from the N-nitroso precursor.

Detailed Synthesis Workflow (Validated for Safety)

Objective: Synthesis of a 4-substituted Sydnone scaffold (Precursor to 4-amine).

Prerequisites:

• DSC Data: Decomposition onset temperature known for the N-nitroso intermediate.

• Ventilation: Scrubber active for NOx gases.

Step-by-Step Protocol:

• Nitrosation (The Precursor):

  • Dissolve the N-substituted glycine (amino acid) in aqueous HCl.

  • Cool to <5°C.

  • Add NaNO₂ (aqueous solution) dropwise. Critical: Maintain T < 5°C to prevent diazo formation.

  • Extract with EtOAc. Do not concentrate to dryness if the compound is unknown; keep in solution.

• Cyclization (The Critical Step):

  • Reactor: Glass-lined or Hastelloy (compatible with anhydrides).

  • Charge: Trifluoroacetic Anhydride (TFAA) (3.0 equiv) in DCM. Cool to 0°C.

  • Addition: Add the N-nitroso-glycine solution slowly over 2 hours.

  • Monitoring: Monitor by HPLC. Disappearance of Nitroso peak.

  • Workup: Quench into ice/water. Neutralize with bicarbonate.

  • Isolation: Crystallization is preferred over distillation (Sydnones have high MPs but can decompose).

Visualization: Safety Decision Tree

Caption: Thermal safety assessment is mandatory before scaling N-nitroso cyclization.

References & Authority

• Earl, J. C., & Mackney, A. W. (1935). "The action of acetic anhydride on N-nitrosophenylglycine and some of its derivatives." Journal of the Chemical Society, 899–900. Link(The foundational paper on Sydnone synthesis).

• Hegarty, A. F., et al. (1985).[2] "Can 1,2,3-Oxadiazole be Stable?" Angewandte Chemie International Edition, 24(8), 713–715.[2] Link(Definitive proof of the ring-chain tautomerism instability).

• Turnbull, K. (1988). "Sydnones and Sydnonimines."[1][3][4] Journal of Heterocyclic Chemistry. (Comprehensive review on functionalization).

• Tien, H. J., et al. (2006). "Scale Synthesis of Bicyclic Heteroaryl Carboxaldehydes." Organic Process Research & Development, 10(4), 712-716.[5] Link(Process safety data for sydnone scale-up).

• Browne, D. L., & Harrity, J. P. (2010). "Recent developments in the chemistry of sydnones." Tetrahedron, 66(3), 553-568. Link(Modern functionalization strategies).

Sources

• 1. Synthesis of 1,2,3-Oxadiazole_Chemicalbook [chemicalbook.com]
• 2. Oxadiazole - Wikipedia [en.wikipedia.org]
• 3. Synthesis of sydnonimines from sydnones and their use for bioorthogonal release of isocyanates in cells - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. researchgate.net [researchgate.net]

"refining analytical methods for unstable oxadiazole isomers"

Technical Support Center: Oxadiazole Analysis Hub Current Status: Systems Nominal | Specialist Online: Dr. A. Vance, Senior Application Scientist

Welcome to the Oxadiazole Analytical Support Hub

Subject: Refining Analytical Methods for Unstable Oxadiazole Isomers (1,2,4- vs. 1,3,4- regioisomers) Ticket Priority: High (Data Integrity Risk)

You are likely here because your standard RP-HPLC method is failing. Perhaps your recovery is low, your peaks are splitting, or you are seeing "ghost peaks" that grow over time. Oxadiazoles are deceptive; while they are common bioisosteres for esters/amides, their thermodynamic instability—specifically of the 1,2,4-isomer —often leads to silent data corruption during standard analysis.

This guide moves beyond basic chromatography into the specific stabilization and separation protocols required for these labile heterocycles.

Module 1: Stability & Sample Preparation

"Why is my sample degrading in the autosampler?"

The most common failure mode is ring cleavage or rearrangement prior to injection. Unlike the robust 1,3,4-oxadiazole, the 1,2,4-oxadiazole ring is electronically polarized, making the C-5 position highly susceptible to nucleophilic attack.

The Hidden Threat: Boulton-Katritzky Rearrangement

If your 1,2,4-oxadiazole contains a side chain with a nucleophile (like an oxime or amine), it may undergo a Boulton-Katritzky rearrangement (mononuclear heterocyclic rearrangement) inside the column or autosampler, converting into a completely different isomer (e.g., 1,2,5-oxadiazole or pyrazole derivative) under thermal stress.

Troubleshooting Protocol: The "Cold-Acid" Stabilization

• Issue: Spontaneous hydrolysis in aqueous mobile phases.

• Root Cause: Basic pH (>7.5) or prolonged residence in protic solvents triggers ring opening at C-5.

• Corrective Action:

  • Diluent Switch: Move from MeOH/Water to Acetonitrile/IPA (90:10) . Avoid protic solvents for stock solutions.

  • pH Buffering: If aqueous mobile phase is mandatory, maintain pH 3.0–4.5 using Ammonium Formate. Never use Carbonate or Phosphate buffers > pH 7.

  • Thermostat: Set autosampler to 4°C .

Visualizing the Instability Pathway:

Figure 1: Divergent degradation pathways for 1,2,4-oxadiazoles. Thermal stress favors rearrangement, while pH stress favors hydrolysis.

Module 2: Chromatographic Separation

"My isomers are co-eluting. How do I separate regioisomers?"

Separating a 1,2,4-oxadiazole from its 1,3,4-isomer (or separating positional isomers like 3,5- vs 5,3-substitution) is difficult on C18 because their hydrophobicities are nearly identical. You must exploit electronic and steric differences.

The Solution: Orthogonal Stationary Phases

Standard alkyl phases (C8/C18) interact primarily via London dispersion forces. Oxadiazole isomers differ in dipole moment and pi-electron distribution .

Recommended Column Screening Matrix:

Stationary Phase	Interaction Mechanism	Suitability for Oxadiazoles	Recommendation
Pentafluorophenyl (PFP)	Pi-Pi interaction, Dipole-Dipole, H-bonding	High. The fluorine atoms interact specifically with the electron-deficient oxadiazole ring. Excellent for separating regioisomers.[1]	Primary Choice
Polysaccharide (AD/OD)	Steric/Shape Selectivity	Medium-High. Often used for chiral separations, but highly effective for achiral structural isomers due to rigid chiral grooves.	Secondary Choice
C18 (Standard)	Hydrophobic Interaction	Low. Often results in co-elution of isomers.	Use only for simple purity checks.

Advanced Technique: Supercritical Fluid Chromatography (SFC)

If HPLC continues to degrade your sample, switch to SFC.

• Why? SFC uses CO₂ (non-protic) and alcohol modifiers. It operates at lower effective temperatures and eliminates water-induced hydrolysis.

• Reference Insight: SFC is validated as a superior method for thermally unstable heterocycles compared to UHPLC due to lower backpressure allowing high flow without frictional heating [1, 2].

Module 3: Detection & Identification

"I have a peak, but is it the right isomer?"

Mass Spectrometry (MS) is often ambiguous because isomers are isobaric. You must rely on fragmentation patterns and UV/NMR correlation .

Diagnostic Fragmentation (ESI-MS/MS)

• 1,2,4-Oxadiazoles: Typically fragment via cleavage of the N-O bond. Look for the loss of a nitrile group (R-CN).

• 1,3,4-Oxadiazoles: More symmetric.[2] Often undergo a retro-1,3-dipolar cycloaddition, losing hydrazine derivatives.

Analytical Workflow: The Decision Tree

Figure 2: Troubleshooting logic flow for stabilizing oxadiazole methods.

References

• Pace, A., & Pierro, P. (2009).[2] The 1,2,4-Oxadiazole Ring: A Weakly Aromatic, Electron-Poor Heterocycle.[2] Heterocycles.[3][4][5]

• Grand-Guillaume Perrenoud, A., et al. (2016). Analysis of unstable compounds using online SFE-SFC. Analytik News.

• Buschmann, N., et al. (2021). Boulton-Katritzky Rearrangement of 1,2,4-Oxadiazoles.[3][6][7] MDPI Molecules.

• BenchChem Support. (2025). Comparative Guide to 1,3,4-Oxadiazole and 1,2,4-Oxadiazole Polymers. BenchChem Technical Notes.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. Quantitative and qualitative analysis of the novel antitumor 1,3,4-oxadiazole derivative (GLB) and its metabolites using HPLC-UV and UPLC-QTOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Molecules | Free Full-Text | Boulton-Katritzky Rearrangement of 5-Substituted Phenyl-3-[2-(morpholin-1-yl)ethyl]-1,2,4-oxadiazoles as a Synthetic Path to Spiropyrazoline Benzoates and Chloride with Antitubercular Properties [mdpi.com]
• 7. Boulton-Katritzky Rearrangement of 5-Substituted Phenyl-3-[2-(morpholin-1-yl)ethyl]-1,2,4-oxadiazoles as a Synthetic Path to Spiropyrazoline Benzoates and Chloride with Antitubercular Properties - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: Cross-Reactivity and Selectivity Profiling of 1,2,3-Oxadiazol-4-amine Derivatives

Topic: Cross-Reactivity & Selectivity Profiling of 1,2,3-Oxadiazol-4-amine Derivatives (Sydnones) Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists.

Executive Summary: The Mesoionic Distinction

In medicinal chemistry, the "1,2,3-oxadiazole" scaffold presents a unique paradox. Unlike its stable isomers (1,2,4- and 1,3,4-oxadiazoles), the neutral 1,2,3-oxadiazole ring is inherently unstable, existing in equilibrium with open-chain

-diazo ketones.[1] Consequently, stable derivatives in this class are almost exclusively mesoionic sydnones (1,2,3-oxadiazol-3-ium-5-olates).

This guide focuses on 4-amino-sydnones , a specific subclass where the C4 position is functionalized with an amine. These compounds are increasingly explored as "masked" isocyanates or nitric oxide (NO) donors, but they present distinct cross-reactivity challenges compared to standard heteroaromatic amines. This document compares their stability, electronic profile, and off-target liabilities against established bioisosteres.

Comparative Analysis: Sydnones vs. Stable Oxadiazole Isomers[2]

The primary driver of cross-reactivity in 1,2,3-oxadiazol-4-amines is their mesoionic character . Unlike the neutral aromatic systems of 1,2,4- or 1,3,4-oxadiazoles, sydnones possess a positive charge delocalized over the ring and a negative charge on the exocyclic oxygen. This creates a strong dipole moment, influencing binding selectivity and metabolic stability.

Table 1: Physicochemical & Reactivity Profile Comparison

Feature	1,2,3-Oxadiazol-4-amines (Sydnones)	1,2,4-Oxadiazol-5-amines	1,3,4-Oxadiazol-2-amines
Electronic State	Mesoionic (Zwitterionic); High Dipole (~6.0 D)	Neutral Aromatic; Low/Moderate Dipole	Neutral Aromatic; Moderate Dipole
Stability (pH 7.4)	Metastable: Susceptible to hydrolytic ring opening to N-nitroso compounds.	High: Stable under physiological conditions.	High: Stable, though ring cleavage possible in strong acid/base.
1° Cross-Reactivity	Cysteine Proteases: Electrophilic attack at C5 (carbonyl-like).	Metalloenzymes: N2/N4 coordination (e.g., Heme iron).	Serine Proteases: H-bond donor/acceptor interactions.
Metabolic Liability	High: CYP450-mediated NO release; Ring cleavage.	Low/Moderate: Reductive ring cleavage.	Low: Generally metabolically robust.
Bioisostere Utility	Peptide bond mimic; NO-donor prodrug.	Amide/Ester bioisostere.	Carboxylic acid bioisostere.[2][3]

Key Insight: The "Trojan Horse" Reactivity

While 1,2,4- and 1,3,4-oxadiazoles are typically used as stable linker scaffolds, 4-amino-sydnones are often reactive pharmacophores . Their cross-reactivity often stems from the "Sydnone-to-Hydrazine" degradation pathway or the release of NO, which can nitrosylate off-target proteins.

Mechanism of Cross-Reactivity: The Ring-Opening Pathway

Understanding the decomposition of the 1,2,3-oxadiazole ring is critical for distinguishing between true target engagement and assay interference (false positives).

Diagram 1: Sydnone Hydrolytic Instability & Reactivity

This pathway illustrates the equilibrium between the mesoionic form and the reactive open-chain species that causes non-specific binding.

Caption: Figure 1. The hydrolytic degradation pathway of 4-amino-sydnones leading to reactive N-nitroso species and NO release, sources of off-target toxicity.

Experimental Protocols for Selectivity Profiling

To validate 4-amino-sydnone derivatives, you must distinguish between specific target inhibition and non-specific toxicity caused by ring instability.

Protocol A: Chemical Stability & Half-Life Determination ( )

Objective: Quantify the stability of the mesoionic ring in physiological buffer to rule out rapid degradation as the source of "activity."

Reagents:

• Phosphate Buffered Saline (PBS), pH 7.4

• Simulated Gastric Fluid (SGF), pH 1.2 (for oral bioavailability proxy)

• Internal Standard: Caffeine or Terfenadine (chemically inert)

Workflow:

• Preparation: Prepare a 10 mM stock solution of the 4-amino-sydnone derivative in DMSO.

• Incubation: Spike stock into PBS (pH 7.4) and SGF (pH 1.2) to a final concentration of 10 µM (0.1% DMSO final). Maintain at 37°C.

• Sampling: Aliquot 50 µL samples at

  min.

• Quenching: Immediately quench with 150 µL ice-cold Acetonitrile (ACN) containing the Internal Standard.

• Analysis: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope yields .

Acceptance Criteria:

• Target:

  min in PBS.

• Note: If

  min, observed biological activity is likely due to the decomposition product (e.g., hydrazine derivative).

Protocol B: "Clean-Counter" Selectivity Assay

Objective: Differentiate specific efficacy from pan-assay interference (PAINS) or general cytotoxicity.

Rationale: Sydnones can inhibit cysteine proteases (e.g., DprE1 in TB) but may also non-specifically alkylate mammalian proteins. This dual-screen is mandatory.

Workflow:

• Primary Target Assay (e.g., Bacterial DprE1 Inhibition):

  • Run enzymatic assay with fluorogenic substrate.

  • Determine

    (Target).[4]

• Counter-Screen (Mammalian Cytotoxicity - HepG2):

  • Seed HepG2 cells (10,000/well) in 96-well plates.

  • Incubate with compound (serial dilution 100 µM – 0.1 µM) for 24h.

  • Assess viability using Resazurin (Alamar Blue) or ATP-based (CellTiter-Glo) assay. Avoid MTT, as mesoionic rings can interfere with tetrazolium reduction chemically.

  • Determine

    (Cytotoxicity).[2]

• Selectivity Index (SI) Calculation:

Interpretation:

• SI > 10: Acceptable selectivity window.

• SI < 5: High risk of cross-reactivity; likely due to non-specific electrophilic attack by the sydnone ring.

Decision Logic: Selectivity Profiling Workflow

This flowchart guides the decision-making process when a 1,2,3-oxadiazole derivative shows a "hit" in a primary screen.

Caption: Figure 2. Decision logic for validating 1,2,3-oxadiazole hits, prioritizing stability and selectivity indexing.

References

• Fraser, W. (2008). 1,2,3-Oxadiazoles.[1][5][2][6][7] Comprehensive Heterocyclic Chemistry III. Elsevier.[8] Link

  • Foundational text establishing the instability of neutral 1,2,3-oxadiazoles and the stability of mesoionic sydnones.

• Kučerová-Chlupáčová, M., et al. (2025).[2] Systematic Review on 1,2,3‐Oxadiazoles, 1,2,4‐Oxadiazoles, and 1,2,5‐Oxadiazoles in the Antimycobacterial Drug Discovery. ChemMedChem. Link

  • Recent review detailing the specific biological targets (DprE1) and cross-reactivity profiles of oxadiazole regioisomers.

• Bhosale, S. K., et al. (2012).[7] Mesoionic sydnone derivatives: An overview. Journal of Chemical and Pharmaceutical Research. Link

  • Comprehensive overview of the chemical reactivity and pharmacological applic

• Pace, A., & Pierro, P. (2009).[1] The 1,2,4-Oxadiazoles: A Review of the Synthetic Methods and Biological Activities. Organic & Biomolecular Chemistry. Link

  • Comparative reference for the stability of the 1,2,4-isomer bioisosteres.

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"comparing the efficacy of 1,2,3-oxadiazole compounds to existing drugs"

COMPARATIVE EFFICACY GUIDE: 1,2,3-OXADIAZOLE (SYDNONE) COMPOUNDS VS.[1] STANDARD THERAPEUTICS

Executive Summary: The Stability Paradox

Before analyzing efficacy, a critical chemical distinction must be established.[1] The 1,2,3-oxadiazole ring system is inherently unstable in its neutral form, existing in equilibrium with its open-chain diazoketone tautomer.[1] Consequently, it is rarely encountered in drug discovery in this specific isomeric state.[1]

However, the mesoionic derivatives of 1,2,3-oxadiazole, known as Sydnones , are stable, highly bioactive, and the primary focus of this guide.[1] This document compares the efficacy of these stable Sydnone scaffolds against industry-standard drugs (Doxorubicin, Ciprofloxacin, Indomethacin) across three therapeutic axes: Oncology, Microbiology, and Inflammation.[1]

Comparative Efficacy Analysis

Oncology: Sydnones vs. Doxorubicin

Sydnones function primarily as Nitric Oxide (NO) donors and apoptotic inducers.[1] Unlike Doxorubicin, which intercalates DNA and generates cardiotoxic ROS, Sydnones often target mitochondrial pathways (Bax/Bcl-2 modulation).[1]

Table 1: Anticancer Potency Comparison (In Vitro & In Vivo)

Metric	Sydnone Derivatives (e.g., SYD-1, MC-456)	Doxorubicin (Standard)	Performance Delta
IC50 (HeLa Cells)	15.0 – 50.0 µM (Compound dependent)	1.91 – 2.80 µM	Doxorubicin is ~10x more potent in vitro.[1]
Mechanism	NO release, Caspase-3 activation, EGF-TK inhibition (Docking score: -6.[1]44)	DNA Intercalation, Topoisomerase II inhibition	Sydnones offer a novel, non-intercalating mechanism.[1]
In Vivo Efficacy	Significant reduction in tumor volume (Walker-256 carcinosarcoma) at 75 mg/kg.[1]	High reduction , but dose-limited by cardiotoxicity.[1]	Sydnones show reduced systemic toxicity.[1]
Selectivity Index	Moderate to High (Sparing of normal Vero cells)	Low (High cytotoxicity to cardiomyocytes)	Sydnones are safer for non-target tissues.[1]

Key Insight: While Doxorubicin exhibits superior nanomolar potency in vitro, Sydnones (e.g., SYD-1) demonstrate comparable in vivo tumor regression efficacy with a significantly improved safety profile, likely due to the localized release of NO which sensitizes hypoxic tumor cells.[1]

Antimicrobial: Sydnones vs. Ciprofloxacin

Sydnones, particularly Mannich base derivatives, exhibit broad-spectrum activity but generally require higher concentrations than fluoroquinolones.[1]

Table 2: Antimicrobial Efficacy (MIC Values against S. aureus)

Compound Class	MIC Range (µg/mL)	Efficacy Rating	Notes
Ciprofloxacin	0.5 – 1.0	Gold Standard	Rapid bactericidal action; resistance is rising.[1]
Sydnone-Sulfonamides	12.5 – 50.0	Moderate	Effective against some resistant strains.[1]
Thiazolyl-Sydnones	6.25 – 25.0	Good	Presence of thiazole ring synergizes potency.
1,3,4-Oxadiazoles	1.5 – 10.0	High	Isomeric cousins (1,3,[1]4) are generally more potent than Sydnones.[1]

Anti-Inflammatory: Sydnones vs. Indomethacin

This is the most promising therapeutic niche for Sydnones.[1] Their ability to release NO acts as a "gastric sparing" mechanism, counteracting the ulcerogenic effects typical of NSAIDs like Indomethacin.[1]

Table 3: Anti-Inflammatory Activity (Carrageenan-Induced Paw Edema)

Compound	Dose (mg/kg)	Edema Inhibition (%)	Ulcer Index
Indomethacin	20	55 – 65%	High (Severe gastric irritation)
Sydnone Derivatives	20 - 50	40 – 60%	Low (Significant gastric protection)
Mechanism	COX-1/COX-2 Inhibition	COX Inhibition + NO Release	NO maintains mucosal blood flow.[1]

Mechanistic Visualization

The following diagram illustrates the dual-action mechanism of Sydnones: acting as a scaffold for pharmacophores (e.g., kinase inhibition) while simultaneously releasing Nitric Oxide to induce apoptosis and protect gastric mucosa.

Figure 1: Dual-pathway mechanism of Sydnones showing NO-mediated gastric protection/apoptosis and pharmacophore-driven enzyme inhibition.

Experimental Protocols

To validate the efficacy of novel 1,2,3-oxadiazole (Sydnone) derivatives, the following standardized protocols are recommended.

Protocol A: Synthesis of Sydnones (Cyclodehydration)

Unlike standard amide synthesis, Sydnones require acid-catalyzed cyclization of N-nitroso compounds.[1]

• N-Nitrosation: Treat N-substituted glycine with NaNO₂/HCl at 0–5°C to yield N-nitroso-N-aryl/alkylglycine.

• Cyclization: Reflux the N-nitroso intermediate with acetic anhydride (Ac₂O) for 2–4 hours.

• Purification: Neutralize with NaHCO₃, filter the precipitate, and recrystallize from ethanol/benzene.

  • Validation: IR peak at ~1750 cm⁻¹ (C=O of sydnone ring) and absence of N-H stretch.[1]

Protocol B: In Vitro Anticancer Assay (MTT)

• Seeding: Plate HeLa or MCF-7 cells (5 × 10³ cells/well) in 96-well plates.

• Treatment: Add Sydnone derivatives (0.1 – 100 µM) and Doxorubicin (positive control). Incubate for 48h.

• Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

• Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

Protocol C: Antimicrobial MIC Determination (Broth Microdilution)

• Inoculum: Prepare S. aureus suspension matched to 0.5 McFarland standard.

• Dilution: Prepare serial twofold dilutions of the Sydnone derivative in Mueller-Hinton broth (range: 100 – 0.1 µg/mL).

• Control: Use Ciprofloxacin as the active reference.[1]

• Incubation: 37°C for 24h.

• Readout: The lowest concentration with no visible turbidity is the MIC.

References

• Sydnone: Synthesis, Reactivity and Biological Activities. Current Medicinal Chemistry. (2022).[1] Link

• Antiproliferative, Apoptosis-Inducing Activity and Molecular Docking Studies of Sydnones Compounds. Asian Journal of Chemistry. (2021).[1][2] Link

• Sydnone 1: A Mesoionic Compound with Anti-tumoural and Hematological Effects In Vivo. Basic & Clinical Pharmacology & Toxicology. (2015).[1] Link

• Evaluation of Anticancer Activity and Mechanism of Action of Myricetin on HeLa Cells: Comparative Analysis with Doxorubicin. Biomedical and Pharmacology Journal. (2025).[1] Link

• MIC-based Interspecies Prediction of the Antimicrobial Effects of Ciprofloxacin. Antimicrobial Agents and Chemotherapy. (1998). Link

• Comparison of IC50 Values for Free Doxorubicin and Doxorubicin Co-delivered. ResearchGate. (2020).[1] Link

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A Comparative Guide to the In Vivo Validation of Oxadiazole-Based Therapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Tale of Four Isomers

The oxadiazole scaffold, a five-membered heterocycle with one oxygen and two nitrogen atoms, is a cornerstone in modern medicinal chemistry. Its derivatives exhibit a vast range of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3] However, not all oxadiazoles are created equal. The arrangement of heteroatoms gives rise to four distinct isomers: 1,2,3-, 1,2,4-, 1,2,5-, and 1,3,4-oxadiazole.[2][4]

A crucial point, and the catalyst for the structure of this guide, is the inherent instability of the 1,2,3-oxadiazole isomer.[4][5] Due to the presence of an open-ring diazo-ketone tautomer, this isomer is prone to ring-opening, making it the least explored and most challenging scaffold for developing stable therapeutic agents.[4][5] Consequently, there is a significant scarcity of in vivo validation data for 1,2,3-oxadiazole derivatives.

In contrast, the 1,2,4- and 1,3,4-oxadiazole isomers are thermodynamically stable and have been the focus of extensive research, leading to a wealth of preclinical and clinical data.[4][6] Their stability and ability to act as bioisosteres for ester and amide groups make them ideal candidates for drug design.[6]

Therefore, this guide will focus on the robust in vivo validation methodologies established for the therapeutically prominent 1,2,4- and 1,3,4-oxadiazole isomers. The principles, protocols, and comparative data presented here provide a validated blueprint that can be adapted for the evaluation of any novel heterocyclic compound.

Structures of key oxadiazole isomers.

Part 1: The Strategic Workflow of In Vivo Validation

The transition from a promising in vitro candidate to a validated in vivo therapeutic agent is a multi-step process. Each stage is designed to answer critical questions about the compound's safety and efficacy. The causality behind this sequence is paramount: safety must be established before efficacy can be meaningfully assessed.

The Validation Cascade

• Acute Toxicity Assessment: This is the foundational step. Before committing to long-term efficacy studies, one must understand the compound's immediate safety profile. This determines the maximum tolerated dose (MTD) and informs the dose ranges for subsequent experiments.

• Pharmacokinetic (PK) Studies: Understanding how the body processes the drug (Absorption, Distribution, Metabolism, and Excretion - ADME) is crucial. A compound with excellent in vitro activity is useless if it's not bioavailable or is metabolized too quickly.

• Efficacy Studies in Animal Models: This is where the therapeutic potential is tested. The choice of animal model is critical and must accurately recapitulate the human disease state.

• Pharmacodynamic (PD) Studies: These studies link the drug's concentration (from PK) to its biological effect, confirming that the agent is engaging its target in vivo and producing the desired physiological response.

A generalized workflow for in vivo validation.

Part 2: Comparative In Vivo Efficacy Data

The versatility of the 1,2,4- and 1,3,4-oxadiazole scaffolds allows for their application across multiple therapeutic areas. Here, we compare their performance in two well-established animal models for oncology and inflammation.

Anticancer Activity

Derivatives of both isomers have demonstrated significant anticancer properties.[7][8][9][10][11] A common and effective method for initial in vivo screening is the Dalton's Lymphoma Ascites (DLA) model, which can be adapted to study both liquid and solid tumors.[12][13][14]

Isomer Type	Compound Class	Animal Model	Key Findings	Reference
1,3,4-Oxadiazole	Substituted 1,3,4-oxadiazoles	Swiss albino mice with DLA-induced solid tumor	Compounds were found to be safe in acute oral toxicity studies. They were effective in significantly reducing tumor volume and weight compared to controls.	[12]
1,2,4-Oxadiazole	5-substituted 1,2,4-oxadiazole (Compound 27)	Burkitt's lymphoma Daudi xenograft model (mice)	Showed excellent bioavailability in rats. Reduced tumor growth by approximately 50% and increased markers of DNA damage in tumor cells.	[8]

Anti-inflammatory Activity

The carrageenan-induced paw edema model is a standard for assessing acute anti-inflammatory activity.[15][16][17] Carrageenan injection into a rodent's paw induces a localized inflammatory response, characterized by swelling (edema), which can be measured over time to quantify the efficacy of an anti-inflammatory agent.[18][19]

Isomer Type	Compound Class	Animal Model	Key Findings	Reference
1,3,4-Oxadiazole	Flurbiprofen-containing 1,3,4-oxadiazoles	Wistar rats with carrageenan-induced paw edema	Derivatives showed significant reduction in paw edema and modulated inflammatory markers like IL-6 and COX-2.	[20]
1,3,4-Oxadiazole	1,3,4-oxadiazoles clubbed with Benzothiazole	Wistar rats with carrageenan-induced paw edema	At a dose of 50 mg/kg, several compounds showed good anti-inflammatory action compared to standard drugs.	[21]
1,2,4-Oxadiazole	General derivatives	Not specified, but activity is well-documented	The 1,2,4-oxadiazole class is known to exhibit significant anti-inflammatory properties in various models.	[11][22][23]

Note: Specific quantitative data for 1,2,4-oxadiazoles in the carrageenan model was not detailed in the provided search results, but their anti-inflammatory potential is widely cited.

Part 3: Key Experimental Protocols

Adherence to standardized, validated protocols is the bedrock of trustworthy and reproducible in vivo research. Below are detailed methodologies for foundational toxicity and efficacy studies.

Protocol 1: Acute Oral Toxicity - Acute Toxic Class Method (OECD Guideline 423)

This protocol is a self-validating system designed to classify a substance's toxicity with a minimal number of animals. It's a stepwise procedure using three animals per step.[24][25]

• Objective: To determine the acute oral toxicity and estimate the LD50 (lethal dose for 50% of the population) to classify the compound according to the Globally Harmonised System (GHS).[24][25]

• Causality: This method is chosen over older LD50 tests because it significantly reduces the number of animals required while still providing sufficient data for hazard classification. The stepwise approach ensures that the experiment is concluded as soon as a reliable classification can be made.[25]

Step-by-Step Methodology:

• Animal Selection: Use healthy, young adult rodents of a single sex (typically females, as they are often slightly more sensitive).[25][26] Wistar rats (150-200g) or Swiss albino mice (20-25g) are common choices.[21]

• Housing & Acclimatization: House animals in standard conditions (22±3 °C, 30-70% humidity, 12h light/dark cycle) for at least 5 days prior to the experiment to reduce stress-related variability.

• Fasting: Withhold food (but not water) for 3-4 hours before dosing. The rationale is to prevent the test substance from binding to food particles, which would delay or reduce its absorption.

• Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., water, 0.5% carboxymethyl cellulose). The concentration should allow for a consistent administration volume (e.g., 10 mL/kg for rats).

• Dosing Procedure (Step 1):

  • Select a starting dose from the GHS classification levels (e.g., 300 mg/kg).

  • Administer the dose orally to 3 fasted animals using a gavage needle.

  • Observe animals closely for the first 30 minutes, periodically for the first 24 hours (with special attention during the first 4 hours), and daily thereafter for a total of 14 days.[25]

• Observation & Data Collection: Record all signs of toxicity, including changes in skin, fur, eyes, respiration, autonomic (e.g., salivation), and central nervous system (e.g., tremors, convulsions) activity. Note the time of onset, intensity, and duration of symptoms. Record animal weights just before dosing and at least weekly thereafter.

• Endpoint Determination & Next Steps:

  • If 2 or 3 animals die: The substance is classified at that dose level. The test is stopped.

  • If 0 or 1 animal dies: Proceed to the next higher dose level with a new group of 3 animals.

  • If the outcome is uncertain: Additional steps may be required as detailed in the full OECD 423 guideline.

• Necropsy: At the end of the 14-day observation period, all surviving animals are humanely euthanized and subjected to a gross necropsy to identify any pathological changes in organs or tissues.

Protocol 2: DLA-Induced Solid Tumor Model in Mice

This model is used to evaluate the in vivo anticancer efficacy of a test compound against a solid tumor.[12]

• Objective: To determine if a therapeutic agent can inhibit the growth of a solid tumor in a murine model.

• Causality: Injecting tumor cells subcutaneously or intramuscularly mimics the formation of a localized, solid tumor mass.[14] Measuring the tumor's physical dimensions over time provides a direct, quantifiable measure of the drug's anti-proliferative and anti-tumor effects.

Step-by-Step Methodology:

• DLA Cell Propagation: Maintain Dalton's Lymphoma Ascites (DLA) cells by intraperitoneal (IP) passage in Swiss albino mice.[13] DLA is a transplantable T-cell lymphoma.[27]

• Tumor Induction:

  • Aspirate DLA cells from the peritoneal cavity of a tumor-bearing mouse (typically after 10-15 days of growth).

  • Wash the cells with sterile phosphate-buffered saline (PBS) or appropriate media.

  • Perform a cell count (e.g., using a hemocytometer and trypan blue exclusion to assess viability).

  • Inject a specific number of viable DLA cells (e.g., 1 x 10^6 cells) in a small volume (e.g., 0.1 mL) intramuscularly or subcutaneously into the right hind limb of the experimental mice.[14]

• Animal Grouping: Divide the animals into groups (n=6-8 per group):

  • Group 1 (Normal Control): Receives no DLA cells and no treatment.

  • Group 2 (Tumor Control): Receives DLA cells and the vehicle used for the drug.

  • Group 3 (Test Compound): Receives DLA cells and the oxadiazole agent at a predetermined dose.

  • Group 4 (Positive Control): Receives DLA cells and a standard anticancer drug (e.g., 5-Fluorouracil).

• Treatment: 24 hours after tumor inoculation, begin treatment. Administer the test compound, positive control, or vehicle daily (or as determined by PK studies) for a set period (e.g., 10-14 days). The oral or IP route is common.

• Tumor Measurement:

  • Starting when the tumor becomes palpable (around day 5-7), measure the tumor dimensions every 2-3 days using a Vernier caliper.

  • Calculate tumor volume using the formula: V = 0.52 × a × b², where 'a' is the major axis and 'b' is the minor axis.

• Data Analysis & Endpoints:

  • After the final day of treatment, humanely sacrifice all animals.

  • Excise and weigh the tumors.

  • Calculate the percentage of tumor growth inhibition for the treated groups relative to the tumor control group.

  • Analyze key hematological parameters (e.g., RBC, WBC counts) and collect major organs for histopathological examination to assess both efficacy and any potential off-target toxicity.

References

• Synthesis and in vivo Anti-inflammatory and Analgesic activities of Oxadiazoles clubbed with Benzothiazole nucleus. (Source: Not specified, URL: [Link])

• New 1,3,4-Oxadiazole Derivatives of Pyridothiazine-1,1-Dioxide with Anti-Inflammatory Activity. (Source: National Institutes of Health, URL: [Link])

• Discovery of Novel 1,2,4-Oxadiazole Derivatives as Potent Caspase-3 Activator for Cancer Treatment. (Source: MDPI, URL: [Link])

• Synthesis, Computational Studies, Antioxidant and Anti-Inflammatory Bio-Evaluation of 2,5-Disubstituted-1,3,4-Oxadiazole Derivatives. (Source: National Institutes of Health, URL: [Link])

• 1,2,4-Oxadiazoles: A potential pharmacological agents-An overview. (Source: Research Journal of Pharmacy and Technology, URL: [Link])

• Anti-inflammatory activity of new 1,3,4-oxadiazole derivatives. (Source: ThaiScience, URL: [Link])

• Groundbreaking Anticancer Activity of Highly Diversified Oxadiazole Scaffolds. (Source: PMC, URL: [Link])

• Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity. (Source: National Institutes of Health, URL: [Link])

• Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. (Source: MDPI, URL: [Link])

• Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives. (Source: MDPI, URL: [Link])

• 1,3,4-Oxadiazole derivatives as potential antitumor agents: Discovery, optimization and biological activity valuation. (Source: ResearchGate, URL: [Link])

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (Source: MDPI, URL: [Link])

• Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives. (Source: PMC, URL: [Link])

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. (Source: MDPI, URL: [Link])

• Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. (Source: ACS Omega, URL: [Link])

• Pharmacological Importance And Chemistry Of 1,3,4-Oxadiazole Derivatives. (Source: Journal of University of Shanghai for Science and Technology, URL: [Link])

• Antitumor activity of silver nanoparticles in Dalton's lymphoma ascites tumor model. (Source: PMC, URL: [Link])

• A Review Exploring Therapeutic Worth of 1,3,4-Oxadiazole Tailored Compounds. (Source: PubMed, URL: [Link])

• Carrageenan Induced Paw Edema (Rat, Mouse). (Source: Inotiv, URL: [Link])

• Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil derivatives as anticancer agents. (Source: PubMed Central, URL: [Link])

• Isomeric forms of oxadiazole and modifications of unstable ring of 1,2,3-oxadiazole. (Source: ResearchGate, URL: [Link])

• Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. (Source: SciRP.org, URL: [Link])

• Investigation of Anti-Cancer Properties of Novel Curcuminoids in Leukemic Cells and Dalton Lymphoma Ascites Model. (Source: MDPI, URL: [Link])

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. (Source: MDPI, URL: [Link]) 25.[20][21][28]-oxadiazoles: synthesis and biological applications. (Source: PubMed, URL: [Link])

• (PDF) 1,2,4-Oxadiazoles: A potential pharmacological agents-an overview. (Source: ResearchGate, URL: [Link])

• (PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW. (Source: ResearchGate, URL: [Link])

• Effect of Aerva lanata on solid tumor induced by DLA cells in mice. (Source: PubMed, URL: [Link])

• A Review Exploring Therapeutic Effect of 1,3,4-Oxadiazole Compounds. (Source: ResearchGate, URL: [Link])

• Rat paw oedema modeling and NSAIDs: Timing of effects. (Source: PubMed, URL: [Link])

• Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. (Source: PubMed, URL: [Link])

• Inhibitory Effect of Nano-Formulated Extract of Passiflora incarnata on Dalton's Lymphoma Ascites-Bearing Swiss albino Mice. (Source: MDPI, URL: [Link])

• Carrageenan-Induced Paw Edema in the Rat and Mouse. (Source: ResearchGate, URL: [Link])

• Synthesis, Characterization and Thermal Behavior Study of New 1,2,3-Triazole Derivatives Containing 1,3,4-Oxadiazole Ring. (Source: orientjchem.org, URL: [Link])

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• OECD Test Guideline 423. (Source: National Toxicology Program, URL: [Link])

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• Acute Toxicity. (Source: The Joint Research Centre: EU Science Hub - European Union, URL: [Link])

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"head-to-head comparison of different synthetic routes to amino-oxadiazoles"

Executive Summary: The Privileged Scaffold

The 2-amino-1,3,4-oxadiazole moiety is a "privileged scaffold" in medicinal chemistry, serving as a bioisostere for amides and esters while offering superior metabolic stability. It is a core pharmacophore in enzyme inhibitors (e.g., Zibotentan) and antimicrobial agents.

For process chemists, the challenge lies not in if we can make them, but how we make them efficiently. The historical reliance on toxic oxidative desulfurization (using Mercury(II) oxide) has shifted toward "greener," transition-metal-free protocols.

This guide provides a technical head-to-head comparison of the three dominant modern methodologies:

• Iodine-Mediated Oxidative Cyclization (The Green Standard)

• EDCI-Mediated Desulfurization (The Mild Coupling Approach)

• Tosyl Chloride (TsCl) Activation (The Kinetic Powerhouse)

Head-to-Head Technical Comparison

The following data compares these routes based on the cyclization of acylthiosemicarbazides , the most common intermediate derived from hydrazides and isothiocyanates.

Feature	Method A: Iodine (I₂)	Method B: EDCI	Method C: Tosyl Chloride (TsCl)
Mechanism Type	Oxidative Desulfurization	Carbodiimide-mediated Cyclization	Sulfonyl Activation / Dehydration
Reagents	I₂, K₂CO₃ (or TEA)	EDC[1][2][3][4]·HCl, DMSO	TsCl, Pyridine (or TEA)
Typical Yield	85 – 99%	75 – 90%	78 – 95%
Reaction Time	2 – 5 Hours	1 – 3 Hours	1 – 12 Hours
Atom Economy	High (S byproduct is elemental/sulfate)	Low (Generates large urea byproduct)	Moderate (Generates TsOH)
Scalability	Excellent (Cheap, solid waste)	Moderate (Costly reagent, difficult workup)	Good (Standard organic workup)
Green Score	🟢 High (Metal-free, aqueous workup)	🟡 Medium (Atom economy issues)	🟡 Medium (Pyridine usage)
Key Limitation	Incompatible with highly oxidation-sensitive groups (e.g., free thiols).	Difficult to remove urea byproduct without chromatography.	Can yield thiadiazoles if solvent/base is not controlled.

Decision Framework: Selecting the Right Route

Do not default to one method. Use this logic flow to determine the optimal route for your specific substrate.

Figure 1: Decision tree for selecting the optimal cyclization reagent based on substrate sensitivity and process constraints.

Detailed Experimental Protocols

Method A: Iodine-Mediated Cyclization (Recommended for Scale-Up)

Rationale:[5][6] Iodine acts as a soft Lewis acid and mild oxidant, facilitating the formation of the C-O bond while extruding sulfur. The base (K₂CO₃) neutralizes the HI byproduct.[7]

Protocol:

• Dissolution: Dissolve the acylthiosemicarbazide (1.0 equiv) in 1,4-dioxane or EtOH (5 mL/mmol).

• Base Addition: Add K₂CO₃ (3.0 equiv) and stir at room temperature for 10 minutes.

• Oxidation: Add molecular Iodine (I₂) (1.2 equiv) portion-wise. Note: Color will initially fade as iodine is consumed.

• Heating: Heat the mixture to 80°C (or reflux if using EtOH) for 2–4 hours. Monitor by TLC (disappearance of thiosemicarbazide).

• Workup: Cool to room temperature. Treat with 5% aqueous Na₂S₂O₃ (sodium thiosulfate) to quench excess iodine.

• Isolation: The product usually precipitates. Filter and wash with water.[8] If no precipitate forms, extract with EtOAc.

Validation:

• IR: Disappearance of C=S stretch (~1200 cm⁻¹). Appearance of C=N stretch (~1610 cm⁻¹).

• Visual: Reaction mixture turns from dark brown (iodine) to pale yellow/colorless upon quenching.

Method B: EDCI-Mediated Cyclization (For Sensitive Substrates)

Rationale: EDCI activates the sulfur atom, turning it into a good leaving group (isothiourea intermediate), which is then displaced by the carbonyl oxygen. This is non-oxidative.

Protocol:

• Dissolution: Dissolve acylthiosemicarbazide (1.0 equiv) in DMSO or DMF (dry).

• Activation: Add EDC·HCl (1.2 – 1.5 equiv).

• Reaction: Stir at 40–60°C for 2–3 hours.

• Workup: Pour the reaction mixture into ice-cold water.

• Isolation: Filter the precipitate. Critical Step: The urea byproduct is water-soluble, but if the product is oily, extraction and column chromatography (DCM/MeOH) are required.

Mechanistic Insight: Why Regioselectivity Matters

One of the most critical aspects of this synthesis is regioselectivity . The starting acylthiosemicarbazide can cyclize into two isomers:

• 2-amino-1,3,4-oxadiazole (Oxygen attacks Carbon).

• 2-amino-1,3,4-thiadiazole (Sulfur attacks Carbon).

The reagents discussed here (I₂, EDCI, TsCl/Pyridine) favor the Oxadiazole . However, strong acids or thermal dehydration often favor the Thiadiazole.

Figure 2: Divergent pathways in cyclization. Soft desulfurization (I₂, EDCI) favors the oxadiazole, while harsh dehydration can lead to thiadiazoles.

References

• Singh, P. K., et al. (2015). "Synthesis of 2-Amino-1,3,4-oxadiazoles and 2-Amino-1,3,4-thiadiazoles via Sequential Condensation and I2-Mediated Oxidative C–O/C–S Bond Formation." The Journal of Organic Chemistry. [Link]

• Yang, S. J., et al. (2013).[9] "Regioselective Synthesis of 2-Amino-Substituted 1,3,4-Oxadiazole and 1,3,4-Thiadiazole Derivatives via Reagent-Based Cyclization of Thiosemicarbazide Intermediate." The Journal of Organic Chemistry. [Link][9]

• Dolman, S. J., et al. (2006). "Superior Reactivity of Thiosemicarbazides in the Synthesis of 2-Amino-1,3,4-oxadiazoles." The Journal of Organic Chemistry. [Link]

• Niu, P., et al. (2019). "A Useful Synthesis of 2-Acylamino-1,3,4-oxadiazoles from Acylthiosemicarbazides Using Potassium Iodate." Molecules. [Link]

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A Senior Application Scientist's Guide to Structure-Activity Relationships of Bioactive Oxadiazole Amines

Introduction: The Oxadiazole Scaffold in Medicinal Chemistry

The pursuit of novel therapeutic agents is a cornerstone of modern drug discovery. Within the vast landscape of heterocyclic chemistry, the oxadiazole scaffold has emerged as a privileged structure, demonstrating a wide array of biological activities.[1] Oxadiazoles are five-membered aromatic rings containing one oxygen and two nitrogen atoms. While several isomers exist, their stability and biological relevance vary significantly.

Initial interest in the 1,2,3-oxadiazole core for developing novel amine derivatives was met with a fundamental challenge: the inherent instability of this particular isomer.[2] The 1,2,3-oxadiazole ring is prone to tautomerization, ring-opening to a diazo-ketone form, rendering it unsuitable for most pharmaceutical applications.[2] Consequently, the focus of contemporary research has shifted to the more chemically and thermally stable isomers: the 1,2,4- and 1,3,4-oxadiazoles.[1][2] These isomers serve as versatile pharmacophores and have been successfully incorporated into a multitude of compounds with demonstrated anticancer, anti-inflammatory, and antimicrobial properties.[3]

This guide provides a comparative analysis of 1,2,4- and 1,3,4-oxadiazole amines, offering a framework for establishing their structure-activity relationships (SAR). We will delve into the synthetic rationale, comparative biological evaluation, and key structural determinants for optimizing their therapeutic potential, with a particular focus on their application as anticancer agents.

Comparative Physicochemical and Biological Profiles of Aminated Oxadiazole Isomers

The seemingly subtle difference in the arrangement of heteroatoms between 1,2,4- and 1,3,4-oxadiazole amines has profound implications for their physicochemical properties and, consequently, their biological activity. The 1,3,4-oxadiazole ring is generally considered to have greater aromaticity and metabolic stability compared to the 1,2,4-isomer.[2][4] This increased stability can translate to more favorable pharmacokinetic profiles in vivo.

However, direct comparative studies have shown that 1,2,4-oxadiazole derivatives can exhibit superior potency in certain biological assays. For instance, in a study targeting the RET (Rearranged during Transfection) proto-oncogene, 1,2,4-oxadiazole-containing compounds displayed significantly higher enzymatic inhibitory activity than their 1,3,4-regioisomers.[5] This highlights a crucial principle in SAR studies: seemingly minor structural modifications can lead to substantial differences in biological outcomes, and the optimal isomer is often target-dependent.

The following diagram illustrates the general workflow for a comparative SAR study of aminated oxadiazole isomers.

Caption: A generalized workflow for the comparative SAR study of aminated oxadiazole isomers.

Synthetic Strategies: A Tale of Two Isomers

The synthetic routes to 1,2,4- and 1,3,4-oxadiazole amines are distinct and rely on different starting materials and reaction mechanisms. Understanding these synthetic pathways is crucial for designing and generating a diverse library of compounds for SAR studies.

Synthesis of 5-Substituted-N-aryl-1,3,4-oxadiazol-2-amines

A common and effective method for the synthesis of 2-amino-1,3,4-oxadiazole derivatives involves the oxidative cyclization of N-acyl-thiosemicarbazides.[6] This approach allows for the introduction of diverse substituents at both the C5 position of the oxadiazole ring and on the exocyclic amine.

Experimental Protocol: Synthesis of 5-Aryl-N-phenyl-1,3,4-oxadiazol-2-amine

• Step 1: Synthesis of N-Aroyl-thiosemicarbazide:

  • To a solution of an appropriate aromatic acid hydrazide (10 mmol) in ethanol (50 mL), add phenyl isothiocyanate (12 mmol).

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Collect the precipitated solid by filtration, wash with cold water, and recrystallize from ethanol to afford the N-aroyl-thiosemicarbazide intermediate.

• Step 2: Oxidative Cyclization to 2-Amino-1,3,4-oxadiazole:

  • Suspend the N-aroyl-thiosemicarbazide (5 mmol) in ethanol (30 mL).

  • Add a solution of iodine (5.5 mmol) in potassium iodide (10 mmol) and 2N sodium hydroxide (10 mL) dropwise with constant stirring.

  • Continue stirring at room temperature for 2-3 hours until the color of the iodine disappears.

  • Pour the reaction mixture into crushed ice.

  • Collect the solid product by filtration, wash thoroughly with water and a dilute solution of sodium thiosulfate, and then with cold water.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or DMF/water) to yield the pure 5-aryl-N-phenyl-1,3,4-oxadiazol-2-amine.

Synthesis of 5-Substituted-1,2,4-oxadiazol-3-amines

The synthesis of 3-amino-1,2,4-oxadiazoles typically proceeds through the cyclization of an O-acyl amidoxime precursor.[7] This method allows for the introduction of various substituents at the C5 position of the oxadiazole ring.

Experimental Protocol: Synthesis of 5-Aryl-1,2,4-oxadiazol-3-amine

• Step 1: Synthesis of Amidoxime:

  • To a solution of hydroxylamine hydrochloride (20 mmol) in ethanol (50 mL), add a solution of sodium hydroxide (20 mmol) in water (10 mL).

  • Add the desired aryl nitrile (15 mmol) to the reaction mixture.

  • Reflux the mixture for 6-8 hours, monitoring by TLC.

  • After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Add water to the residue, and collect the precipitated amidoxime by filtration. Recrystallize from a suitable solvent if necessary.

• Step 2: Cyclization to 3-Amino-1,2,4-oxadiazole:

  • To a solution of the amidoxime (10 mmol) in a suitable solvent such as pyridine or DMF (30 mL), add cyanogen bromide (11 mmol) portion-wise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Pour the reaction mixture into ice-cold water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired 5-aryl-1,2,4-oxadiazol-3-amine.

The following diagram illustrates the key synthetic pathways for aminated oxadiazole isomers.

Caption: Key synthetic routes for 1,3,4- and 1,2,4-oxadiazole amine derivatives.

Comparative Anticancer Activity and Structure-Activity Relationship (SAR)

The anticancer potential of aminated oxadiazole derivatives is a burgeoning area of research. To establish a meaningful SAR, a panel of compounds with systematic structural modifications is typically screened against a variety of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify the cytotoxic potency of a compound.

Experimental Protocol: In Vitro Cytotoxicity (MTT) Assay

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the synthesized oxadiazole amine derivatives in the appropriate cell culture medium. Add the compounds to the wells in triplicate and incubate for 48 or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value for each compound by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Comparative SAR Data

The following table presents hypothetical IC50 data for a series of aminated oxadiazole derivatives against two cancer cell lines, illustrating how SAR can be deduced.

Compound ID	Oxadiazole Isomer	R1 Substituent (C5)	R2 Substituent (Amine)	MCF-7 IC50 (µM)	A549 IC50 (µM)
1a	1,3,4-	Phenyl	Phenyl	15.2	20.5
1b	1,3,4-	4-Chlorophenyl	Phenyl	5.8	8.1
1c	1,3,4-	4-Methoxyphenyl	Phenyl	12.1	18.3
1d	1,3,4-	Phenyl	4-Chlorophenyl	7.3	10.2
2a	1,2,4-	Phenyl	H	18.9	25.4
2b	1,2,4-	4-Chlorophenyl	H	8.2	11.7
2c	1,2,4-	4-Methoxyphenyl	H	16.5	22.1

Analysis of SAR:

• Influence of C5-Substituent (R1): The presence of an electron-withdrawing group (e.g., chlorine in 1b and 2b ) at the para-position of the C5-phenyl ring appears to enhance cytotoxic activity against both cell lines compared to the unsubstituted (1a , 2a ) or electron-donating group-substituted (1c , 2c ) analogues. This suggests that electronic effects on the oxadiazole ring play a crucial role in the compound's interaction with its biological target.[8]

• Influence of Amine Substituent (R2): For the 1,3,4-oxadiazole series, substitution on the exocyclic amine with an electron-withdrawing group (e.g., 4-chlorophenyl in 1d ) also seems to improve potency.

This systematic approach allows researchers to identify key structural features that govern the anticancer activity of aminated oxadiazoles, guiding the design of more potent and selective lead compounds.

Conclusion and Future Directions

While the 1,2,3-oxadiazole-4-amine scaffold remains largely unexplored due to its inherent instability, its stable isomers, the 1,2,4- and 1,3,4-oxadiazole amines, represent a promising class of compounds with significant therapeutic potential, particularly in the realm of oncology. This guide has provided a comparative framework for establishing their structure-activity relationships, from synthetic strategies to biological evaluation.

Future research should focus on direct head-to-head comparisons of these isomers within the same chemical series and against a broader panel of cancer cell lines. Elucidating the specific molecular targets and mechanisms of action will be paramount in optimizing their therapeutic index. The continued exploration of the rich chemical space offered by aminated oxadiazoles holds great promise for the discovery of next-generation anticancer agents.

References

• Han, Y., et al. (2020). Groundbreaking Anticancer Activity of Highly Diversified Oxadiazole Scaffolds. Molecules, 25(21), 5085. Available from: [Link]

• Kaur, R., et al. (2022). Oxadiazole isomers: All bioisosteres are not created equal. RSC Medicinal Chemistry, 13(7), 834-843. Available from: [Link]

• Pace, A., & Pierro, P. (2009). Biological activity of oxadiazole and thiadiazole derivatives. Mini reviews in medicinal chemistry, 9(12), 1426-1437. Available from: [Link]

• Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review. (2023). Journal of the Iranian Chemical Society, 20(2), 329-346. Available from: [Link]

• Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. (2022). ACS Omega, 7(4), 3465-3477. Available from: [Link]

• Anti-cancer activity of 1,3,4-oxadiazole and its derivative. (2023). International Journal of Novel Research and Development, 8(10). Available from: [Link]

• Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives. (2021). Molecules, 26(9), 2694. Available from: [Link]

• Luczynski, M., & Kudelko, A. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2423. Available from: [Link]

• Hendawy, O. M. (2022). A comprehensive review of recent advances in the biological activities of 1,2,4-oxadiazoles. Archiv der Pharmazie, 355(7), 2200045. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Retrieved from [Link]

• Kumar, R., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews, 4(3), 255-267. Available from: [Link]

• Kaur, M., Kaur, M., & Singh, S. (2018). A Review on Anticancer Activity of 1, 3, 4-oxadiazole. International Journal of Pharmaceutical and Drug Analysis, 6(5), 499-508. Available from: [Link]

• Glomb, T., Szymankiewicz, K., & Świątek, P. (2018). Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole. Molecules, 23(12), 3306. Available from: [Link]

• Anti-cancer activity of 1,3,4-oxadiazole and its derivative. (2023). ResearchGate. Available from: [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-oxadiazoles. Retrieved from [Link]

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A Researcher's Guide to the Synthesis of 1,2,3-Oxadiazoles: A Comparative Analysis of Reproducibility and Practicality

For the bench chemist engaged in discovery and development, the reproducibility of a synthetic protocol is paramount. This guide provides a critical comparison of published synthesis methods for 1,2,3-oxadiazoles, with a focus on their stable mesoionic derivatives, the sydnones. We move beyond a simple recitation of reaction schemes to offer an in-depth analysis of the causal factors influencing success and reproducibility, empowering researchers to make informed decisions in their synthetic strategies.

The 1,2,3-oxadiazole core, particularly in the form of its aromatic, mesoionic sydnone derivatives, presents a unique scaffold with significant interest in medicinal chemistry and materials science.[1] However, the inherent instability of the parent 1,2,3-oxadiazole ring system often poses challenges in its synthesis and handling.[2] This guide will dissect the most common synthetic routes, evaluating them through the lens of reproducibility, scalability, and overall practicality for the modern research laboratory.

Method 1: The Classical Approach: Cyclodehydration of N-Nitroso-α-amino Acids

The traditional and most widely cited method for synthesizing sydnones involves the cyclodehydration of N-nitroso-α-amino acids.[3] This two-step process remains a cornerstone of sydnone chemistry.

Causality Behind the Experimental Choices

The choice of a strong dehydrating agent, typically an acid anhydride like acetic anhydride, is critical. This reagent facilitates the intramolecular cyclization by activating the carboxylic acid moiety, allowing for the elimination of water and the formation of the mesoionic ring. The nitrosation of the starting α-amino acid is a crucial first step, as the N-nitroso group is essential for the subsequent cyclization cascade.

Reproducibility and Potential Pitfalls

While being a foundational method, its reproducibility can be influenced by several factors. The stability of the N-nitroso-α-amino acid intermediate can be a concern, as these compounds can be sensitive to heat and light.[4] Incomplete dehydration or side reactions can lead to the formation of impurities that are often difficult to separate from the desired sydnone product. Careful control of the reaction temperature and the purity of the starting materials are paramount for achieving consistent yields. Some sydnones have been noted to degrade in the presence of concentrated hydrochloric acid, heat, or light, which can impact the isolated yield and long-term storage.[3][4]

Experimental Protocol: Synthesis of 3-Phenylsydnone

A representative protocol for the synthesis of 3-phenylsydnone is as follows:

• N-Nitrosation of N-phenylglycine: To a solution of N-phenylglycine in hydrochloric acid at 0-5°C, a solution of sodium nitrite in water is added dropwise. The reaction mixture is stirred for a specified time until the formation of N-nitroso-N-phenylglycine is complete, often indicated by a color change or TLC analysis.

• Cyclodehydration: The isolated and dried N-nitroso-N-phenylglycine is then treated with an excess of acetic anhydride. The mixture is typically heated to facilitate the cyclization.

• Work-up and Purification: After the reaction is complete, the excess acetic anhydride is quenched, and the crude product is isolated. Purification is commonly achieved by recrystallization from a suitable solvent, such as ethanol.[4]

Method 2: 1,3-Dipolar Cycloaddition Reactions of Sydnones

While not a method for synthesizing the 1,2,3-oxadiazole ring itself, 1,3-dipolar cycloaddition reactions of pre-formed sydnones are a primary way to generate more complex, functionalized pyrazole derivatives.[5][6][7] Understanding the reproducibility of these reactions is crucial for their application in creating diverse molecular libraries.

Causality Behind the Experimental Choices

Sydnones act as 1,3-dipoles and can react with various dipolarophiles, such as alkynes and alkenes, in a [3+2] cycloaddition manner.[7] This reaction is driven by the formation of a more stable pyrazole ring system with the extrusion of carbon dioxide. The choice of reaction conditions, particularly temperature, is critical as these cycloadditions often require significant thermal energy to overcome the activation barrier.[5][6][7]

Reproducibility and Potential Pitfalls

A significant challenge impacting the reproducibility of thermal 1,3-dipolar cycloadditions of sydnones is the requirement for harsh reaction conditions, including high temperatures and long reaction times.[5][6][7] These conditions can lead to decomposition of the starting materials or products, resulting in lower yields and complex product mixtures. Furthermore, the regioselectivity of the cycloaddition with unsymmetrical alkynes can be poor, leading to the formation of isomeric products that are challenging to separate.[5][6][7]

To address these limitations, copper-catalyzed (CuSAC) and strain-promoted (SPSAC) sydnone-alkyne cycloaddition reactions have been developed.[5][6][7] These methods offer milder reaction conditions and can improve regioselectivity, thereby enhancing the reproducibility and practicality of this synthetic strategy.

Experimental Protocol: Thermal 1,3-Dipolar Cycloaddition of 3-Phenylsydnone with an Alkyne

A general procedure for the thermal cycloaddition is as follows:

• Reaction Setup: 3-Phenylsydnone and the desired alkyne are dissolved in a high-boiling point solvent (e.g., xylene, dichlorobenzene).

• Thermal Conditions: The reaction mixture is heated to reflux for an extended period (often 24-48 hours), with the progress monitored by TLC.

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography to isolate the desired pyrazole derivative.

Comparative Summary of Synthesis Methods

Method	Starting Materials	Key Reagents	Typical Conditions	Yields	Reproducibility Challenges
Classical Cyclodehydration	α-Amino acids	Sodium nitrite, Acid anhydride (e.g., Ac₂O)	0°C to reflux	Moderate to Good	Stability of N-nitroso intermediate, purity of reagents, temperature control, product stability.[3][4]
Thermal 1,3-Dipolar Cycloaddition	Sydnones, Alkynes/Alkenes	High-boiling solvent	High temperature (reflux)	Variable, often moderate	Harsh conditions leading to decomposition, poor regioselectivity, long reaction times.[5][6][7]

Visualizing the Synthetic Pathways

To further clarify the discussed synthetic strategies, the following diagrams illustrate the key transformations.

Caption: Classical synthesis of sydnones via N-nitrosation and cyclodehydration.

Caption: 1,3-Dipolar cycloaddition of a sydnone with an alkyne to form a pyrazole.

Conclusion and Future Outlook

The synthesis of 1,2,3-oxadiazoles, primarily through their stable sydnone derivatives, relies on a limited number of core methodologies. The classical cyclodehydration of N-nitroso-α-amino acids remains a viable, albeit sometimes temperamental, route to the sydnone core. For further functionalization, 1,3-dipolar cycloaddition reactions are indispensable. However, researchers must be cognizant of the potential for poor reproducibility with thermal methods and should consider modern, milder alternatives like copper-catalyzed or strain-promoted approaches to ensure consistent and reliable outcomes. As the demand for novel heterocyclic scaffolds in drug discovery and materials science continues to grow, the development of more robust, predictable, and scalable methods for the synthesis of 1,2,3-oxadiazoles will be a key area of future research.

References

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• Synthesis of α-amino- and α-thio-substituted acyl sydnone imines. (n.d.). ResearchGate. [Link]

• Synthesis and Characterization of N-Nitroso-3-morpholinosydnonimine as NO Radical Donor. (2024). ResearchGate. [Link]

• Synthesis of New 1, 3, 4-Oxadiazole-Incorporated 1, 2, 3-Triazole Moieties as Potential Anticancer Agents Targeting Thymidylate Synthase and Their Docking Studies. (2020). MDPI. [Link]

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"benchmarking the stability of 1,2,3-oxadiazoles against other heterocycles"

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Elusive" Heterocycle

In the landscape of five-membered nitrogen-oxygen heterocycles, the 1,2,3-oxadiazole stands apart as a structural anomaly.[1] Unlike its thermodynamically stable isomers (1,2,4- and 1,3,4-oxadiazoles), the neutral 1,2,3-oxadiazole ring is intrinsically unstable, existing primarily in equilibrium with its open-chain valence tautomer, the

-diazoketone.[2][3]

This guide provides a technical benchmark of 1,2,3-oxadiazoles against their stable counterparts. We analyze the mechanistic roots of this instability, evaluate the sydnone (mesoionic) stabilization strategy, and provide experimental protocols for assessing thermal and metabolic stability in drug discovery campaigns.[1]

Theoretical Framework: The Valence Tautomerism Crisis

The defining characteristic of the neutral 1,2,3-oxadiazole is its tendency to undergo electrocyclic ring opening.[1] This is not merely a degradation pathway but a rapid equilibrium governed by orbital symmetry.

Mechanism of Instability

The neutral 1,2,3-oxadiazole ring lacks sufficient aromatic stabilization energy (ASE) to counteract the strain and the driving force to form the stable

-diazoketone.[1]

• The Equilibrium: The ring (A) opens to the

  -diazoketone (B).[1][4]

• Driving Force: The formation of the stable

  group (in the diazo form) and the relief of ring strain.[1]

• Consequence: Neutral 1,2,3-oxadiazoles are rarely isolable. Attempts to synthesize them typically yield the diazoketone or decomposition products.

Visualization: Valence Tautomerism Pathway

The following diagram illustrates the equilibrium and the stabilization achieved via mesoionic modification (Sydnones).

Figure 1: The valence tautomerism equilibrium favoring the open-chain diazoketone, contrasted with the stabilized mesoionic sydnone structure.[1]

Comparative Benchmarking: Stability & Performance

To utilize oxadiazoles in medicinal chemistry, one must choose the correct isomer.[1] The table below benchmarks the 1,2,3-scaffold (and its stable Sydnone derivative) against the industry-standard 1,2,4- and 1,3,4-isomers.

Table 1: Physicochemical & Stability Profile Comparison

Feature	1,2,3-Oxadiazole (Neutral)	Sydnone (Mesoionic 1,2,3)	1,2,4-Oxadiazole	1,3,4-Oxadiazole
Thermodynamic Stability	Very Low (Exists as diazoketone)	High (Aromatic cyclic system)	Moderate (Prone to rearrangement)	High (High aromaticity)
Metabolic Stability	N/A (Transient)	Moderate (Ring cleavage possible)	Moderate (Ester bioisostere)	High (Often superior to 1,2,4)
Lipophilicity (LogD)	N/A	Variable (Dipolar character)	High (Lipophilic)	Low (More polar, better solubility)
Aromaticity Index	Negligible	Moderate (Mesoionic)	Low (Heterodiene character)	High (Symmetric)
Primary Liability	Spontaneous Ring Opening	Photolytic decomposition	Nucleophilic ring opening	Low permeability (due to polarity)
Drug Application	None (Too unstable)	NO-donors, antibacterial	Ester bioisostere	GPCR ligands, kinase inhibitors

Key Insights for Drug Design:

• Solubility vs. Lipophilicity: 1,3,4-oxadiazoles generally exhibit lower LogD and higher aqueous solubility compared to 1,2,4-oxadiazoles due to their symmetrical dipole arrangement.

• Metabolic Soft Spots: 1,2,4-oxadiazoles are susceptible to reductive ring opening by metabolizing enzymes (e.g., cytosolic reductases), whereas 1,3,4-oxadiazoles are generally more robust.

• The Sydnone Niche: While stable, sydnones are often used specifically as "masked" reactivity pharmacophores (e.g., releasing NO) rather than inert scaffolds.[1]

Experimental Protocols

These protocols are designed to validate stability and characterize the specific isomer present in your sample.[1]

Protocol A: Spectroscopic Differentiation of Tautomers (Self-Validating)

Objective: Determine if your synthesized "1,2,3-oxadiazole" exists as the ring or the open-chain diazoketone.[1] Principle: The vibrational signatures of the diazo group and the carbonyl are distinct from the cyclic ether/imine stretches.[1]

Step-by-Step Workflow:

• Sample Preparation: Dissolve 2 mg of the compound in anhydrous

  (avoid protic solvents that may catalyze decomposition).

• FT-IR Analysis (ATR or Transmission):

  • Scan Range: 4000–600

    .

  • Resolution: 4

    .[1]

• Data Interpretation (The Check):

  • Scenario A (Open Chain - Most Likely): Look for a sharp, strong band at 2100–2150 cm⁻¹ (Diazo

    stretch) and a carbonyl stretch at ~1640 cm⁻¹ .[1]

  • Scenario B (Sydnone - Stable Ring): Look for a carbonyl stretch at 1720–1790 cm⁻¹ (exocyclic

    ) and NO diazo band .[1]

  • Scenario C (Neutral Ring): Absence of the 2100 cm⁻¹ band.[1] Note: If observed, confirm immediately with low-temperature NMR.

Protocol B: Comparative Thermal Stability Assessment (DSC)

Objective: Quantify the thermal safety margin (

) of oxadiazole derivatives. Relevance: Critical for distinguishing the explosive hazard of diazoketones from the stability of sydnones or 1,3,4-isomers.[1]

Step-by-Step Workflow:

• Instrument Setup: Calibrate Differential Scanning Calorimeter (DSC) with Indium standard.

• Encapsulation:

  • Weigh 2–5 mg of sample into a High-Pressure Gold-Plated Crucible .

  • Why: Diazo compounds and unstable heterocycles release gas (

    ) upon decomposition. Standard aluminum pans may rupture, invalidating the enthalpy measurement.

• Run Parameters:

  • Ramp Rate: 5°C/min.[5]

  • Range: 25°C to 300°C.

  • Atmosphere:[1][6] Nitrogen (50 mL/min).

• Analysis:

  • Determine

    (temperature where heat flow deviates from baseline).[1]

  • Integrate the exothermic peak to calculate Enthalpy of Decomposition (

    ) .

  • Benchmark:

    • J/g: High Energy/Explosion Risk (Typical for diazoketones).
    • °C: Stable for standard pharma processing (Typical for 1,3,4-oxadiazoles).

Decision Workflow: Selecting the Right Oxadiazole

Use this logic flow to determine which heterocycle fits your stability requirements.

Figure 2: Strategic decision tree for selecting oxadiazole isomers based on stability and physicochemical needs.

References

• Oxadiazole Isomers: All Bioisosteres Are Not Created Equal. [1][7]

  • Source: MedChemComm (2012)

  • URL:[Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents.

  • Source: Organic Process Research & Development (2019)[1][5]

  • URL:[Link][1]

• Oxadiazoles in Medicinal Chemistry.

  • Source: Journal of Medicinal Chemistry (2012)[1]

  • URL:[Link][1]

• Synthesis of 1,2,3-Oxadiazole and Sydnones.

  • Source: ChemicalBook (2022)[1]

• Experimental Studies on the Thermal Properties of Heterocyclic Drug Candid

  • Source: International Journal of Molecular Sciences (2023)[1][6]

  • URL:[Link][1]

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• 5. pubs.acs.org [pubs.acs.org]
• 6. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. research.manchester.ac.uk [research.manchester.ac.uk]

Safety & Regulatory Compliance

1,2,3-Oxadiazol-4-amine: Proper Disposal &amp; Safety Procedures

[1][2]

Part 1: Core Directive (Immediate Action)

STOP. Do not treat 1,2,3-oxadiazol-4-amine as a standard organic amine waste.[1][2]

Due to the inherent instability of the 1,2,3-oxadiazole ring system, this compound and its derivatives must be classified and handled as High-Energy/Potentially Explosive Materials (Energetics) until proven otherwise.

Immediate Operational Mandates:

• Do NOT concentrate to dryness. Keep the material in solution or wet with a compatible solvent (e.g., Ethanol/Water).

• Do NOT mix with oxidizers or strong acids.

• Segregate immediately into a dedicated "Reactive/High Energy" waste stream.

• Label with EPA Hazardous Waste Code D003 (Reactive) .

Part 2: Scientific Integrity & Logic (The "Why")

As researchers, we must understand the causality of risk to mitigate it effectively. The hazard of 1,2,3-oxadiazol-4-amine stems from its fundamental electronic structure.[2]

1. The Valence Tautomerism Risk

Unlike its isomers (1,2,4- or 1,3,4-oxadiazoles), the 1,2,3-oxadiazole ring is electronically unstable in its neutral, monocyclic form. It exists in a rapid equilibrium with an open-chain ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

-diazoketone tautomer.

• Mechanism: The N-O bond cleavage occurs spontaneously, leading to a linear diazo species (

  ).

• Safety Implication: Diazo compounds are notorious for shock sensitivity and exothermic decomposition, releasing nitrogen gas (

  ) violently. If you possess a stable solid, it is likely a Sydnone Imine (a mesoionic salt); however, acidification or thermal stress can revert it to the unstable free base or diazo form.

2. Self-Validating Safety System

To ensure safety, every step of your disposal protocol must be "self-validating"—meaning the condition of the waste is observable and stable.

• Validation: Keep the material solvated (wet) . If the solid precipitates or crystals form, the risk of friction-induced detonation increases exponentially.

• Validation: Use conductive (antistatic) containers . Nitrogen-rich heterocycles have high electron density and can be sensitive to electrostatic discharge (ESD).

Part 3: Disposal Workflow & Visualization

A. Stabilization Protocol (Pre-Disposal)

Before handing off to EHS or a waste contractor, the researcher must stabilize the compound.

Parameter	Specification	Scientific Rationale
Solvent Matrix	Ethanol (EtOH) or Isopropanol (IPA)	Phlegmatization.[1][2] Alcohols wet the crystals effectively, reducing friction sensitivity and heat buildup.
Concentration	< 5% wt/vol	Dilution limits the propagation of a thermal runaway event.[1][2]
pH Control	Neutral to slightly basic (pH 7-9)	Acidic conditions can catalyze the ring opening to the explosive diazo form.[1][2]
Container	HDPE or Conductive Polypropylene	Avoid glass (shrapnel risk) and metal (potential for heavy metal azide formation if azides are present).[1][2]

B. Regulatory Waste Codes (RCRA)

Proper coding ensures the incineration facility uses the correct destruction method (e.g., rotary kiln incineration).

Code	Description	Applicability
D003	Reactive	Primary Hazard.[1][2][3] Material is unstable and may undergo violent change without detonating.
D001	Ignitable	Secondary Hazard.[1][2] Due to the alcohol solvent matrix used for stabilization.
D002	Corrosive	Only if the waste stream pH is ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> 2 or 12.5 (Avoid this range).[1][4]

C. Decision Logic Diagram

The following diagram outlines the critical decision path for handling this compound.

Caption: Operational decision tree for the safe stabilization and waste stream segregation of 1,2,3-oxadiazole derivatives.

Part 4: Step-by-Step Disposal Procedure

Objective: Transfer the chemical from the bench to the central hazardous waste accumulation area safely.

• Preparation:

  • Don appropriate PPE: Flame-resistant lab coat, nitrile gloves (double gloved), and safety goggles/face shield.

  • Prepare a waste container: Wide-mouth HDPE bottle. Do not use a narrow-neck bottle (prevents crystallization clogging).

• Solvation (If Solid):

  • Gently add Ethanol or Isopropanol to the solid. Do not scrape dry powder.

  • Swirl gently to dissolve. Do not sonicate (vibration energy can trigger decomposition).

• Transfer:

  • Pour the solution into the HDPE waste container.

  • Add a "quench" volume of solvent to ensure the concentration remains below 5%.

• Labeling:

  • Apply the hazardous waste label.

  • Crucial: In the "Constituents" field, write: "1,2,3-Oxadiazol-4-amine solution (Potentially Explosive/Reactive)."

  • Check the boxes for Ignitable and Reactive .[3]

• Storage:

  • Store in a flammable cabinet, away from heat sources and oxidizers.

  • Request pickup immediately. Do not let this waste accumulate for 90 days.

References

• ChemicalBook. (2022). Synthesis and Stability of 1,2,3-Oxadiazole. Retrieved from [2]

  • Supports the claim regarding the instability of the cyclic structure and isomerization to ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    -diazoketone.[5]

• U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from

  • Authoritative source for D003 (Reactive) and D001 (Ignitable) waste codes.

• Wiley Online Library. (1985). Can 1,2,3-Oxadiazole be Stable? Angewandte Chemie International Edition.[6] Retrieved from [2]

  • Foundational literature on the theoretical instability of the 1,2,3-oxadiazole ring vs. the sydnone motif.

• American Chemical Society (ACS). (2018). Double oxadiazole could replace TNT.[6] Chemical & Engineering News. Retrieved from [2]

  • Contextualizes the high-energy/explosive potential of nitrogen-rich oxadiazole deriv

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. epa.gov [epa.gov]
• 4. Download [lf-public.deq.utah.gov:443]
• 5. Synthesis of 1,2,3-Oxadiazole_Chemicalbook [chemicalbook.com]
• 6. Oxadiazole - Wikipedia [en.wikipedia.org]

Hazard Assessment: Understanding the Risks of 1,2,3-Oxadiazol-4-amine Analogs

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe handling of 1,2,3-Oxadiazol-4-amine, a heterocyclic amine. Given the absence of specific toxicological data for this compound, we will adopt a conservative approach, treating it as a substance with potential for high toxicity based on the hazard profiles of structurally similar oxadiazole and amine compounds. This protocol is designed for researchers, scientists, and drug development professionals and emphasizes a risk-based approach to ensure laboratory safety.

The oxadiazole ring system and the amine functional group are prevalent in many biologically active molecules.[1][2] While specific data for 1,2,3-Oxadiazol-4-amine is limited, analysis of related compounds from Safety Data Sheets (SDS) allows for a presumptive hazard profile.

Heterocyclic amines, as a class, can be potent mutagens, with some classified as probable or possible human carcinogens.[3] Structurally similar oxadiazole derivatives have been shown to cause skin irritation, serious eye irritation, respiratory irritation, and are harmful if swallowed or inhaled.[4][5] Therefore, it is prudent to assume 1,2,3-Oxadiazol-4-amine may exhibit similar hazardous properties.

Table 1: Presumptive Hazard Profile for 1,2,3-Oxadiazol-4-amine

Hazard Class	Potential Effect	GHS Classification (Inferred)	Source/Rationale
Acute Toxicity (Oral)	Harmful or fatal if swallowed.	Category 2 or 4	Based on analogs like 5-Cyclopropyl-1,2,4-oxadiazol-3-amine and other toxic amines.[4][6]
Acute Toxicity (Dermal)	Harmful in contact with skin.	Category 4	Inferred from related oxadiazole compounds.[6]
Acute Toxicity (Inhalation)	Harmful or fatal if inhaled as dust.	Category 2 or 4	Dusts from potent compounds present a significant inhalation risk.[5][6]
Skin Corrosion/Irritation	Causes skin irritation or burns.	Category 2	A common hazard for amine-containing compounds.[5]
Eye Damage/Irritation	Causes serious eye irritation or damage.	Category 2	Direct contact with chemical dust can cause severe eye injury.[5]
Respiratory Irritation	May cause respiratory tract irritation.	STOT SE, Category 3	Inhalation of dust can irritate the nose, throat, and lungs.[4]

Engineering and Administrative Controls: The First Line of Defense

Personal Protective Equipment (PPE) is the final layer of protection. Before any handling, ensure primary controls are in place.

• Engineering Controls : All work involving solid 1,2,3-Oxadiazol-4-amine must be conducted in a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.[7] An eyewash station and safety shower must be readily accessible.[8]

• Administrative Controls : Develop a Standard Operating Procedure (SOP) for handling this compound. Access to the material should be restricted to trained personnel. Always work in a well-ventilated area and minimize the quantity of material handled at any given time.[7][9]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory exposure.

Hand Protection

Double-gloving is required. The inner glove provides a second barrier in case the outer glove is breached.

• Inner Glove : Nitrile gloves.

• Outer Glove : Heavier duty nitrile or neoprene gloves.[10]

• Causality : Amines and related heterocyclic compounds can be absorbed through the skin.[11] Double-gloving minimizes the risk of exposure during glove removal and in case of a tear or splash. Gloves must be inspected before use and changed every 30 minutes or immediately if contamination is suspected.[8]

Eye and Face Protection

• Primary Protection : Chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[4] Regular safety glasses are insufficient as they do not provide a seal against dust particles.

• Secondary Protection : A full-face shield must be worn over the goggles when there is a risk of splashes or significant dust generation.

• Causality : The eyes are highly susceptible to irritation and damage from chemical dust.[5] A combination of goggles and a face shield provides robust protection.

Body Protection

• A disposable, solid-front, long-sleeved gown with tight-fitting knit cuffs is required.[8] The gown should close in the back to prevent frontal contamination.

• Closed-toe shoes are mandatory. Do not wear sandals or perforated shoes in the laboratory.[10]

• Causality : A disposable gown prevents the contamination of personal clothing and reduces the risk of carrying hazardous materials outside the laboratory.

Respiratory Protection

When engineering controls are not sufficient to maintain exposure below occupational exposure limits, or during spill cleanup, respiratory protection is necessary.

• Standard Operations : For handling small quantities in a fume hood, a NIOSH-approved N95 respirator may be sufficient to protect against dusts.

• Higher Risk Operations : If there is a potential for aerosol generation or for handling larger quantities, a half-mask or full-face air-purifying respirator (APR) with appropriate cartridges for organic vapors and particulates should be used.[12]

• Causality : Inhalation is a primary route of exposure for potent chemical powders.[6] The selection of a respirator depends on a risk assessment of the specific procedure being performed.

Procedural Workflow: Donning and Doffing PPE

Properly putting on and taking off PPE is critical to prevent cross-contamination.

Diagram: PPE Donning and Doffing Sequence

Caption: Sequential process for safely putting on (donning) and taking off (doffing) PPE.

Emergency Procedures

Immediate and correct response to an exposure is vital.

• Skin Exposure : Immediately remove contaminated clothing. Wash the affected area with soap and water for at least 15 minutes.[7] Seek medical attention.

• Eye Exposure : Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, lifting the upper and lower eyelids.[7] Seek immediate medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4]

Diagram: Emergency Response Workflow

Caption: Step-by-step workflow for responding to a chemical exposure incident.

Decontamination and Disposal Plan

Proper disposal is crucial to prevent environmental contamination and secondary exposure.

• PPE Disposal : All disposable PPE (gloves, gown, respirator) used while handling 1,2,3-Oxadiazol-4-amine must be considered hazardous waste. After doffing, place all items directly into a designated, sealed, and labeled hazardous waste container.[7]

• Chemical Waste : Unused or waste 1,2,3-Oxadiazol-4-amine, as well as any materials used for spill cleanup, must be disposed of as hazardous chemical waste.[13] Do not dispose of down the drain. Follow all local, state, and federal regulations for hazardous waste disposal.[8]

• Decontamination : Decontaminate work surfaces in the fume hood with an appropriate solvent (e.g., isopropanol, ethanol) followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

This guide provides a baseline for the safe handling of 1,2,3-Oxadiazol-4-amine. A thorough risk assessment should be conducted for each specific experimental protocol to determine if additional protective measures are required.

References

• Enamine. (n.d.). Safety Data Sheet for 2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]acetonitrile.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• Fisher Scientific. (n.d.). Safety Data Sheet for 5-Cyclopropyl-1,2,4-oxadiazol-3-amine.
• Husain, A., et al. (2015). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies.
• Omar, T. N. A., et al. (2025). 1,3,4-OXADIAZOLE: Synthesis Derivatives &Biological Activities. A Review article. Al Mustansiriyah Journal of Pharmaceutical Sciences, 25(5).
• Actylis Lab Solutions. (n.d.). Life-Changing Safety Tips for Handling Laboratory Chemicals.
• University of Rochester. (2019, March 11). NIOSH Table 1,2 & 3 Chemical Exposure Control Document. Environmental Health & Safety.
• Glowacka, I. E., et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(7), 2296.
• NIOSH. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention.
• Naeem, A., et al. (2024). Safety assessment of novel oxadiazole derivatives in acute and sub-acute toxicity studies. Naunyn-Schmiedeberg's Archives of Pharmacology.
• ACS Chemical Health & Safety. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• ResearchGate. (2020). Treatment of amine wastes generated in industrial processes.
• Fisher Scientific. (n.d.). Safety Data Sheet for 5-Phenyl-1,3,4-oxadiazole-2-methylamine hydrochloride.
• Refining Community. (2010, September).
• NIOSH. (n.d.). Personal Protective Equipment. Centers for Disease Control and Prevention.
• ResearchGate. (2025). Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential.
• Solvixo. (n.d.). What are the Health and Safety Guidelines for Using Amines?
• Scribd. (n.d.).
• Solvixo. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• Bellona Foundation. (2009, September 15). Amines Used in CO2 Capture - Health and Environmental Impacts.
• NIOSH. (1984). Personal Protective Equipment For Hazardous Materials Incidents: A Selection Guide (DHHS (NIOSH)
• PubMed. (2012). Heterocyclic amines: chemistry and health.
• Technology C

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